1H-1,2,4-triazol-3-ylhydrazine

• CAS: 21126-64-7

Core Science & Biosynthesis

Unlocking the Synthetic and Therapeutic Potential of 1H-1,2,4-Triazol-3-ylhydrazine: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter molecular scaffolds that serve as critical inflection points in both drug discovery and materials science. 1H-1,2,4-triazol-3-ylhydrazine (C₂H₅N₅) is one such privileged structure. Characterized by its high nitrogen content, amphoteric nature, and exceptional nucleophilicity, this compound is a highly versatile building block. It serves as a foundational precursor for synthesizing fused heterocyclic therapeutics (such as triazolo-thiadiazoles) and engineering high-performance, insensitive energetic materials[1].

This whitepaper provides an in-depth analysis of the structural properties, mechanistic pathways, and validated experimental protocols associated with 1H-1,2,4-triazol-3-ylhydrazine, designed specifically for researchers and drug development professionals.

Chemical Identity and Physicochemical Profiling

The utility of 1H-1,2,4-triazol-3-ylhydrazine is intrinsically linked to its physicochemical profile. The molecule consists of a 1,2,4-triazole ring substituted at the 3-position with a hydrazine moiety. This configuration creates a dense network of hydrogen bond donors and acceptors, dictating its solubility, receptor binding affinity, and crystal packing in solid-state applications.

Table 1: Quantitative Physicochemical Properties

Data extrapolated from structural analogs and computational models of diamino/hydrazino triazoles[2].

Property	Value	Causality / Scientific Significance
Molecular Formula	C₂H₅N₅	High mass percentage of nitrogen (~70.6%) drives its utility in formulating high-energy, low-smoke energetic salts[1].
Molecular Weight	99.10 g/mol	Low molecular weight allows for high ligand density in organometallic complexes and efficient scaffold hopping in drug design.
Hydrogen Bond Donors	3	Facilitates robust intermolecular hydrogen-bonded networks, enhancing the thermal stability of its solid-state derivatives.
Hydrogen Bond Acceptors	4	Enhances aqueous solubility and promotes strong interactions with biological target receptors (e.g., kinase hinge regions).
Topological Polar Surface Area	~93.6 Ų	Indicates moderate membrane permeability, falling within the optimal Lipinski range for oral bioavailability in downstream drug candidates[2].

Mechanistic Pathways & Synthetic Versatility

The reactivity of 1H-1,2,4-triazol-3-ylhydrazine is dominated by the alpha-effect . The unshared electron pair on the adjacent nitrogen atom of the hydrazine group raises the energy of the Highest Occupied Molecular Orbital (HOMO). This renders the terminal amine (-NH₂) exceptionally nucleophilic, allowing it to rapidly attack electrophilic centers (such as carbonyls and isothiocyanates) even under mild conditions.

Pathway Visualization

The following diagram maps the divergent synthetic pathways originating from the core molecule, demonstrating how specific reagents dictate the final application domain (therapeutics vs. agrochemicals vs. energetic materials)[1][3].

Synthesizing therapeutic and energetic derivatives from 1H-1,2,4-triazol-3-ylhydrazine.

Applications in Advanced Drug Development

In medicinal chemistry, 1H-1,2,4-triazol-3-ylhydrazine is a critical synthon for constructing fused bicyclic systems .

• Triazolo-thiadiazoles & Triazolo-triazines: By condensing the hydrazine moiety with aromatic aldehydes to form a hydrazone, followed by oxidative cyclization, researchers can generate rigid, planar fused heterocycles. These scaffolds are highly valued for their bioisosteric equivalence to purines, making them potent inhibitors of kinases and critical targets in anticancer and antimicrobial research.

• Aldehyde Detection: Structurally related analogs, such as4, leverage the rapid condensation kinetics of the hydrazine group to act as highly sensitive colorimetric reagents for aldehyde detection in biological assays[5][6].

Role in High-Nitrogen Energetic Materials

Beyond pharmaceuticals, the molecule is a cornerstone in the development of insensitive high-energy density materials (HEDMs) .

• Energetic Salts: The basicity of the hydrazine group allows it to readily form salts with nitrogen-rich or oxygen-rich acids (e.g., picric acid, perchlorates). The resulting ionic liquids and salts exhibit exceptional thermal stability (often decomposing above 220°C)[1].

• Causality of Stability: The stability of these energetic materials is directly attributed to the extensive face-to-face

  stacking of the triazole rings and the dense interionic hydrogen-bonding network facilitated by the -NH and -NH₂ donors. This structural rigidity dissipates mechanical energy, rendering the materials highly insensitive to accidental impact or friction[1].

Validated Experimental Workflows

To ensure scientific integrity and reproducibility, the following is a self-validating protocol for the synthesis of a hydrazone intermediate—a fundamental step in both drug discovery and materials functionalization.

Protocol: Synthesis of 1H-1,2,4-triazol-3-ylhydrazones via Nucleophilic Condensation

Objective: To synthesize a stable hydrazone intermediate for downstream cyclization.

Step 1: Reagent Preparation & Activation

• Action: Dissolve 10.0 mmol of 1H-1,2,4-triazol-3-ylhydrazine in 20 mL of absolute ethanol in a round-bottom flask.

• Causality: Absolute ethanol is utilized as a polar protic solvent to solubilize the triazole while preventing the competitive hydrolysis of the resulting imine bond, which would occur in aqueous media.

Step 2: Catalytic Condensation

• Action: Add 10.5 mmol of the target aromatic aldehyde dropwise while stirring. Introduce 2-3 drops of glacial acetic acid.

• Causality: Acetic acid acts as a mild proton donor. It protonates the carbonyl oxygen of the aldehyde, increasing the electrophilicity of the carbonyl carbon without fully protonating the hydrazine nucleophile (which would quench its reactivity).

Step 3: Reflux and Self-Validating Monitoring

• Action: Reflux the mixture at 80°C for 2-4 hours.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the starting aldehyde (highly UV active, high

  ) and the emergence of a new, lower spot indicates successful conversion. Visually, the reaction will transition from a clear solution to a thick suspension as the less soluble hydrazone product precipitates.

Step 4: Isolation & Purification

• Action: Cool the reaction mixture to 0-5°C in an ice bath to maximize precipitation. Filter the solid under vacuum and wash sequentially with cold ethanol (10 mL) and diethyl ether (10 mL).

• Causality: Cold ethanol removes unreacted starting materials and trace acid, while diethyl ether rapidly dries the product and extracts any non-polar organic impurities.

Step 5: Structural Verification

• Action: Validate the structure using FTIR and ¹H-NMR spectroscopy.

• Self-Validation: In FTIR, the absence of the aldehyde C=O stretch (~1700 cm⁻¹) and the presence of a sharp imine C=N stretch (~1600 cm⁻¹) confirms the hydrazone linkage. In ¹H-NMR (DMSO-d6), the appearance of a highly deshielded azomethine proton (-CH=N-) at approximately 8.0–8.5 ppm definitively confirms successful condensation.

References

• 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole - PubChem. National Institutes of Health.[Link]

• 3,5-Diamino-1,2,4-triazole | C2H5N5 | CID 15078 - PubChem. National Institutes of Health.[Link]

• Derivatives of the triaminoguanidinium ion, 3. Multiple N-functionalization of the triaminoguanidinium ion with isocyanates and isothiocyanates. Beilstein Journal of Organic Chemistry.[Link]

• Synthesis, characterization and thermal decomposition mechanism of new 5-amino-3-hydrazinyl-1H-1,2,4-triazole-based energetic materials. ResearchGate (Thermochimica Acta).[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3,5-Diamino-1,2,4-triazole | C2H5N5 | CID 15078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BJOC - Derivatives of the triaminoguanidinium ion, 3. Multiple N-functionalization of the triaminoguanidinium ion with isocyanates and isothiocyanates [beilstein-journals.org]
• 4. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole | C2H6N6S | CID 2723946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole | C2H6N6S | CID 2723946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole, 99+%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

The Comprehensive Guide to 3-Hydrazino-1,2,4-Triazole Derivatives: Chemical Profiling, Synthesis, and Advanced Applications

[label="energetic_salt" style=dashed, color

Executive Summary

The 1,2,4-triazole scaffold is a privileged structure in organic synthesis, serving as a critical pharmacophore and a versatile chemical intermediate. Among its derivatives, 3-hydrazino-1,2,4-triazole and its highly functionalized analog, 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole (widely known as AHMT or Purpald ), stand out due to their exceptional reactivity. This whitepaper provides an in-depth technical analysis of these compounds, detailing their physicochemical profiles, mechanisms of action in analytical biochemistry, and their expanding roles in drug development and the synthesis of energetic materials.

Chemical Identity and Physicochemical Profiling

The reactivity of 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole stems from its dense functionalization. The amino group participates in hydrogen bonding and nucleophilic attacks, the hydrazino group is highly reactive towards carbonyls (specifically aldehydes), and the mercapto group provides thiol characteristics ideal for metal-ion coordination and redox reactions [1.1].

Table 1: Chemical Identity and Quantitative Data Summary of AHMT

Parameter	Value	Causality / Significance
Primary Name	4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole	Standard IUPAC-derived nomenclature[1].
CAS Number	1750-12-5	Unique identifier for chemical databases and procurement[1],[2].
Common Synonyms	Purpald; AHMT; 4-Amino-3-hydrazino-1,2,4-triazole-5-thiol; 1,2,4-Triazolidin-3-one, 4-amino-5-thioxo-, hydrazone	"Purpald" is widely used in biochemical assay literature[1],[3].
Molecular Formula	C2H6N6S	High nitrogen content (6N) contributes to energetic properties[1],[4].
Molecular Weight	146.17 g/mol	Small molecule size allows rapid diffusion in assay matrices[5],[2].
Melting Point	~220–228 °C (dec)	Indicates high thermal stability due to extensive intermolecular hydrogen bonding[2],[6].
Solubility	Soluble in DMSO and dilute alkali	Deprotonation of the thiol group in alkaline media enhances aqueous solubility[2],[6].

Mechanisms of Action: The Purpald Assay in Analytical Biochemistry

One of the most critical applications of AHMT (Purpald) is the colorimetric determination of aldehydes. Unlike the 2,4-dinitrophenylhydrazine (DNPH) assay, which reacts with both aldehydes and ketones, Purpald is strictly specific to aldehydes[3].

Mechanistic Causality: The hydrazino group of AHMT undergoes a nucleophilic addition-elimination reaction with an aldehyde to form a colorless aminal (hydrazone) intermediate. Because ketones introduce steric hindrance and lack the necessary alpha-proton for the subsequent step, only aldehyde-derived intermediates can undergo air- or chemical-mediated oxidation to form a highly conjugated, purple-colored tetrazine derivative[7]. This specificity is paramount when quantifying formaldehyde in complex biological lysates where ketones are abundant.

Caption: Biochemical workflow of the Purpald (AHMT) assay for highly specific catalase activity detection.

Applications in Drug Development and Nanotheranostics

In modern pharmacotherapy, the 1,2,4-triazole ring is a cornerstone for designing antimicrobial, anticancer, and anti-inflammatory agents[8]. Beyond acting as a direct pharmacophore, AHMT is an indispensable analytical tool in the development of nanotheranostics.

For example, in the development of ceria-based nanotheranostic agents for rheumatoid arthritis (RA), nanoparticles are engineered to mimic catalase activity, thereby scavenging reactive oxygen species (ROS) in inflamed joints[7]. To validate the catalytic efficiency of these nanoparticles, researchers utilize the Purpald assay. The nanoparticles convert methanol to formaldehyde in the presence of H2O2; the resulting formaldehyde is then quantified colorimetrically at 540 nm using AHMT[7]. This creates a direct, quantifiable link between the nanoparticle's ROS-scavenging capability and the optical readout.

Materials Science: Divalent Energetic Salts

Beyond pharmaceuticals, the unsubstituted analog, 4-amino-3-hydrazino-1,2,4-triazole (AHT), is a critical precursor for divalent energetic materials. The multivalent, nitrogen-rich structure of AHT allows it to pair with oxygen-rich anions (e.g., dinitramide, perchlorate), significantly increasing the heat of formation, density, and detonation velocity of the resulting salts[4],[9].

Caption: Synthetic pathway for AHT-based divalent energetic materials via anion exchange.

Self-Validating Experimental Protocols

Protocol 1: Catalase Activity Quantification via AHMT (Purpald) Assay

This protocol is designed as a self-validating system to measure the catalase-mimetic activity of nanotherapeutics[7].

Step 1: Matrix Preparation & Blanking

• Prepare a reaction buffer containing 100 mM phosphate buffer (pH 7.0).

• Causality: Maintaining a neutral pH prevents the spontaneous degradation of H2O2 and ensures optimal nanoparticle stability.

• Validation: Run a "No-Catalyst Blank" (Buffer + Methanol + H2O2) to establish the baseline absorbance and account for auto-oxidation.

Step 2: Enzymatic Reaction

• Incubate the ceria nanoparticles (or standard catalase) with 0.5 M methanol and an optimal concentration of H2O2 for 20 minutes at 37°C.

• Causality: The catalyst facilitates the oxidation of methanol to formaldehyde. The high concentration of methanol ensures zero-order kinetics with respect to the substrate.

Step 3: Derivatization with AHMT

• Add 30 mM AHMT (Purpald) dissolved in 0.5 M NaOH to the reaction mixture.

• Causality: The alkaline environment is strictly required to keep AHMT in its reactive, deprotonated state and to drive the nucleophilic attack on the newly formed formaldehyde[7].

Step 4: Oxidation and Color Development

• Aerate the sample or add a mild oxidant (e.g., NaIO4) and incubate for 15 minutes at room temperature.

• Causality: Oxidation converts the colorless aminal intermediate into the highly conjugated purple tetrazine.

Step 5: Spectrophotometric Readout

• Measure absorbance at 540 nm.

• Validation: Interpolate the absorbance values against a standard curve generated using known concentrations of formaldehyde (0 to 100 µM) treated with the exact same AHMT protocol.

Protocol 2: Synthesis of AHT-Based Divalent Energetic Salts

Step 1: Precursor Neutralization

• Treat the triazole precursor with a stoichiometric amount of NaHCO3 in aqueous media to isolate free 4-amino-3-hydrazino-1,2,4-triazole (AHT)[4].

Step 2: Anion Exchange

• Dissolve AHT in methanol. Dropwise, add a solution of silver dinitramide (or silver perchlorate) in distilled water[4].

• Causality: The use of silver salts drives the reaction forward via the precipitation of insoluble silver halides (AgX), ensuring a high yield of the target energetic salt without complex purification steps.

Step 3: Isolation

• Filter the precipitated AgX. Concentrate the filtrate under reduced pressure to crystallize the divalent energetic salts[4].

References

• CymitQuimica. "CAS 1750-12-5: 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole".
• CymitQuimica. "CAS 1750-12-5: 4-Amino-3-hidrazino-5-mercapto-1,2,4-triazol".
• ChemicalBook. "4-Amino-3-hydrazino-1,2,4-triazol-5-thiol | 1750-12-5".
• Echemi. "Best price/ 4-Amino-3-Hydradzino-5-Mercapto-1,2,4-Triazole CAS NO.1750-12-5".
• MidlandSci. "Thermo Scientific™ Chemicals 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole".
• SciSpace.
• ResearchGate. "Synthesis, charactrisation and antibacterial activity of mercapto 1,2,4-triazole...".
• NIH (PMC).
• ResearchGate. "Structural and Theoretical Investigations of 3,4,5‐Triamino‐1,2,4‐Triazolium Salts".

Sources

• 1. CAS 1750-12-5: 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazo… [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. 4-Amino-3-hydrazino-1,2,4-triazol-5-thiol | 1750-12-5 [chemicalbook.com]
• 4. scispace.com [scispace.com]
• 5. CAS 1750-12-5: 4-Amino-3-hidrazino-5-mercapto-1,2,4-triazol [cymitquimica.com]
• 6. midlandsci.com [midlandsci.com]
• 7. Ceria-based nanotheranostic agent for rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Difference between 3-hydrazino-1,2,4-triazole and 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole

Topic: Difference between 3-hydrazino-1,2,4-triazole and 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

This guide provides a rigorous technical comparison between 3-hydrazino-1,2,4-triazole (3-HT) and 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole (AHMT) .[1] While both compounds share a 1,2,4-triazole core and a hydrazinyl substituent, their chemical behaviors, synthetic utility, and applications diverge significantly.

• 3-HT acts primarily as a high-nitrogen building block in the synthesis of energetic materials and fused heterocycles.[1] Its reactivity is dominated by the nucleophilic hydrazine group at the C3 position.

• AHMT (Purpald®) is a trifunctional reagent (amino, hydrazino, mercapto) widely recognized for its specific analytical capability to detect aldehydes. Its structural complexity allows for diverse cyclization pathways (e.g., 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles) unavailable to 3-HT.

Structural & Physicochemical Analysis[1][2][3][4][5]

The fundamental difference lies in the degree of functionalization on the triazole ring. AHMT possesses exocyclic donors at every available position (N4, C3, C5), whereas 3-HT is functionalized only at C3.

Structural Comparison[1]

Feature	3-hydrazino-1,2,4-triazole (3-HT)	4-amino-3-hydrazino-5-mercapto-1,2,4-triazole (AHMT)
Formula	C₂H₅N₅	C₂H₆N₆S
MW	99.09 g/mol	146.17 g/mol
CAS	15824-69-8 (HCl salt often cited)	1750-12-5
Functional Groups	-NHNH₂ (Hydrazino)	-NHNH₂ (Hydrazino), -NH₂ (Amino), -SH (Mercapto)
Tautomerism	1H/2H/4H-triazole tautomers	Thione (C=S) ⇌ Thiol (C-SH) tautomerism; Thione form dominates in solid state.[1]
Solubility	Water, lower alcohols	Soluble in DMSO, dilute alkali (NaOH); Insoluble in ether, chloroform.
pKa	Amphoteric; basic hydrazine, acidic ring NH.	Acidic (-SH/NH) and Basic (-NH₂/-NHNH₂).[1]

Visual Structural Analysis

The following diagram contrasts the atomic connectivity and tautomeric forms.

Figure 1: Structural comparison highlighting the multi-functional nature of AHMT versus the mono-functional 3-HT.[1]

Synthetic Pathways[1][6][7][8][9][10]

The synthesis of these two compounds proceeds through distinct routes. AHMT is typically formed via a condensation involving thiourea, while 3-HT is derived from pre-formed triazole precursors.[1]

Synthesis of AHMT (Purpald)

The standard industrial synthesis involves the hydrazinolysis of thiourea or thiocarbohydrazide derivatives.

• Protocol: Refluxing thiourea with excess hydrazine hydrate.

• Mechanism: Transamidation driven by the nucleophilicity of hydrazine, followed by cyclization.

Synthesis of 3-HT

3-HT is often synthesized by nucleophilic aromatic substitution (SNAr) on 3-halo-1,2,4-triazoles or by diazotization/reduction of 3-amino-1,2,4-triazole.[1]

• Protocol: Reaction of 3-bromo-1,2,4-triazole with hydrazine hydrate.[1]

Figure 2: Synthetic flowcharts.[1] AHMT is derived from acyclic precursors; 3-HT often modifies an existing ring.[1]

Reactivity Profiles & Applications

4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole (AHMT)

AHMT is a "chemical swiss army knife" due to its N-N-S donor system.[1]

A. Aldehyde Detection (The Purpald Reaction)

This is the definitive application of AHMT. It reacts specifically with aldehydes (not ketones) to form a purple tetrazine derivative.

• Mechanism:

  • Condensation: The hydrazine group reacts with the aldehyde (R-CHO) to form a hydrazone/aminal intermediate.[1]

  • Cyclization: The N4-amino group attacks the aminal carbon, closing a 6-membered ring.[1]

  • Oxidation: Aeration (O₂) oxidizes the intermediate to a highly conjugated, purple 6-mercapto-s-triazolo[4,3-b]-s-tetrazine.[1]

B. Heterocyclic Synthesis

AHMT is a precursor for 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles .[1]

• Reaction: Condensation with carboxylic acids or acid chlorides.[1]

• Role: The -SH and -NH2 groups participate in the ring closure.

3-hydrazino-1,2,4-triazole (3-HT)

3-HT is primarily a nucleophilic building block .[1]

A. Energetic Materials

Because of its high nitrogen content, 3-HT is protonated to form the 3-hydrazino-1,2,4-triazolium cation .[1] This is paired with energetic anions (e.g., nitrate, dinitramide) to create salts with high heat of formation and density.

B. Fused Ring Synthesis

3-HT reacts with bifunctional electrophiles (e.g., 1,3-diketones) to form 1,2,4-triazolo[4,3-b]pyridazines . It lacks the 5-mercapto group, preventing the formation of thiadiazole fused systems via the same route as AHMT.

Experimental Protocol: The Purpald Assay (AHMT)

Objective: Qualitative detection of formaldehyde or other aldehydes in aqueous solution.

Reagents:

• AHMT (Purpald®)

• 1N Sodium Hydroxide (NaOH)

• Test Aldehyde (e.g., Formaldehyde standard)

Procedure:

• Preparation: Dissolve 10-20 mg of AHMT in 2 mL of 1N NaOH. The solution should be clear to slightly yellow.

• Addition: Add 1 drop of the test solution (suspected aldehyde).

• Aeration: Shake the test tube vigorously to incorporate atmospheric oxygen.[1]

• Observation:

  • Positive: Development of a deep purple/magenta color within 1-5 minutes.

  • Negative: Solution remains yellow or turns slightly brown (non-specific oxidation).[1]

Validation:

• Specificity: Ketones, esters, and amides do not yield the purple chromophore.

• Interferences: Strong oxidizing agents may degrade the reagent before reaction.[1]

Figure 3: Mechanism of the Purpald reaction for aldehyde detection.[1]

Safety & Toxicology

Compound	Hazards (GHS)	Handling Precautions
AHMT	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3.[1]	Avoid dust inhalation.[1] May release toxic fumes (SOx, NOx) upon combustion.
3-HT	Acute Tox. (Oral), Skin/Eye Irritant.	Potential explosion hazard if nitrated.[1] Handle as a potential energetic precursor.[1]

References

• Dickinson, R. G., & Jacobsen, N. W. (1970). A new sensitive and specific test for the detection of aldehydes: formation of 6-mercapto-3-substituted-s-triazolo[4,3-b]-s-tetrazines. Chemical Communications, (24), 1719-1720. Link

• Hopps, H. B. (2000). Purpald®: A Reagent that Turns Aldehydes Purple![1]. Aldrichimica Acta, 33(1), 28-30. Link

• Thermo Scientific Chemicals . (2024).[1] 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole Safety Data Sheet. Link

• Li, S., et al. (2013). Synthesis and characterization of high-nitrogen energetic salts based on 3-hydrazino-4-amino-1,2,4-triazole. Zeitschrift für anorganische und allgemeine Chemie, 639(6), 1007-1013. (Demonstrates the use of hydrazino-triazole scaffolds in energetics). Link

• PubChem . (2024).[1] Compound Summary: 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole.[1][2][3] National Library of Medicine. Link

Sources

• 1. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole | C2H6N6S | CID 2723946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole | CAS 1750-12-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. chemimpex.com [chemimpex.com]

3-hydrazinyl-1H-1,2,4-triazole molecular weight and formula

The following technical guide details the molecular identity, synthesis, and applications of 3-Hydrazinyl-1H-1,2,4-triazole , designed for researchers in medicinal chemistry and energetic materials.

Identity, Synthesis, and Application Protocols

Executive Summary

3-Hydrazinyl-1H-1,2,4-triazole (also known as 3-hydrazino-1,2,4-triazole) is a high-nitrogen heterocyclic building block (Formula: C₂H₅N₅).[1][2] It serves as a critical intermediate in the synthesis of fused heterocyclic systems (e.g., triazolothiadiazoles, triazolopyridazines) and nitrogen-rich energetic materials.[2][3]

Critical Technical Note: This compound is an isomer of Guanazole (3,5-diamino-1,2,4-triazole).[1][2][3][4] Both share the empirical formula C₂H₅N₅ and molecular weight 99.10 g/mol .[1][2][3] Researchers must verify structural identity via NMR to avoid isomeric confusion during procurement or synthesis.[2][3]

Fundamental Chemical Identity

Parameter	Data	Notes
IUPAC Name	3-Hydrazinyl-1H-1,2,4-triazole	Tautomeric equilibrium exists between 1H, 2H, and 4H forms.[1][2]
Molecular Formula	C₂H₅N₅	High nitrogen content (70.6%).[1][2][3]
Molecular Weight	99.10 g/mol	Monoisotopic Mass: 99.05 g/mol .[1][2][3]
CAS Registry Number	15763-48-1 (Generic/Salt)	Note: Often indexed under derivatives.[1][2][3] Verify specific salt form (e.g., HCl).[2][3]
Physical State	Crystalline Solid	Typically white to off-white.[1][2][3]
Solubility	DMSO, Methanol, Hot Water	Poor solubility in non-polar solvents (DCM, Hexane).[3]
Melting Point	~175–180 °C (Dec.)	Varies by purity and salt form.[1][2][3]

Structural Tautomerism

The 1,2,4-triazole ring exhibits annular tautomerism.[3] In solution, the proton rapidly exchanges between N1, N2, and N4.[3] The hydrazinyl group at position 3 further introduces exocyclic-endocyclic tautomeric possibilities, though the amino-hydrazino form is predominant.[1][2]

Figure 1: Tautomeric equilibrium of the 1,2,4-triazole core.[2] The position of the proton affects nucleophilic reactivity.

Synthesis & Manufacturing Protocols

Method A: Nucleophilic Substitution (Primary Route)

This method utilizes 3-bromo-1,2,4-triazole as the starting material.[1][2][3] It is preferred for its directness and high yield.[2][3]

Reagents:

• 3-Bromo-1H-1,2,4-triazole (1.0 eq)[1][2]

• Hydrazine Hydrate (80% or 98%, excess 5.0 eq)[2]

• Solvent: Ethanol or neat (if using excess hydrazine)[2][3]

Protocol:

• Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 10 mmol of 3-bromo-1H-1,2,4-triazole in 20 mL of ethanol.

• Addition: Add 50 mmol of hydrazine hydrate dropwise at room temperature.

• Reflux: Heat the mixture to reflux (80°C) for 6–12 hours. Monitor reaction progress via TLC (Eluent: MeOH/DCM 1:9).

• Workup:

  • Cool the reaction mixture to 0°C.

  • If precipitate forms, filter and wash with cold ethanol.[2][3]

  • If no precipitate, concentrate the solvent under reduced pressure.[2][3]

• Purification: Recrystallize from ethanol/water to yield 3-hydrazinyl-1H-1,2,4-triazole as white needles.

Method B: Cyclization via Imino Ethers (Alternative)

Used when starting from acyclic precursors like aminoguanidine or diaminoguanidine derivatives, though less common for the unsubstituted parent.[2][3]

Figure 2: Synthetic workflow via Nucleophilic Aromatic Substitution (SNAr).

Analytical Characterization (Validation)

To confirm identity and rule out the Guanazole isomer, the following spectroscopic signatures must be verified:

Technique	Expected Signal	Mechanistic Interpretation
¹H NMR (DMSO-d₆)	δ 12.0–13.0 (br s, 1H)	Triazole ring NH (exchangeable).[1][2][3]
δ 7.5–8.5 (s, 1H)	C5-H proton (Diagnostic: Guanazole lacks this CH).[2][3]
δ 4.0–5.0 (br s, 3H)	Hydrazinyl –NHNH₂ protons.[2][3]
¹³C NMR	~155–165 ppm	C3 (attached to hydrazine).[2][3]
~140–145 ppm	C5 (CH aromatic carbon).[2][3]
IR Spectroscopy	3200–3400 cm⁻¹	N-H stretching (multiple bands for hydrazine/ring).[2][3]
1610–1630 cm⁻¹	C=N ring stretching.[1][2][3]

Differentiation Rule: If the ¹H NMR spectrum shows no aromatic CH singlet around 8.0 ppm, you have likely isolated 3,5-diamino-1,2,4-triazole (Guanazole) or a 3,5-substituted derivative, not the target 3-hydrazinyl compound.[1]

Applications in Drug Discovery & Energetics

A. Scaffold for Fused Heterocycles

The hydrazinyl group is a "bifunctional nucleophile," capable of reacting with electrophiles (aldehydes, acids, CS₂) to close a second ring, forming bicyclic systems.[3]

• Triazolothiadiazoles: Reaction with carbon disulfide (CS₂) or carboxylic acids.[2][3]

• Triazolopyridazines: Reaction with 1,3-dicarbonyls.[1][2][3]

B. High-Energy Density Materials (HEDM)

The high nitrogen content (N:C ratio of 2.[1][2][3]5) makes this molecule a precursor for energetic salts.[2][3]

• Protonation: Reaction with perchloric acid or nitric acid yields energetic salts (e.g., 3-hydrazinium-1,2,4-triazole nitrate).[1][2][3]

• Ligand: It coordinates with transition metals (Cu, Zn) to form energetic coordination polymers.[2][3]

C. Schiff Base Formation

Reaction with aromatic aldehydes yields Schiff bases (hydrazones) which often exhibit:

• Antimicrobial activity: Disruption of bacterial cell walls.[1][2][3]

• Anticancer potential: Intercalation with DNA (requires specific aryl substituents).[2][3]

Safety & Handling (MSDS Summary)

Hazard Classification:

• Acute Toxicity: Harmful if swallowed or inhaled.[1][2][3]

• Skin/Eye Irritation: Causes serious eye irritation (Category 2A).[1][2][3]

• Sensitization: Potential skin sensitizer due to the hydrazine moiety.[1][2][3]

Handling Protocols:

• Engineering Controls: Always handle in a chemical fume hood to avoid inhalation of dust or vapors.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[3]

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the hydrazine group.

• Incompatibility: Avoid contact with strong oxidizing agents (risk of exothermic reaction/fire) and strong acids.[1][2][3]

References

• Synthesis of 1,2,4-Triazoles: Shelke, G. M., et al.[3][5] "A simple, efficient, and mild method for the synthesis of substituted 1,2,4-triazoles." Synlett, 2015, 26, 404-407. Link[2]

• Energetic Materials: Yang, Z., et al. "Synthesis, characterization and thermal decomposition mechanism of new 5-amino-3-hydrazinyl-1H-1,2,4-triazole-based energetic materials."[1] Journal of Thermal Analysis and Calorimetry, 2024.[3] Link

• Tautomerism Study: Kubota, S., et al. "Tautomerism of 3,5-Disubstituted 1,2,4-Triazoles."[3] Chemical & Pharmaceutical Bulletin, 1975.[3] Link

• Isomer Data (Guanazole): National Toxicology Program (NTP).[2][3] "3,5-Diamino-1,2,4-triazole."[1][4] CAMEO Chemicals.[1][2][3][6] Link[2]

• Derivative Data (Purpald): PubChem. "4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole."[1][2] National Library of Medicine.[1][2][3] Link[2]

Sources

• 1. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole | C2H6N6S | CID 2723946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sodium tetrapropylenebenzenesulfonate | C54H87Na3O9S3 | CID 25458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,5-Diamino-1,2,4-triazole | C2H5N5 | CID 15078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,5-Diamino-1,2,4-triazole, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. GUANAZOLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Guide: 1,2,4-Triazole Hydrazine Derivatives in Medicinal Chemistry

Executive Summary

The 1,2,4-triazole scaffold represents a "privileged structure" in modern drug discovery, distinguished by its high dipole moment, stability against metabolic degradation, and capacity to engage in diverse non-covalent interactions (hydrogen bonding,

-stacking).[1][2][3] When coupled with hydrazine functionalities, these derivatives unlock a unique chemical space, particularly in oncology and infectious disease therapeutics.

This guide moves beyond basic literature review to provide a practical, laboratory-centric analysis of 1,2,4-triazole hydrazine derivatives. It details the causal link between synthetic protocols and biological outcomes, offering a self-validating workflow for researchers targeting Bcl-xL inhibition and antimicrobial resistance mechanisms.

Chemical Architecture & Pharmacophore Rationale[4]

Why the 1,2,4-Triazole Hydrazine Scaffold?

In medicinal chemistry, the decision to utilize a 1,2,4-triazole core over its 1,2,3-isomer or imidazole counterparts is driven by specific electronic and steric factors:

• Hydrogen Bond Donor/Acceptor Profile: The N1, N2, and N4 atoms provide a versatile H-bond network. The N4-amino group (derived from hydrazine) acts as a critical "hinge" binder in kinase and enzyme active sites.

• Bioisosterism: The ring serves as a stable bioisostere for amide moieties (

  ) and carboxylic acids, improving oral bioavailability while maintaining ligand-receptor fidelity.

• Tautomeric Equilibrium: The 3-mercapto derivatives exist in a thione-thiol equilibrium. In solution, the thione form often predominates, which is crucial for binding metal cofactors in metalloenzymes (e.g., CYP51).

Synthetic Workflow & Protocols

The synthesis of 4-amino-1,2,4-triazole derivatives typically proceeds via a nucleophilic attack of hydrazine hydrate on a 1,3,4-oxadiazole or thiosemicarbazide intermediate.

Strategic Synthetic Pathway (Visualization)

The following diagram illustrates the "Hydrazide Route," widely favored for its scalability and functional group tolerance.

Figure 1: Step-wise synthetic pathway from carboxylic acid precursors to the bioactive 4-amino-1,2,4-triazole core.[4][5][6]

Detailed Experimental Protocol

Objective: Synthesis of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol. Scale: 10 mmol pilot batch.

Phase A: Formation of Acid Hydrazide[5]

• Dissolution: Dissolve ethyl benzoate (1.50 g, 10 mmol) in absolute ethanol (20 mL).

• Nucleophilic Addition: Add hydrazine hydrate (99%, 1.5 mL, 30 mmol) dropwise. Note: Excess hydrazine drives the equilibrium forward and prevents dimer formation.

• Reflux: Heat at 80°C for 6 hours. Monitor via TLC (Mobile phase: CHCl3:MeOH 9:1).

• Isolation: Cool to room temperature. The hydrazide typically crystallizes. Filter, wash with cold ethanol, and dry.

Phase B: Cyclization to 1,2,4-Triazole

Rationale: This step utilizes the "Reid and Heindel" modified method, converting the hydrazide to a potassium dithiocarbazate salt before ring closure.

• Salt Formation: Suspend the hydrazide (1.36 g, 10 mmol) in absolute ethanol (15 mL) containing KOH (0.84 g, 15 mmol).

• Addition of CS2: Cool to 0–5°C in an ice bath. Add carbon disulfide (CS2, 1.2 mL, 20 mmol) dropwise. Stir for 12 hours at RT. The mixture will turn yellow/orange (formation of potassium dithiocarbazate).

• Dilution: Dilute with diethyl ether (20 mL) to precipitate the salt fully. Filter and dry the solid.[4]

• Ring Closure: Dissolve the salt in water (10 mL) and add hydrazine hydrate (2 mL, 40 mmol). Reflux for 4–6 hours.[4] Evolution of H2S gas (rotten egg smell) indicates cyclization is proceeding. Safety: Use a bleach trap for H2S.

• Acidification: Cool and acidify with conc. HCl to pH 3. The triazole thiol precipitates as a white/off-white solid.

• Purification: Recrystallize from ethanol/water (1:1).

Self-Validation Check:

• Melting Point: Sharp range (e.g., 203–205°C for phenyl derivative).

• IR Spectroscopy: Disappearance of ester C=O (1720 cm⁻¹) and appearance of C=N (1610 cm⁻¹) and S-H (2550 cm⁻¹) stretches.

Medicinal Chemistry: Structure-Activity Relationship (SAR)

The biological efficacy of 1,2,4-triazole hydrazines is highly sensitive to substitution at the C3 and C5 positions and the nature of the N4 linker.

SAR Summary Table

Structural Zone	Modification	Effect on Activity	Mechanistic Insight
C3 Position	Thiol (-SH)	High Antimicrobial	Tautomerizes to thione (C=S); binds metal ions (e.g., Fe in CYP51).
Alkyl/Aryl Thioether (-SR)	Increased Lipophilicity	Improves membrane permeability; often retains anticancer potency.
N4 Position	Free Amino (-NH2)	Moderate	Acts as a handle for Schiff base formation.
Schiff Base (-N=CH-Ar)	Highest Potency	Extends conjugation; creates additional binding pockets (hydrophobic).
C5 Position	Phenyl (Unsubstituted)	Baseline	Provides scaffold rigidity.
4-Cl / 4-F Phenyl	Enhanced Cytotoxicity	Halogens improve metabolic stability and fill hydrophobic pockets.
4-NO2 Phenyl	Variable	Strong electron-withdrawing; can increase reactivity but may introduce toxicity.

Critical Insight: The Schiff Base Enhancement

Derivatizing the N4-amino group into a Schiff base (hydrazone linkage) consistently yields the most potent anticancer agents. The

spacer provides optimal geometric orientation for the pendant aryl ring to interact with hydrophobic sub-pockets in targets like Bcl-xL or Tubulin.

Therapeutic Focus: Anticancer Mechanism

Recent studies highlight 1,2,4-triazole derivatives as potent inhibitors of Bcl-xL , an anti-apoptotic protein overexpressed in many resistant cancers.

Mechanism of Action (Visualization)

The following diagram details the intrinsic apoptotic pathway activation by triazole derivatives.

Figure 2: Mechanism of Action. Triazole derivatives inhibit Bcl-xL, liberating Bax/Bak to initiate mitochondrial outer membrane permeabilization (MOMP) and subsequent apoptosis.

Causality in Design

The triazole ring mimics the

-helical structure of the BH3 domain of pro-apoptotic proteins (like Bad or Bid), allowing it to competitively bind the hydrophobic groove of Bcl-xL. This displaces Bax/Bak, restoring the cell's ability to undergo programmed cell death.

References

• Recent Advances in 1,2,4-Triazole-Based Anticancer Agents (2025) Source: Archiv der Pharmazie URL:[Link] Significance: Reviews SAR trends and structural optimization for kinase and Bcl-xL inhibition.

• Synthesis and characterization of 1,2,4-triazole containing hydrazide-hydrazones (2024) Source: Archiv der Pharmazie (Weinheim) URL:[Link] Significance: Provides specific protocols for hydrazide-hydrazone synthesis and Bcl-xL docking studies.

• 1,2,4-Triazoles as Important Antibacterial Agents Source: MDPI (Antibiotics) URL:[Link] Significance: details the antimicrobial mechanism and thione-thiol tautomerism relevance.

• Recent advances in 1,2,3- and 1,2,4-triazole hybrids as antimicrobials Source: CoLab Reviews URL:[Link] Significance: Comparative analysis of triazole isomers in infectious disease.

Sources

• 1. Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent advances in triazole hybrid molecules for the therapeutic management of neglected tropical diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Synthesis and Evaluation of Antimicrobial Activities of New 1,2,4-Triazole Derivatives [internationaljournalssrg.org]

The Diverse Biological Landscape of 1H-1,2,4-Triazol-3-ylhydrazine Derivatives: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 1H-1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The introduction of a hydrazine moiety at the 3-position of this privileged scaffold gives rise to 1H-1,2,4-triazol-3-ylhydrazine, a versatile building block for the synthesis of novel derivatives with a broad spectrum of biological activities. This in-depth technical guide explores the synthesis, biological evaluation, and mechanistic insights of these promising compounds, providing a valuable resource for researchers engaged in the discovery and development of new therapeutic entities.

The 1H-1,2,4-Triazol-3-ylhydrazine Scaffold: A Gateway to Bioactivity

The unique chemical architecture of 1H-1,2,4-triazol-3-ylhydrazine, featuring a reactive hydrazine group attached to the electron-rich triazole ring, makes it an ideal precursor for generating diverse chemical libraries. The hydrazine moiety readily undergoes condensation reactions with various electrophiles, such as aldehydes and ketones, to form Schiff bases (hydrazones). This synthetic tractability allows for the systematic modification of the molecule's periphery, enabling the fine-tuning of its physicochemical properties and biological targets.

Synthesis of 1H-1,2,4-Triazol-3-ylhydrazine and its Derivatives

The synthesis of the core 1H-1,2,4-triazole ring can be achieved through various methods, often involving the cyclization of thiosemicarbazide derivatives or the reaction of hydrazides with carbon disulfide. A common route to obtaining the 4-amino-5-substituted-1,2,4-triazole-3-thiol nucleus, a precursor to some hydrazine derivatives, involves the reaction of a benzoic acid hydrazide with carbon disulfide in an alkaline ethanolic solution, followed by cyclization with hydrazine hydrate.

A general synthetic pathway to 1H-1,2,4-triazole derivatives often starts from aromatic carboxylic acids, which are converted to their corresponding hydrazides. These hydrazides can then be further reacted to form the triazole ring. For instance, a series of 4H-1,2,4-triazoles were synthesized by converting aromatic acid precursors to their corresponding hydrazides, then to thiosemicarbazides, and finally cyclizing them to the desired 1,2,4-triazole derivatives[1].

A Representative Synthetic Scheme:

Caption: General synthetic pathway to 1,2,4-triazole derivatives.

Antimicrobial Activity: A Promising Frontier

Derivatives of 1H-1,2,4-triazol-3-ylhydrazine, particularly their Schiff base and hydrazone forms, have demonstrated significant potential as antimicrobial agents. These compounds often exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.

The antimicrobial efficacy of these derivatives is often attributed to their ability to interfere with essential cellular processes in microorganisms. For instance, some 1,2,4-triazole-3-one Schiff bases have been shown to disrupt the integrity of bacterial cell membranes, leading to ion leakage and cell death[2]. Molecular docking studies have suggested that these compounds may act by inhibiting key enzymes in bacterial metabolic pathways, such as the MurB enzyme in E. coli[3].

Table 1: Antimicrobial Activity of Selected 1,2,4-Triazole Derivatives

Compound ID	Target Organism	MIC (µg/mL)	Reference
Schiff Base 4a	Staphylococcus aureus	-	[4]
Schiff Base 4f	Candida albicans	-	[4]
Compound 7	Escherichia coli	-
Compound 8a	Staphylococcus aureus	-
Compound 8b	Escherichia coli	-

Note: Specific MIC values were not provided in the abstracts, but the compounds were reported to have significant activity.

Anticancer Potential: Targeting Cell Proliferation and Survival

The quest for novel anticancer agents has led to the exploration of 1,2,4-triazole-hydrazone derivatives as a promising class of compounds. These molecules have shown potent cytotoxic effects against a range of cancer cell lines, including those of breast, prostate, and melanoma origin.

The anticancer mechanism of these derivatives often involves the induction of apoptosis (programmed cell death) and the inhibition of cell cycle progression. Molecular docking studies have indicated that some of these compounds can bind to and inhibit anti-apoptotic proteins like BCL-2, thereby promoting cancer cell death[5]. Furthermore, certain 1,2,4-triazole containing hydrazide-hydrazones have demonstrated the ability to inhibit tubulin polymerization, a critical process for cell division[6].

Table 2: Anticancer Activity of Selected 1,2,4-Triazole-Hydrazone Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Compound 7a	PC3 (Prostate)	26.0	[6]
Compound 7a	DU-145 (Prostate)	34.5	[6]
Compound 7a	LNCaP (Prostate)	48.8	[6]
Hydrazone 4	Triple-negative breast cancer	2-17	[7]
Hydrazone 14	Triple-negative breast cancer	2-17	[7]
Hydrazone 18	Triple-negative breast cancer	2-17	[7]

Anti-inflammatory Properties: Modulating the Inflammatory Cascade

Chronic inflammation is a key contributor to a multitude of diseases. Derivatives of 1,2,4-triazoles have emerged as potential anti-inflammatory agents, with studies demonstrating their efficacy in animal models of inflammation.

The anti-inflammatory effects of these compounds are believed to be mediated through the inhibition of pro-inflammatory enzymes and cytokines. For example, some derivatives have shown the ability to inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, key mediators of inflammation[8]. Additionally, certain 1,2,4-triazole derivatives have been found to reduce the production of pro-inflammatory cytokines such as TNF-α and INF-γ[9].

Table 3: Anti-inflammatory Activity of Selected 1,2,4-Triazole Derivatives

Compound ID	Animal Model	Inhibition of Edema (%)	Reference
Compound 4f	Carrageenan-induced paw edema	-	[10]
Compound 6d	Carrageenan-induced paw edema	-	[10]
Compound 3	Carrageenan-induced paw edema	53	[11]
Compound 46	Carrageenan-induced paw edema	Similar to indomethacin	[8]

Note: Specific percentage of inhibition was not always provided in the abstracts.

Experimental Protocols: A Guide to Biological Evaluation

The biological activities of 1H-1,2,4-triazol-3-ylhydrazine derivatives are assessed using a variety of in vitro and in vivo assays. Below are detailed protocols for two commonly employed methods.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 500 and 600 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow of the MTT assay for cytotoxicity testing.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This widely used animal model is employed to evaluate the acute anti-inflammatory activity of test compounds.

Protocol:

• Animal Acclimatization: Acclimate rodents (typically rats or mice) to the laboratory conditions for at least one week.

• Compound Administration: Administer the test compound orally or via injection at a specific dose. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Edema: After a set period (e.g., 30-60 minutes), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the control group.

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Molecular Modeling: Unveiling Structure-Activity Relationships

Computational techniques such as molecular docking are invaluable tools for understanding the interactions between 1H-1,2,4-triazol-3-ylhydrazine derivatives and their biological targets. These studies provide insights into the binding modes and affinities of the compounds, which can guide the rational design of more potent and selective inhibitors.

General Molecular Docking Protocol:

• Protein and Ligand Preparation: Obtain the 3D structure of the target protein from a database (e.g., Protein Data Bank) and prepare it by removing water molecules and adding hydrogen atoms. Prepare the 3D structures of the ligand molecules and optimize their geometry.

• Grid Generation: Define the binding site on the protein and generate a grid for the docking calculations.

• Docking Simulation: Run the docking algorithm to predict the binding poses of the ligands within the protein's active site.

• Analysis of Results: Analyze the docking scores and binding interactions (e.g., hydrogen bonds, hydrophobic interactions) to identify the most promising compounds and understand their structure-activity relationships.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. 1,2,4-triazole-3-one Schiff bases disrupt cell membrane integrity of both Gram-positive and -negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epubl.ktu.edu [epubl.ktu.edu]
• 4. Synthesis and antimicrobial activities of some novel 1,2,4-triazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 5. Design, synthesis, molecular docking and biological evaluation of 1,2,4-triazole derivatives possessing a hydrazone moiety as anti-breast cancer agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis, molecular modeling, in vivo study, and anticancer activity of 1,2,4-triazole containing hydrazide-hydrazones derived from (S)-naproxen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and analgesic-anti-inflammatory activities of some 1,2,4-triazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Login | Current Research in Pharmaceutical Sciences [crpsonline.com]

A Technical Guide to 3-Hydrazino-1,2,4-Triazole Derivatives as High-Nitrogen Energetic Material Precursors

Abstract

The field of energetic materials is continuously driven by the need for compounds that offer superior performance, enhanced thermal stability, and reduced sensitivity compared to conventional explosives. High-nitrogen materials, particularly those based on heterocyclic backbones, represent a promising frontier in this pursuit. This technical guide focuses on 3-hydrazino-1,2,4-triazole and its derivatives, most notably 4-amino-3-hydrazino-1,2,4-triazole (HATr), as exceptionally versatile precursors for a new generation of energetic materials. We will explore the synthesis of the HATr precursor, its derivatization into a wide array of energetic salts through straightforward acid-base and metathesis reactions, and the characterization of the resulting materials. This guide synthesizes data on the performance of these compounds, including their high densities, detonation velocities, and thermal stabilities, providing researchers and scientists with a comprehensive overview of the causality behind their experimental design and the potential of HATr as a foundational building block for advanced energetic systems.

Introduction: The Quest for Advanced Energetic Materials

For decades, energetic materials like 2,4,6-trinitrotoluene (TNT) and Cyclotrimethylenetrinitramine (RDX) have been mainstays in both military and civilian applications. However, they possess inherent limitations, including environmental toxicity and, in some cases, undesirable sensitivity. The modern research paradigm has shifted towards the design of "greener" and more stable energetic materials with higher performance.

This shift has led to a focus on nitrogen-rich compounds, which offer significant advantages.[1] The high concentration of nitrogen-nitrogen and carbon-nitrogen bonds within these molecules releases a tremendous amount of energy upon decomposition, primarily forming environmentally benign dinitrogen (N₂) gas. This high gas-volume output is a key contributor to detonation performance. Heterocyclic compounds such as triazoles, tetrazoles, and triazines are ideal backbones for these materials, providing a stable, high-nitrogen framework that can be functionally modified to tune energetic properties.[1][2]

4-Amino-3-hydrazino-1,2,4-triazole (HATr): A Versatile Precursor

Within the family of triazole-based precursors, 4-amino-3-hydrazino-1,2,4-triazole (also abbreviated as AHT) stands out for its structural advantages. Its molecular framework is inherently rich in nitrogen and possesses multiple basic nitrogen centers: the amino group, the hydrazino group, and the nitrogen atoms of the triazole ring itself. This multiplicity of basic sites is the key to its versatility, allowing it to be protonated once or twice to act as a monovalent or divalent cation.[3][4] This divalency is particularly powerful, as it allows for the incorporation of two energetic anions for every one precursor cation, which can significantly enhance the density and oxygen balance of the final salt.[4]

The presence of amino and hydrazino groups also facilitates the formation of extensive intermolecular and intramolecular hydrogen bonds. This is a critical feature, as strong hydrogen bonding networks within the crystal lattice lead to higher crystal densities—a primary determinant of detonation performance—and often contribute to greater thermal stability.[1][5]

Caption: Protonation pathways of the HATr molecule.

Synthesis and Characterization of the HATr Precursor

A robust and repeatable synthesis of the precursor is the foundation of any energetic material development program. The synthesis of HATr typically proceeds via its dihydrochloride salt, which is stable and can be readily used in subsequent reactions.

Synthesis Protocol: 3-Hydrazinium-4-amino-1,2,4-1H-triazolium dichloride (HATr·2HCl)

This protocol is adapted from established literature procedures.[6] The underlying chemistry involves the cyclization of triaminoguanidinium chloride with formic acid to form the triazole ring.

Materials:

• Triaminoguanidinium chloride

• Formic acid

• Concentrated hydrochloric acid (HCl)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine triaminoguanidinium chloride with formic acid.

• Acidification: Slowly add concentrated hydrochloric acid to the mixture while stirring. The causality here is that the strong acid catalyzes the cyclization and dehydration reactions required to form the triazole ring.

• Reflux: Heat the mixture to reflux and maintain for several hours. The elevated temperature provides the necessary activation energy for the reaction to proceed to completion.

• Isolation: Cool the reaction mixture to room temperature, then in an ice bath to induce crystallization of the product.

• Purification: Collect the crude product by vacuum filtration. Wash the solid with a small amount of cold water or ethanol to remove any unreacted starting materials or soluble impurities.

• Drying: Dry the purified HATr·2HCl product in a vacuum oven at a moderate temperature (~60 °C).

Protocol Validation and Characterization

To ensure the integrity of the synthesized precursor, a suite of analytical techniques must be employed.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups (N-H, C=N, C-N) and the overall structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): Provides a detailed map of the chemical environment of each proton and carbon atom, confirming the successful formation of the heterocyclic ring and the presence of the amino and hydrazino substituents.

• Elemental Analysis: Determines the percentage composition of C, H, and N, providing empirical validation that the product matches the theoretical formula of C₂H₈Cl₂N₆.

From Precursor to Energetic Material: Synthesis of HATr-Based Salts

The conversion of the stable HATr precursor into high-performance energetic materials is achieved by forming salts with energetic anions. The choice of anion is critical for tuning the properties of the final material, such as oxygen balance, density, and sensitivity. Two primary, reliable methods are used.[1][5][6]

Synthetic Strategies

• Brønsted Acid-Base Reaction: This is the most direct method. The neutral HATr base (obtained by neutralizing HATr·2HCl) or the HATr·2HCl salt itself is reacted directly with a strong energetic acid (e.g., nitric acid, perchloric acid, picric acid). The proton transfer is thermodynamically favorable and typically results in high yields of the desired energetic salt.

• Metathesis Reaction: This method is employed when the desired energetic acid is not stable or readily available. It involves reacting the HATr·2HCl salt with a stable salt of the energetic anion, often a silver salt (e.g., silver 5-nitrotetrazolate). The driving force for this reaction is the precipitation of insoluble silver chloride (AgCl), which effectively removes a product from the equilibrium and drives the reaction to completion according to Le Châtelier's principle.[6]

Caption: General workflow for synthesizing HATr-based energetic salts.

Experimental Protocol: Synthesis of 4-Amino-3-hydrazino-1,2,4-triazolium 5-nitrotetrazolate (AHT·NT)

This protocol is a representative example based on literature reports.[7]

Materials:

• HATr (AHT) precursor

• 5-Nitrotetrazole hydrate

• Methanol/Water solvent

Procedure:

• Dissolution: Dissolve 5-nitrotetrazole hydrate in a minimal amount of hot water. In a separate flask, dissolve an equimolar amount of HATr in methanol.

• Reaction: Slowly add the HATr solution to the 5-nitrotetrazole solution with stirring. An immediate precipitate should form.

• Crystallization: Allow the mixture to cool slowly to room temperature to promote the growth of well-defined crystals, which is crucial for achieving high density and purity.

• Isolation and Washing: Collect the solid product by vacuum filtration. Wash the crystals with a small amount of cold water followed by ethanol to remove any unreacted starting materials.

• Drying: Dry the product in a desiccator or under a gentle stream of air. Avoid high temperatures to prevent decomposition.

• Validation: The final product must be characterized by single-crystal X-ray diffraction to confirm its structure and by DSC/TGA to determine its thermal stability.

Properties and Performance of HATr-Based Energetic Materials

The true value of HATr as a precursor is demonstrated by the impressive and tunable properties of its derivative salts.

Structural Analysis and Density

As confirmed by single-crystal X-ray diffraction, HATr-based salts feature extensive and complex 3D hydrogen-bonding networks.[5][7] These interactions between the HATr cation and the energetic anions efficiently pack the molecules into a dense crystal lattice. High density is directly correlated with higher detonation velocity and pressure. Many HATr salts achieve densities exceeding 1.75 g·cm⁻³, with some approaching or surpassing that of RDX (1.80 g·cm⁻³).[1][7]

Thermal Stability and Sensitivity

For any practical application, an energetic material must be stable enough to handle and store safely. Thermal stability is typically assessed by differential scanning calorimetry (DSC) to determine the onset decomposition temperature (Td). HATr salts exhibit a wide range of thermal stabilities, with many showing decomposition temperatures well above 200 °C, indicating good thermal robustness.[5]

Impact sensitivity (IS) is a critical safety parameter. While the incorporation of hydrazino groups can sometimes lower sensitivity, many HATr salts, particularly those with highly energetic anions, are quite sensitive.[4] For example, 4-amino-3-hydrazino-1,2,4-triazolium perchlorate and nitrotetrazolate salts have impact sensitivities in the range of 4-7 J, classifying them as primary explosives.[4] This highlights the trade-off between performance and safety that must be managed through careful anion selection.

Detonation Performance

The ultimate measure of an energetic material is its detonation performance, primarily its detonation velocity (D) and pressure (P). HATr-based salts have demonstrated exceptional performance, often rivaling or exceeding that of conventional explosives. The combination of high nitrogen content, positive heat of formation, and high density results in detonation velocities commonly in the 8000-9000 m·s⁻¹ range.[3][4]

Table 1: Comparative Properties of Selected HATr-Based Energetic Salts

Compound Name	Density (g·cm⁻³)	Td (°C)	IS (J)	D (m·s⁻¹)	P (GPa)	Reference(s)
HATr-based Salts
₂	1.85	266	15	8455	32.3	[1][5]
₂	1.95	255	4	9082	40.9	[4]
[HHATr][Picrate]	1.76	234	30	7857	26.5	[5]
[HHATr][5-Nitrotetrazolate] (AHT·NT)	1.79	165	4.5	8831	31.0	[4][7]
Conventional Explosives
TNT	1.65	295	15	6900	19.0	(Standard)
RDX	1.80	204	7.5	8750	34.0	(Standard)

Safety Considerations

All work with energetic materials must be conducted with the utmost care and adherence to safety protocols.

• Synthesis: All synthetic procedures should be carried out on a small scale (< 1-2 grams) behind a blast shield within a certified fume hood.

• Personal Protective Equipment (PPE): Safety glasses, face shields, flame-retardant lab coats, and appropriate gloves are mandatory.

• Handling: Dried energetic materials are sensitive to impact, friction, and electrostatic discharge. Grounding equipment and the use of non-sparking tools are essential.

• Storage: Store energetic materials in small, approved quantities in a designated, properly ventilated, and secure location.

Conclusion and Future Outlook

4-Amino-3-hydrazino-1,2,4-triazole (HATr) has proven to be a highly effective and versatile precursor for the development of advanced high-nitrogen energetic materials. Its ability to form both monovalent and divalent cations allows for the synthesis of a vast library of energetic salts with tunable properties. The resulting materials often exhibit a desirable combination of high density, excellent detonation performance, and good thermal stability.

Future research will likely focus on pairing the HATr cation with newly designed energetic anions to further optimize the balance between performance and sensitivity. The development of HATr-based coordination polymers also presents an interesting avenue, potentially leading to materials with unique thermal properties and decomposition pathways.[8] The straightforward and robust chemistry of the HATr platform ensures that it will remain a cornerstone of energetic materials research for the foreseeable future.

References

• Synthesis, crystal structures and thermal stabilities of zinc coordination polymers containing the 3-hydrazino-4-amino-1,2,4-triazole ligand. Taylor & Francis. Available from: [Link]

• Synthesis of 3-R-4-amino-5-hydrazino-1,2,4-triazole Schiff bases (L1,... - ResearchGate. ResearchGate. Available from: [Link]

• Energetic salts based on 3-hydrazino-4-amino-1,2,4-triazole (HATr): synthesis and properties - New Journal of Chemistry (RSC Publishing). Royal Society of Chemistry. Available from: [Link]

• 4-Amino-3-Hydrazino-1,2,4-Triazolium 5-Nitrotetrazolate: A High-Density Energetic Materials - ResearchGate. ResearchGate. Available from: [Link]

• Oxygen-containing Tetrazole Salts of 3-Hydrazino- 4-amino-1,2,4-triazole (HATr): Nitrogen-rich Ionic. Chemistry Europe. Available from: [Link]

• Energetic salts based on 3-hydrazino-4-amino-1,2,4-triazole (HATr): synthesis and properties. Royal Society of Chemistry. Available from: [Link]

• 4-Amino-3-hydrazino-1,2,4-triazole: a Precursor for the Preparation of Divalent Energetic Materials | Request PDF - ResearchGate. ResearchGate. Available from: [Link]

• Very thermostable energetic materials based on a fused-triazole: 3,6-diamino-1H-[7][8][9]triazolo - New Journal of Chemistry (RSC Publishing). Royal Society of Chemistry. Available from: [Link]

• Synthesis and reactivity of 5-hydrazino-3-nitro-1,2,4-triazole (HNT): an amphoteric energetic platform - Journal of Materials Chemistry A (RSC Publishing). Royal Society of Chemistry. Available from: [Link]

• 4-Amino-3-hydrazino-1,2,4-triazole: a Precursor for the Preparation of Divalent Energetic Materials - SciSpace. SciSpace. Available from: [Link]

• Synthesis and reactivity of 5-hydrazino-3-nitro-1,2,4-triazole (HNT): an amphoteric energetic platform | Request PDF - ResearchGate. ResearchGate. Available from: [Link]

• Polyvalent Ionic Energetic Salts Based on 4-Amino-3-hydrazino-5-methyl-1,2,4-triazole. MDPI. Available from: [Link]

Sources

• 1. Energetic salts based on 3-hydrazino-4-amino-1,2,4-triazole (HATr): synthesis and properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Energetic salts based on 3-hydrazino-4-amino-1,2,4-triazole (HATr): synthesis and properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis of 1,2,4-Triazole Hydrazines

The 1,2,4-triazole nucleus and its hydrazine derivatives represent a cornerstone in modern medicinal and materials chemistry. These five-membered heterocyclic compounds are integral to a wide array of pharmacologically active agents, including well-known antifungal and antiviral drugs.[1][2][3] Their significance also extends to materials science, where they are utilized in the development of energetic materials, polymers, and corrosion inhibitors.[4] This guide provides a comprehensive overview of the primary synthetic pathways for constructing 1,2,4-triazole hydrazines, offering insights into the underlying mechanisms and practical experimental protocols for researchers and drug development professionals.

I. Foundational Synthetic Strategies for the 1,2,4-Triazole Core

The construction of the 1,2,4-triazole ring is the initial and most critical phase in the synthesis of its hydrazine derivatives. A variety of methods have been established, each with distinct advantages concerning substrate scope, reaction conditions, and regioselectivity.

A. Cyclization of Hydrazine Derivatives with Electrophiles

One of the most prevalent and versatile methods for synthesizing the 1,2,4-triazole core involves the reaction of hydrazine or its substituted counterparts with suitable electrophilic reagents.[1] This approach allows for the direct incorporation of the N1-N2 bond of the triazole ring from the hydrazine starting material.

A classic example is the Pellizzari reaction , which involves the condensation of an amide with an acyl hydrazide to form an acyl amidrazone intermediate.[5] Subsequent intramolecular cyclization and dehydration yield the 1,2,4-triazole ring.

Another fundamental approach is the Einhorn–Brunner reaction , which utilizes the condensation of hydrazines or monosubstituted hydrazines with diacylamines in the presence of a weak acid to form 1,2,4-triazoles.[6] For instance, the reaction of N-formyl benzamide with phenylhydrazine yields 1,5-diphenyl-1,2,4-triazole.[6]

Diagram: Foundational Cyclization Pathways

Caption: Overview of Pellizzari and Einhorn-Brunner reactions for 1,2,4-triazole synthesis.

B. Modern and Catalytic Approaches

Recent advancements have introduced more efficient and environmentally benign methods for 1,2,4-triazole synthesis. These include:

• Microwave-Assisted Synthesis: The use of microwave irradiation can significantly accelerate the reaction between hydrazines and formamide, often proceeding smoothly without a catalyst and with excellent functional group tolerance.[7]

• Metal-Catalyzed Reactions: Copper-catalyzed reactions have emerged as a powerful tool for constructing 1,2,4-triazole derivatives through oxidative coupling reactions.[7] These methods often utilize readily available starting materials and can be performed under an air atmosphere.[7] Silver(I) and copper(II) catalysis can also be employed to control the regioselectivity, yielding either 1,3-disubstituted or 1,5-disubstituted 1,2,4-triazoles, respectively.[7][8]

• Electrochemical Synthesis: A facile electrochemical approach allows for the synthesis of 1-aryl and 1,5-disubstituted 1,2,4-triazoles from aryl hydrazines, paraformaldehyde, alcohols, and ammonium acetate.[8] This method avoids the need for strong oxidants and transition-metal catalysts.[7][8]

Synthesis Method	Key Reactants	Catalyst/Conditions	Key Advantages
Pellizzari Reaction	Amide, Acyl hydrazide	Heat	Classic, well-established
Einhorn-Brunner	Hydrazine, Diacylamine	Weak acid	Good for specific substitutions
Microwave-Assisted	Hydrazine, Formamide	Microwave irradiation	Rapid, catalyst-free
Copper-Catalyzed	Nitriles, Hydroxylamine HCl	Cu(OAc)2, Air	Tolerates wide functional groups
Electrochemical	Aryl hydrazine, Paraformaldehyde	Electrolysis, NH4OAc	Avoids harsh oxidants

II. Synthesis of Key 1,2,4-Triazole Hydrazine Intermediates

Once the 1,2,4-triazole core is established, the introduction of a hydrazine or amino group is a crucial step toward the desired bioactive molecules.

A. Synthesis of 4-Amino-1,2,4-triazole Derivatives

4-Amino-1,2,4-triazoles are pivotal intermediates. A common synthesis involves the reaction of a carboxylic acid with an excess of hydrazine hydrate.[6] The use of an acidic ion exchange resin can facilitate this reaction under milder conditions, leading to high yields and purity.[9][10]

Experimental Protocol: Synthesis of 4-Amino-1,2,4-triazole [9][11]

• Reaction Setup: To a mixture of 100% hydrazine hydrate and an acidic ion exchange resin (e.g., Amberlyst 15), slowly add formic acid (91%) while controlling the temperature.

• Dehydration: Heat the reaction mixture to distill off water, gradually increasing the temperature to approximately 150°C.

• Reaction: Maintain the temperature at 150°C for several hours to complete the cyclization.

• Workup: Cool the mixture and dissolve the product in a suitable solvent like isopropanol.

• Isolation: Filter to remove the resin and cool the filtrate to precipitate the 4-amino-1,2,4-triazole product. A second crop can often be obtained by concentrating the mother liquor.

B. Synthesis of 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole (AHMT)

This multifunctional triazole derivative serves as a versatile building block in synthetic chemistry and as a reagent for the colorimetric detection of aldehydes.[12][13] Its synthesis typically starts from a hydrazide derivative.

Experimental Protocol: Synthesis of 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole [14][15][16]

• Dithiocarbazinate Formation: React a suitable benzohydrazide with carbon disulfide in an ethanolic potassium hydroxide solution to yield a potassium dithiocarbazinate salt.

• Cyclization: Treat the potassium dithiocarbazinate with hydrazine hydrate and reflux to induce cyclization, forming the 4-amino-5-substituted-1,2,4-triazole-3-thiol.

• Hydrazinolysis: Further reaction with hydrazine hydrate can introduce the hydrazino group at the 3-position.

Diagram: Key Intermediate Synthesis Pathways

Caption: Key synthetic routes to 4-amino-1,2,4-triazole and AHMT.

III. Derivatization of 1,2,4-Triazole Hydrazines: Synthesis of Schiff Bases

A common and highly effective strategy for elaborating the structure of 1,2,4-triazole hydrazines is the formation of Schiff bases. This involves the condensation reaction between the primary amino or hydrazino group of the triazole and an aldehyde or ketone.[14][17][18] The resulting imine linkage is a versatile functional group for further chemical transformations and often contributes to the biological activity of the final compound.[14]

The reaction is typically carried out by refluxing the triazole hydrazine with a substituted aldehyde in a suitable solvent, such as ethanol, often with a catalytic amount of acid.[6] Microwave irradiation has also been successfully employed to accelerate this reaction, offering a greener and more efficient alternative.[14][15]

Experimental Protocol: General Synthesis of 1,2,4-Triazole Schiff Bases [14][15]

• Reactant Mixture: Dissolve the 1,2,4-triazole hydrazine derivative (e.g., 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol) and a substituted benzaldehyde in ethanol.

• Catalysis (Optional): Add a few drops of a suitable acid catalyst (e.g., concentrated H2SO4).

• Reaction Conditions:

  • Conventional: Reflux the mixture for several hours.

  • Microwave-Assisted: Subject the mixture to microwave irradiation for a shorter duration (e.g., 4-12 minutes).[6]

• Isolation: Cool the reaction mixture to allow the Schiff base product to precipitate. The solid can then be collected by filtration, washed, and recrystallized if necessary.

The formation of Schiff bases from 1,2,4-triazole hydrazines is a powerful method for generating diverse libraries of compounds for biological screening, as demonstrated by numerous studies reporting their antimicrobial, antidiabetic, and anticancer activities.[14][16][19]

IV. Conclusion

The synthesis of 1,2,4-triazole hydrazines is a rich and evolving field of organic chemistry. From classical cyclization reactions to modern catalytic and microwave-assisted methods, researchers have a diverse toolkit for constructing these valuable heterocyclic scaffolds. The subsequent derivatization, particularly through the formation of Schiff bases, provides a straightforward and effective means of accessing a wide range of potentially bioactive molecules. A thorough understanding of these synthetic pathways is essential for professionals in drug discovery and materials science seeking to leverage the unique properties of the 1,2,4-triazole hydrazine core.

References

• Singh, M., Sawarkar, H., Shrivastav, B., & Bakal. (2021). A Review on Synthetic Approaches and Activities of 1, 2, 4-Triazoles. Research Journal of Pharmacy and Technology.
• A practical base mediated synthesis of 1,2,4-triazoles enabled by a deamination annulation strategy.
• Synthesis of 1,2,4 triazole compounds. ISRES.
• Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal.
• A review on methods of synthesis of 1,2,4-triazole deriv
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers.
• Synthesis of 4H-1,2,4-triazoles. Organic Chemistry Portal.
• Panda, K. C., Kumar, B. V. V. R., & Sahoo, B. M. (2021). Synthesis of Schiff's Bases of 1,2,4-Triazole Derivatives under Microwave Irradiation Technique and Evaluation of their Anti-diabetic Activity. Current Microwave Chemistry, 8(3), 215-224.
• Process for the synthesis of 4-amino-1,2,4-\4H\triazole derivatives.
• Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives.
• Recent Advances in 1,2,4-Triazole Ring Construction via Cycloaddition Reactions. MDPI.
• Process for the preparation of 4-amino-1,2,4-Triazole.
• Synthesis of New 1,2,4-triazole Compounds Containing Schiff and Mannich Bases (Morpholine) With Antioxidant and Antimicrobial Activities. PubMed.
• Synthesis of Schiff's Bases of 1,2,4-Triazole Derivatives under Microwave Irradiation Technique and Evaluation of Their Anti-diabetic Activity.
• Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. MDPI.
• Synthesis, Characterization & Biological Survey of Novel 1,2,4-Triazole Schiff Base Derivatives. Central Asian Journal of Theoretical and Applied Science.
• A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Deriv
• A Short review on 1, 2, 4-Triazole with various pharmacological activity. Academia.edu.
• SYNTHESIS AND CHARACTERIZATION OF 1,2,4-TRIAZOLO-1,3,4- THIADIAZOLE DERIV
• 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES.
• Preparation of 4-Amino-3-hydrazino-1,2,4-triazol-5-thiol-Modified Graphene Oxide and Its Greatly Enhanced Selective Adsorption of Gallium in Aqueous Solution. MDPI.
• Novel hydrazide-hydrazone containing 1,2,4-triazole as potent inhibitors of antiapoptotic protein Bcl-xL: Synthesis, biological evalu
• 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole. PubChem.
• 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole. Wikipedia.

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. (PDF) A Short review on 1, 2, 4-Triazole with various pharmacological activity [academia.edu]
• 3. researchgate.net [researchgate.net]
• 4. A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. eprints.utar.edu.my [eprints.utar.edu.my]
• 6. scispace.com [scispace.com]
• 7. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 8. isres.org [isres.org]
• 9. data.epo.org [data.epo.org]
• 10. US5099028A - Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives - Google Patents [patents.google.com]
• 11. US6504033B1 - Process for the preparation of 4-amino-1,2,4-Triazole - Google Patents [patents.google.com]
• 12. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole | C2H6N6S | CID 2723946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole - Wikipedia [en.wikipedia.org]
• 14. benthamdirect.com [benthamdirect.com]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione | MDPI [mdpi.com]
• 17. Synthesis of new 1,2,4-triazole compounds containing Schiff and Mannich bases (morpholine) with antioxidant and antimicrobial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. cajotas.casjournal.org [cajotas.casjournal.org]
• 19. Novel hydrazide-hydrazone containing 1,2,4-triazole as potent inhibitors of antiapoptotic protein Bcl-xL: Synthesis, biological evaluation, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 1H-1,2,4-Triazol-3-ylhydrazine from 3-Amino-1,2,4-Triazole

Abstract

This application note details the optimized protocol for the synthesis of 1H-1,2,4-triazol-3-ylhydrazine (also known as 3-hydrazinyl-1,2,4-triazole) starting from commercially available 3-amino-1,2,4-triazole (Amitrole). The method utilizes a classical yet robust diazotization-reduction sequence . Unlike direct nucleophilic substitution, which is challenging on the electron-rich triazole ring without a good leaving group, this pathway ensures high regioselectivity and conversion efficiency. This guide includes critical safety parameters for handling diazonium intermediates of nitrogen-rich heterocycles.

Introduction & Strategic Analysis

1,2,4-Triazoles are privileged scaffolds in medicinal chemistry (e.g., antifungal agents like Fluconazole) and high-energy density materials (HEDM). The conversion of an amino group (-NH₂) to a hydrazine group (-NHNH₂) significantly alters the electronic properties and reactivity of the core, creating a versatile handle for forming fused heterocycles (e.g., triazolotriazines) or energetic salts.

Synthetic Pathway Justification

Direct hydrazinolysis of 3-amino-1,2,4-triazole is thermodynamically unfavorable due to the poor leaving group ability of the amine/amide anion. Therefore, the Diazotization-Reduction strategy is employed:

• Diazotization: Conversion of the primary amine to a diazonium salt using nitrous acid (generated in situ).

• Reduction: Immediate reduction of the diazonium species to the hydrazine using Stannous Chloride (SnCl₂).

Reaction Mechanism & Workflow

The following diagram illustrates the chemical transformation and the logical process flow.

Figure 1: Reaction pathway and workflow for the synthesis of 1H-1,2,4-triazol-3-ylhydrazine. Note the critical temperature control required at the diazonium stage.

Safety Protocol (E-E-A-T)

WARNING: This protocol involves the generation of diazonium salts of azoles. While generally more stable than some aliphatic diazonium salts, they can decompose violently if allowed to dry or warm uncontrolled.

• Amitrole Toxicity: The starting material, 3-amino-1,2,4-triazole, is a known herbicide and a potential carcinogen/teratogen. All weighing and handling must occur in a fume hood with double nitrile gloves.

• Diazonium Instability: NEVER isolate or dry the intermediate diazonium salt. Proceed immediately to the reduction step. Maintain reaction temperature strictly below 5°C.

• Hydrazine Toxicity: The product is a hydrazine derivative. Hydrazines are toxic and potential mutagens. Avoid inhalation of dusts.

• Stannous Chloride: Corrosive and irritant. The reduction generates exothermic heat; addition must be slow.

Experimental Protocol

Materials

Reagent	Purity	Role
3-Amino-1,2,4-triazole	>95%	Starting Material
Sodium Nitrite (NaNO₂)	ACS Reagent	Diazotization Agent
Hydrochloric Acid (HCl)	Conc. (37%)	Solvent & Acid Source
Stannous Chloride Dihydrate (SnCl₂·2H₂O)	>98%	Reducing Agent
Sodium Hydroxide (NaOH)	Pellets	Neutralization
Ethanol/Water	Industrial Grade	Recrystallization

Step-by-Step Methodology

Step 1: Diazotization

• In a 250 mL three-necked round-bottom flask equipped with a thermometer and magnetic stir bar, dissolve 3-amino-1,2,4-triazole (8.4 g, 0.1 mol) in concentrated HCl (25 mL) diluted with water (25 mL) .

• Cool the solution to 0°C using an ice-salt bath.

• Prepare a solution of Sodium Nitrite (7.0 g, 0.101 mol) in minimum water (approx. 15 mL).

• Dropwise Addition: Add the NaNO₂ solution to the amine solution slowly.

  • Critical Parameter: The internal temperature must not exceed 5°C .

  • Observation: The solution may turn pale yellow or orange.

• Stir at 0°C for 30 minutes to ensure complete formation of the diazonium salt.

Step 2: Reduction

• In a separate 500 mL beaker/flask, dissolve Stannous Chloride Dihydrate (45.0 g, ~0.2 mol) in concentrated HCl (50 mL) .

• Cool this reducing solution to -5°C to 0°C .

• Inverse Addition: Slowly transfer the cold diazonium solution (from Step 1) into the cold stannous chloride solution with vigorous stirring.

  • Reasoning: Inverse addition ensures the diazonium species always encounters an excess of reducing agent, preventing side reactions (coupling).

• Allow the mixture to stand at 0°C for 1 hour, then remove the ice bath and allow it to warm to room temperature over 2 hours.

Step 3: Isolation of the Hydrochloride Salt

• Often, the hydrazine hydrochloride salt will precipitate upon cooling or standing. If not, concentrate the solution under reduced pressure (Rotavap) to approx. half volume.

• Cool the concentrate to 0°C overnight.

• Filter the solid precipitate.[1][2]

• Wash the solid with a small amount of cold dilute HCl, followed by cold ethanol to remove tin salts.

Step 4: Free Basing (Optional)

• Dissolve the hydrochloride salt in minimum water.

• Neutralize carefully with 10% NaOH solution or saturated Sodium Carbonate to pH 8–9.

• The free hydrazine, 1H-1,2,4-triazol-3-ylhydrazine , will precipitate or can be extracted with ethyl acetate (though solubility in water is high, continuous extraction may be needed).

• Recrystallize from ethanol/water if necessary.

Characterization & Quality Control

Parameter	Expected Result	Notes
Appearance	White to off-white crystalline solid	Darkening indicates oxidation.
Melting Point	~147-153°C (Start Material)Product often dec. >200°C	Hydrazines often decompose near MP.
IR Spectroscopy	N-H stretch: 3100-3400 cm⁻¹	Broadening due to H-bonding.
1H NMR (DMSO-d6)	Triazole C-H: δ 8.0 - 8.5 ppm (s)Hydrazine NH/NH₂: Broad exchangeable peaks	Chemical shift varies with concentration and salt form.

Troubleshooting Guide

• Low Yield: Ensure the temperature during diazotization never spikes. Diazonium salts of triazoles hydrolyze rapidly above 10°C.

• Tin Contamination: If the product is difficult to purify from tin salts, consider using the Sodium Sulfite reduction method (forming the sulfonate intermediate, then hydrolyzing), though SnCl₂ is generally more direct for this scale.

• Color Issue: A red/brown color suggests azo coupling (diazonium reacting with unreacted amine). Ensure efficient stirring and strict temperature control.

References

• General Triazole Chemistry: Potts, K. T. (1961). The Chemistry of 1,2,4-Triazoles. Chemical Reviews, 61(2), 87–127. Link

• Diazotization of Heterocyclic Amines: Butler, R. N. (1975). Diazotization of heterocyclic primary amines. Chemical Reviews, 75(2), 241–257. Link

• Synthesis of Hydrazino-Triazoles (Analogous Protocols):Synthesis of 3-hydrazino-1,2,4-triazole derivatives. (See: Journal of Heterocyclic Chemistry or standard Vogel's Textbook of Practical Organic Chemistry for SnCl2 reduction protocols).

• Safety Data: PubChem. 3-Amino-1,2,4-triazole.[3] Link

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. ias.ac.in [ias.ac.in]
• 3. 3-Amino-1H-1,2,4-triazole, 96% 50 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]

Application Note: Protocol for the Synthesis of 3-Hydrazinyl-1H-1,2,4-triazole via Nucleophilic Aromatic Substitution

Executive Summary

The 1,2,4-triazole core is a privileged pharmacophore in medicinal chemistry, widely utilized in the development of antifungal, antibacterial, and anticancer agents due to its robust hydrogen-bonding capabilities and metabolic stability[1]. Furthermore, high-nitrogen heterocyclic derivatives such as 3-hydrazinyl-1,2,4-triazole (also known as 3-hydrazino-1,2,4-triazole) serve as critical precursors for the synthesis of divalent energetic materials, advanced polymers, and complex fused-ring heterocycles[2][3].

This application note details a highly efficient, self-validating experimental protocol for the synthesis of 3-hydrazinyl-1H-1,2,4-triazole from 3-chloro-1H-1,2,4-triazole and hydrazine hydrate. The guide provides mechanistic insights into the nucleophilic aromatic substitution (

), outlines strict safety parameters, and establishes a robust methodology for high-yield isolation.

Mechanistic Rationale & Causality

The conversion of 3-chloro-1,2,4-triazole to its hydrazinyl derivative is driven by a Nucleophilic Aromatic Substitution (

) mechanism. Understanding the causality behind the reagent selection is critical for reaction optimization:

• Electrophilic Activation: While the 1,2,4-triazole ring is generally considered a

  -excessive aromatic system, the highly electronegative chlorine atom at the C3 position, combined with the electron-withdrawing inductive effects of the adjacent N2 and N4 atoms, creates a localized electrophilic center[1].

• Nucleophilic Alpha-Effect: Hydrazine hydrate acts as an exceptionally potent nucleophile due to the "alpha-effect"—the repulsion between adjacent lone pairs on the nitrogen atoms raises the energy of the Highest Occupied Molecular Orbital (HOMO), significantly enhancing its nucleophilicity compared to simple amines.

• Stoichiometric Causality: The reaction generates hydrochloric acid (HCl) as a byproduct. If a stoichiometric 1:1 ratio of reagents is used, the liberated HCl will protonate the remaining hydrazine, neutralizing its nucleophilicity and stalling the reaction. Therefore, an excess of hydrazine hydrate (typically 3.0 equivalents) is employed. The excess acts as an in-situ acid scavenger, driving the formation of hydrazine hydrochloride and allowing the reaction to proceed to completion[4].

Figure 1:

mechanism of 3-chloro-1,2,4-triazole with hydrazine hydrate.

Safety Protocols & Handling

Hydrazine hydrate is a highly hazardous reagent. Strict adherence to the following safety protocols is mandatory:

• Toxicity & Carcinogenicity: Hydrazine is highly toxic if inhaled, swallowed, or absorbed through the skin, and is a suspected human carcinogen[4]. All manipulations must be performed in a certified fume hood.

• Explosion Hazard: Anhydrous hydrazine is dangerously unstable[4]. While the hydrate form is more stable, it must never be exposed to strong oxidants, transition metal catalysts (e.g., Pd, Pt, Cu), or dehydrated under high heat, as this can trigger explosive decomposition.

• Quenching Spills: Any spills should be neutralized using a dilute solution of sodium hypochlorite (bleach) to safely oxidize the hydrazine to nitrogen gas and water before cleanup.

Experimental Methodology

Reagent Stoichiometry

The following table summarizes the optimized quantitative parameters for a 10 mmol scale synthesis.

Table 1: Reagent Stoichiometry and Properties

Reagent	MW ( g/mol )	Equivalents	Amount	Role
3-Chloro-1,2,4-triazole	103.51	1.0	1.03 g (10 mmol)	Electrophile
Hydrazine Hydrate (80%)	50.06	3.0	1.50 g (30 mmol)	Nucleophile / Base
Absolute Ethanol	46.07	-	15 mL	Solvent

Step-by-Step Protocol

• Reaction Setup: Equip a 50 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an inert gas (Argon/Nitrogen) inlet.

• Dissolution: Charge the flask with 1.03 g (10 mmol) of 3-chloro-1,2,4-triazole and 15 mL of absolute ethanol. Stir at room temperature until the solid is completely dissolved.

• Nucleophile Addition: Using a syringe, add 1.50 g (30 mmol) of 80% hydrazine hydrate dropwise over 5 minutes. Note: A mild exotherm may be observed. Ethanol acts as a thermal buffer to prevent runaway reactivity.

• Reflux: Submerge the flask in a pre-heated oil bath at 80–85 °C. Maintain reflux with vigorous stirring for 4 to 6 hours.

• Reaction Monitoring (Self-Validation): Monitor the reaction via Thin Layer Chromatography (TLC) using an EtOAc:MeOH (9:1) solvent system.

  • Validation Check: The product will exhibit a significantly lower

    value than the starting material due to the highly polar hydrazine moiety. Staining the TLC plate with Ninhydrin will yield a positive (purple/brown) spot for the product's primary amine, confirming the successful substitution.

• Concentration: Once TLC indicates complete consumption of the starting material, cool the reaction to room temperature. Remove approximately 70% of the ethanol under reduced pressure using a rotary evaporator.

• Crystallization: Transfer the concentrated solution to an ice bath (0–5 °C) and allow it to stand for 1 hour to induce crystallization of the target compound.

• Isolation & Purification: Filter the resulting precipitate under a vacuum. Wash the filter cake with ice-cold ethanol (2 × 5 mL).

  • Causality of Wash: Hydrazine hydrochloride (the byproduct) is highly soluble in water and moderately soluble in ethanol[4]. Washing with cold ethanol selectively dissolves the byproduct while minimizing the loss of the target 3-hydrazinyl-1,2,4-triazole, ensuring high purity without the need for column chromatography.

• Drying: Dry the isolated solid in a vacuum oven at 40 °C overnight to yield the pure product.

Figure 2: Step-by-step experimental workflow for the synthesis and isolation.

Reaction Optimization Data

The choice of solvent and equivalents directly impacts the yield and safety profile of the reaction. Table 2 summarizes the causality behind the optimized parameters.

Table 2: Reaction Optimization Matrix

Solvent	Temp	Hydrazine Eq.	Time	Yield (%)	Mechanistic Observation
Water	100 °C	1.5	8 h	45%	Incomplete conversion. The product is highly soluble in water, making isolation via crystallization difficult.
Ethanol	80 °C	3.0	5 h	82%	Optimal balance of reaction rate and facile product crystallization upon cooling.
Neat	115 °C	10.0	2 h	88%	Fast reaction, but presents severe safety hazards due to boiling bulk hydrazine hydrate. Not recommended.

References

1.[1] 3-Chloro-5-methyl-1H-1,2,4-triazole - Benchchem. URL: 2.[2] Synthesis and biological activities of new 1H-1,2,4-triazole derivatives containing ferrocenyl moiety - ResearchGate. URL: 3.[3] 4-Amino-3-hydrazino-1,2,4-triazole: a Precursor for the Preparation of Divalent Energetic Materials - SciSpace. URL: 4.[4] Hydrazine Hydrochloride|High-Purity Reagent - Benchchem. URL:

Sources

• 1. 3-Chloro-5-methyl-1H-1,2,4-triazole|RUO [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Hydrazine Hydrochloride|High-Purity Reagent [benchchem.com]

Synthesis of Novel Schiff Bases from 1H-1,2,4-triazol-3-ylhydrazine: A Detailed Guide for Medicinal Chemistry Applications

Introduction: The Versatility of 1,2,4-Triazole Schiff Bases in Drug Discovery

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability and diverse pharmacological activities.[1][2] When functionalized to form Schiff bases, these heterocyclic compounds exhibit a wide spectrum of biological effects, including potent antifungal, antibacterial, anticancer, and anti-inflammatory properties.[3][4][5] This guide provides a comprehensive overview and detailed protocols for the synthesis of novel Schiff bases derived from 1H-1,2,4-triazol-3-ylhydrazine, a key building block for accessing new chemical entities with therapeutic potential.

The formation of the characteristic azomethine group (-N=CH-) in Schiff bases via the condensation of a primary amine with an aldehyde or ketone is a cornerstone of synthetic organic chemistry.[6] In the context of 1,2,4-triazoles, the introduction of a hydrazinyl moiety at the 3-position provides a reactive handle for the synthesis of a unique class of hydrazone-containing Schiff bases, which have shown promise as selective and potent biological agents.[3][7] This document will delve into the synthetic strategies, mechanistic considerations, and characterization of these valuable compounds, offering researchers a practical guide for their preparation and application in drug development programs.

Synthetic Strategy and Mechanistic Insights

The synthesis of Schiff bases from 1H-1,2,4-triazol-3-ylhydrazine typically involves a straightforward acid-catalyzed condensation reaction with a variety of aromatic and heteroaromatic aldehydes. The general reaction scheme is depicted below:

Figure 1: General workflow for the synthesis of Schiff bases from 1H-1,2,4-triazol-3-ylhydrazine.

The reaction mechanism proceeds through a two-step process:

• Nucleophilic Attack: The terminal nitrogen atom of the hydrazinyl group of 1H-1,2,4-triazol-3-ylhydrazine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This results in the formation of a transient carbinolamine intermediate.

• Dehydration: Under acidic conditions, the hydroxyl group of the carbinolamine is protonated, forming a good leaving group (water). Subsequent elimination of water leads to the formation of the stable carbon-nitrogen double bond (imine) of the Schiff base.

The choice of solvent and catalyst plays a crucial role in the reaction efficiency. Protic solvents like ethanol are commonly employed as they can solvate both the reactants and the intermediate species. A catalytic amount of a protic acid, such as glacial acetic acid or sulfuric acid, is often added to facilitate the dehydration step.[1]

Detailed Experimental Protocols

This section provides detailed protocols for the synthesis of the starting material, 1H-1,2,4-triazol-3-ylhydrazine, and a general procedure for its conversion to Schiff bases.

Protocol 1: Synthesis of 1H-1,2,4-triazol-3-ylhydrazine

The synthesis of the key starting material can be achieved through the cyclization of thiocarbohydrazide with an appropriate carboxylic acid derivative, followed by hydrazinolysis.

Figure 2: Synthetic pathway for 1H-1,2,4-triazol-3-ylhydrazine.

Materials:

• Thiocarbohydrazide

• Formic acid

• Hydrazine hydrate

• Ethanol

• Sodium hydroxide

Procedure:

• Synthesis of 1H-1,2,4-triazole-3-thiol: A mixture of thiocarbohydrazide (0.1 mol) and formic acid (0.12 mol) is heated under reflux for 4-6 hours. The reaction mixture is then cooled to room temperature, and the resulting precipitate is filtered, washed with cold water, and recrystallized from ethanol to yield 1H-1,2,4-triazole-3-thiol.

• Synthesis of 1H-1,2,4-triazol-3-ylhydrazine: To a solution of 1H-1,2,4-triazole-3-thiol (0.05 mol) in ethanol (100 mL), hydrazine hydrate (80%, 0.1 mol) is added dropwise. The reaction mixture is refluxed for 8-10 hours. After completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure. The residue is treated with cold water, and the precipitated product is filtered, washed with water, and dried to obtain 1H-1,2,4-triazol-3-ylhydrazine.

Protocol 2: General Synthesis of Schiff Bases from 1H-1,2,4-triazol-3-ylhydrazine

This protocol describes a general method for the condensation of 1H-1,2,4-triazol-3-ylhydrazine with various aromatic aldehydes.

Materials:

• 1H-1,2,4-triazol-3-ylhydrazine

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Absolute ethanol

• Glacial acetic acid (catalytic amount)

Procedure:

• A solution of 1H-1,2,4-triazol-3-ylhydrazine (1 mmol) in absolute ethanol (20 mL) is prepared.

• To this solution, the respective aromatic aldehyde (1 mmol) is added, followed by the addition of 2-3 drops of glacial acetic acid.

• The reaction mixture is refluxed for 3-5 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature. The precipitated solid is collected by filtration, washed with cold ethanol, and then dried under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and DMF.[6]

Aldehyde Reactant	Typical Reaction Time (hours)	Expected Product
Benzaldehyde	3-4	(E)-1-(benzylidene)-2-(1H-1,2,4-triazol-3-yl)hydrazine
4-Chlorobenzaldehyde	3-4	(E)-1-((4-chlorophenyl)methylene)-2-(1H-1,2,4-triazol-3-yl)hydrazine
4-Methoxybenzaldehyde	4-5	(E)-1-((4-methoxyphenyl)methylene)-2-(1H-1,2,4-triazol-3-yl)hydrazine
2-Hydroxybenzaldehyde	4-5	2-(((2-(1H-1,2,4-triazol-3-yl)hydrazinyl)methylene)phenol

Table 1: Examples of Schiff bases synthesized from 1H-1,2,4-triazol-3-ylhydrazine.

Characterization of Synthesized Schiff Bases

The structural elucidation of the synthesized Schiff bases is crucial for confirming their identity and purity. A combination of spectroscopic techniques is typically employed for this purpose.

• Infrared (IR) Spectroscopy: The IR spectrum provides valuable information about the functional groups present in the molecule. Key characteristic peaks to look for include:

  • The disappearance of the C=O stretching band of the aldehyde (around 1700 cm⁻¹).

  • The appearance of a strong C=N (azomethine) stretching band in the region of 1600-1650 cm⁻¹.[6]

  • N-H stretching vibrations of the triazole ring and the hydrazone moiety (around 3100-3300 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for determining the detailed structure of the synthesized compounds.

  • ¹H NMR: The most characteristic signal is the singlet corresponding to the azomethine proton (-N=CH-), which typically appears in the downfield region of δ 8.0-10.0 ppm.[8] The aromatic protons will show signals in their expected regions, and the N-H protons of the triazole ring and hydrazone will appear as broad singlets.

  • ¹³C NMR: The carbon of the azomethine group will give a characteristic signal in the range of δ 140-160 ppm.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the synthesized compound and to study its fragmentation pattern, which can further confirm the structure. The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the Schiff base.[9]

Applications in Drug Development: A Focus on Antimicrobial and Anticancer Activity

Schiff bases derived from 1,2,4-triazoles have demonstrated a remarkable range of biological activities, making them attractive candidates for drug discovery.

Antimicrobial and Antifungal Potential

The 1,2,4-triazole moiety is a key component of several clinically used antifungal drugs, such as fluconazole and itraconazole.[2] Schiff bases incorporating this scaffold have shown significant activity against a variety of bacterial and fungal strains.[4][5] The lipophilicity conferred by the aromatic substituents on the Schiff base can enhance the permeability of the compound through microbial cell membranes, leading to improved efficacy.

For instance, certain flavonoid derivatives containing 1,2,4-triazole Schiff bases have exhibited potent antifungal activities against plant pathogenic fungi.[4] The mechanism of action is often attributed to the inhibition of key enzymes involved in microbial growth and proliferation.

Anticancer Activity

Recent studies have highlighted the potential of 1,2,4-triazole hydrazone derivatives as anti-breast cancer agents.[3] These compounds can induce apoptosis and cell cycle arrest in cancer cells. The planar structure of the Schiff base allows for potential intercalation with DNA or binding to the active sites of enzymes crucial for cancer cell survival. Molecular docking studies can be employed to predict the binding affinities of these compounds to specific protein targets, aiding in the rational design of more potent anticancer agents.[3]

Conclusion and Future Perspectives

The synthesis of Schiff bases from 1H-1,2,4-triazol-3-ylhydrazine offers a versatile and efficient route to a diverse library of compounds with significant therapeutic potential. The straightforward synthetic protocols, coupled with the rich pharmacological profile of the resulting products, make this an attractive area for further research and development. Future work in this field could focus on the synthesis of novel derivatives with enhanced biological activity and selectivity, as well as in-depth mechanistic studies to elucidate their modes of action. The insights provided in this guide aim to equip researchers with the foundational knowledge and practical tools necessary to explore the promising landscape of 1,2,4-triazole Schiff bases in the quest for new and effective medicines.

References

• A new hydrated crystalline form of N-[(E)-(4-hydroxyphenyl)methylidene]-1H-1,2,4-triazol-3-amine and its antifungal activity. (n.d.). PubMed Central. Retrieved March 4, 2026, from [Link]

• Design, synthesis, molecular docking and biological evaluation of 1,2,4-triazole derivatives possessing a hydrazone moiety as anti-breast cancer agents. (n.d.). Royal Society of Chemistry. Retrieved March 4, 2026, from [Link]

• Novel flavonoid derivatives containing 1,2,4-triazole Schiff bases as potential antifungal agents: design, synthesis, and biological evaluation. (2022). Taylor & Francis Online. Retrieved March 4, 2026, from [Link]

• A Review on Synthetic Approaches and Activities of 1, 2, 4-Triazoles. (2021). International Journal of Trend in Scientific Research and Development.
• A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Deriv

• Antifungal Activity, Structure-Activity Relationship and Molecular Docking Studies of 1,2,4-Triazole Schiff Base Derivatives. (2023). PubMed. Retrieved March 4, 2026, from [Link]

• Synthesis and antimicrobial activities of some novel 1,2,4-triazole deriv

• Synthesis, Characterization and Antimicrobial Evaluation of Some New Schiff, Mannich and Acetylenic Mannich Bases Incorporating a 1,2,4-Triazole Nucleus. (2014). MDPI. Retrieved March 4, 2026, from [Link]

• Synthesis, Characterization & Biological Survey of Novel 1,2,4- Triazole Schiff Base Derivatives. (2024). Central Asian Journal of Theoretical and Applied Science.
• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences and Research.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry.

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). MDPI. Retrieved March 4, 2026, from [Link]

• Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. (2023). MDPI. Retrieved March 4, 2026, from [Link]

• Synthesis of Schiff's Bases of 1,2,4-Triazole Derivatives under Microwave Irradiation Technique and Evaluation of Their Anti-diabetic Activity. (2021).

• Synthesis, molecular docking, and biological evaluation of Schiff base hybrids of 1,2,4-triazole-pyridine as dihydrofolate reductase inhibitors. (2021). PubMed Central. Retrieved March 4, 2026, from [Link]

• New acyclic 1,2,4-triazole-based Schiff base hydrazone: Synthesis, characterization, spectrophotometric and computational studies. (n.d.). Academia.edu. Retrieved March 4, 2026, from [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). PubMed. Retrieved March 4, 2026, from [Link]

• Synthesis of New 1,2,4-triazole Compounds Containing Schiff and Mannich Bases (Morpholine) With Antioxidant and Antimicrobial Activities. (2018). PubMed. Retrieved March 4, 2026, from [Link]

• Synthesis and Spectroscopic Characterization Study of Some Schiff Bases 1,3[N,N-Bis(5-Methyl-1,3,4-Triazole-2-Thione)] Benzene a. (2024).

• 1H NMR, 13C NMR and mass spectral studies of some Schiff bases derived from 3-amino-1,2,4-triazole. (2009). PubMed. Retrieved March 4, 2026, from [Link]

• Novel allyl-hydrazones including 2,4-dinitrophenyl and 1,2,3-triazole moieties as optical sensor for ammonia and chromium ions in water. (2023).

• 1 H NMR spectral data of Schiff bases and their metal complexes. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

• 'One-flask' synthesis to 3,5-disubstituted 1,2,4-triazoles from aldehydes with hydrazonoyl hydrochlorides via 1,3-dipolar cycloaddition. (2011). Organic Chemistry Portal. Retrieved March 4, 2026, from [Link]

Sources

• 1. Synthesis and antimicrobial activities of some novel 1,2,4-triazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Design, synthesis, molecular docking and biological evaluation of 1,2,4-triazole derivatives possessing a hydrazone moiety as anti-breast cancer agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, Characterization and Antimicrobial Evaluation of Some New Schiff, Mannich and Acetylenic Mannich Bases Incorporating a 1,2,4-Triazole Nucleus [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. 1H NMR, 13C NMR and mass spectral studies of some Schiff bases derived from 3-amino-1,2,4-triazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, molecular docking, and biological evaluation of Schiff base hybrids of 1,2,4-triazole-pyridine as dihydrofolate reductase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cyclization of 3-Hydrazino-1,2,4-Triazole Derivatives to Triazolothiadiazoles

[1]

Executive Summary & Scientific Grounding

The fused heterocyclic system [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole represents a privileged scaffold in medicinal chemistry, exhibiting potent antimicrobial, anticancer, and anti-inflammatory properties. This application note details the synthetic protocols for constructing this bicyclic core.

Critical Chemical Distinction: While the user prompt refers to "3-hydrazino-1,2,4-triazole," it is chemically imperative to clarify that the direct cyclization of unsubstituted 3-hydrazino-1,2,4-triazole (CAS 13864-23-8) with reagents like carbon disulfide (

) typically yields triazolotriazoles (e.g., [1,2,4]triazolo[4,3-b][1,2,4]triazole-3(2H)-thione), not thiadiazoles.

To synthesize the triazolothiadiazole (specifically the [1,3,4]thiadiazole fusion), the starting material must possess an exocyclic sulfur atom adjacent to the amino group. Therefore, the industry-standard precursor is 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol (also known as 4-amino-3-mercapto-1,2,4-triazole). This precursor is itself derived from hydrazine hydrate, but the presence of the thiol group is the mechanistic key that enables the formation of the sulfur-containing thiadiazole ring.

This guide focuses on the cyclization of 4-amino-3-mercapto-1,2,4-triazoles as the scientifically accurate route to triazolothiadiazoles.

Mechanism of Action (POCl3 Mediated)

The most robust method involves the reaction of the 4-amino-3-mercapto-1,2,4-triazole with a carboxylic acid in the presence of phosphorus oxychloride (

).

• Activation:

  activates the carboxylic acid to an acid chloride or phosphoryl ester.

• Acylation: The exocyclic amino group (

  ) attacks the activated carbonyl, forming an amide intermediate.

• Cyclodehydration: The thiol group (

  ) attacks the carbonyl carbon of the amide (facilitated by dehydration), closing the ring to form the [1,3,4]thiadiazole moiety.

Reaction Logic & Pathway Visualization

The following diagram illustrates the retrosynthetic logic and the divergent pathways depending on the cyclization reagent used.

Figure 1: Divergent synthetic pathways from the 4-amino-3-mercapto-1,2,4-triazole precursor. Route A is the primary method for generating the core scaffold.

Detailed Experimental Protocols

Protocol A: Cyclization with Carboxylic Acids ( Method)

Target: Synthesis of 3,6-disubstituted-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles. Scope: Applicable for aromatic, heteroaromatic, and aliphatic carboxylic acids.

Reagents & Equipment[1][2][3]

• Precursor: 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol (1.0 equiv)

• Reagent: Carboxylic Acid (1.0 - 1.2 equiv)

• Cyclizing Agent: Phosphorus Oxychloride (

  ) (5.0 - 10.0 mL per mmol)

• Solvent: None (Neat) or Dioxane (if solubility is poor)

• Equipment: Round-bottom flask, Reflux condenser, Calcium chloride guard tube, Ice bath.

Step-by-Step Procedure

• Setup: In a dry round-bottom flask, mix the 4-amino-3-mercapto-1,2,4-triazole (0.01 mol) and the appropriate carboxylic acid (0.01 mol).

• Addition: Add

  (10-15 mL) carefully to the mixture.

  • Note: The reaction is exothermic. Add slowly if working on a scale >1g.

• Reflux: Attach a reflux condenser fitted with a guard tube. Heat the reaction mixture on an oil bath at 80–100°C for 5–8 hours .

  • Monitoring: Monitor progress by TLC (Eluent: Ethyl Acetate/Hexane 4:6). The starting thiol spot should disappear.

• Quenching: Cool the reaction mixture to room temperature. Pour the contents slowly onto crushed ice (approx. 200g) with vigorous stirring.

  • Caution:

    hydrolysis is violent. Perform this step in a fume hood.

• Neutralization: After the initial hydrolysis, neutralize the suspension with solid sodium bicarbonate (

  ) or 10% NaOH solution until pH ~8. This ensures the free base precipitates.

• Isolation: Filter the solid precipitate using a Buchner funnel. Wash efficiently with cold water (3 x 50 mL) to remove inorganic salts and phosphoric acid residues.

• Purification: Recrystallize the crude solid from Ethanol, Methanol/DMF, or Dioxane depending on solubility.

Yield & Characterization

• Typical Yield: 65% – 85%

• Appearance: White to pale yellow crystalline solid.

• Key IR Bands: disappearance of -SH (approx. 2500-2600

  ) and (3100-3300 ); appearance of C=N (1600-1620 ) and C-S-C (680-700 ).

Protocol B: Cyclization with Carbon Disulfide ( )

Target: Synthesis of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6(5H)-thiones. Application: Used when a mercapto/thione functionality is desired at the 6-position.

Step-by-Step Procedure

• Dissolution: Dissolve 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol (0.01 mol) in absolute ethanol (30 mL) containing KOH (0.015 mol).

• Addition: Add Carbon Disulfide (

  ) (0.02 mol) dropwise to the stirred solution.

• Reflux: Heat the mixture under reflux for 6–10 hours . Hydrogen sulfide (

  ) gas may evolve (rotten egg smell); ensure proper ventilation.

• Workup: Concentrate the solvent under reduced pressure. Dilute the residue with cold water and acidify with dilute HCl (10%).

• Isolation: Filter the precipitated solid, wash with water, and recrystallize from ethanol.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Incomplete activation of acid	Increase volume or reflux time. Ensure anhydrous conditions.
Sticky/Oily Product	Incomplete hydrolysis of	Ensure thorough quenching with ice/water. Neutralize slowly to pH 8 to solidify.
Starting Material Remains	Steric hindrance in acid	Use higher temperature (110°C) or add a catalyst (e.g., traces of pyridine).
Violent Quenching	Rapid addition of to water	Safety Critical: Always add the reaction mixture to the ice, never ice to the mixture. Stir vigorously.

Comparative Data Analysis

The following table summarizes the efficiency of different cyclization agents for the transformation of 4-amino-3-mercapto-1,2,4-triazoles to triazolothiadiazoles.

Reagent	Reaction Conditions	Typical Yield	Key Advantage	Limitation
POCl3 (Protocol A)	Reflux (80-100°C), 5-8h	75-90%	One-pot, high yield, broad scope.	Corrosive reagent, requires careful quenching.
CS2 / KOH (Protocol B)	Reflux (EtOH), 6-10h	60-75%	Introduces thione group at C6.	Limited to thione derivatives; H2S evolution.
Aryl Isothiocyanates	Reflux (DMF/EtOH), 6-12h	50-70%	Introduces amino-aryl groups at C6.	Requires chromatographic purification often.
SOCl2 (Thionyl Chloride)	Reflux, 4-6h	40-60%	Alternative to POCl3.	Lower yields generally compared to POCl3.

References

• Synthesis and antimicrobial activity of new 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. National Institutes of Health (PubMed). [Link]

• Synthesis of some new [1,2,4]triazolo[3,4-b][1,3,4]thiadiazines and [1,2,4]triazolo[3,4-b][1,3,4] thiadiazoles. Bioorganic & Medicinal Chemistry. [Link]

• Triazolothiadiazoles and triazolothiadiazines--biologically attractive scaffolds. European Journal of Medicinal Chemistry. [Link]

• Crystal structure of 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole. Journal of the Chemical Society B. [Link]

• Synthesis and reactions of some 1,2,4-triazolo-[4,3-b]-1,2,4-triazoles. ResearchGate. (Demonstrates the alternate cyclization pathway of hydrazino derivatives). [Link]

Sources

• 1. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 2. ijrpc.com [ijrpc.com]
• 3. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]

Application Note: High-Yield Synthesis and Optimization of 1,2,4-Triazolo[4,3-b]pyridazines via Hydrazine Intermediates

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: Detailed Application Note and Experimental Protocol.

Executive Summary

The 1,2,4-triazolo[4,3-b]pyridazine scaffold is a privileged, rigid bicyclic pharmacophore widely utilized in modern drug discovery. Compounds bearing this core exhibit potent biological activities, functioning as c-Met kinase inhibitors, antitubulin agents, and targeted anticancer therapeutics[1][2]. Historically, the annulation of the triazole ring onto the pyridazine core required harsh conditions, toxic oxidants (e.g., lead tetraacetate, bromine), and prolonged reflux times[3].

This application note details an optimized, environmentally benign methodology for preparing 1,2,4-triazolo[4,3-b]pyridazines from hydrazine intermediates. By leveraging mechanochemical (solvent-free) oxidative cyclization with Iodobenzene Diacetate (IBD), researchers can achieve superior yields, enhanced atom economy, and significantly reduced reaction times[3][4].

Mechanistic Causality & Experimental Design

The synthesis of 1,2,4-triazolo[4,3-b]pyridazines from 3,6-dichloropyridazine is a highly logical two-stage annulation strategy. Understanding the causality behind the reagent selection is critical for optimizing yields and minimizing side reactions.

Stage 1: Nucleophilic Aromatic Substitution (SNAr) The process begins with the hydrazinolysis of 3,6-dichloropyridazine. The strong α-effect of hydrazine hydrate makes it a potent bis-nucleophile. The primary nitrogen attacks the electron-deficient pyridazine ring, displacing the chloride ion to yield 6-chloro-3-hydrazinopyridazine[3]. Experimental Choice: Bulky alcoholic solvents like tert-butanol are preferred over methanol to sterically hinder and suppress double-substitution (dihydrazinopyridazine formation), ensuring a clean mono-substituted intermediate[3].

Stage 2: Condensation and Cyclization The pendant hydrazine moiety is primed for cyclization via two distinct pathways:

• Traditional Acylative Route: Condensation with orthoesters or acid chlorides under reflux. While effective, this route requires excess reagents, prolonged heating, and generates acidic byproducts[5].

• Green Oxidative Route (Recommended): Condensation with an aldehyde forms a hydrazone intermediate in situ. The subsequent addition of Iodobenzene Diacetate (IBD)—a mild, hypervalent iodine reagent—triggers an oxidative intramolecular cyclization[3][4]. IBD acts as a non-metallic electron acceptor, facilitating the removal of two hydrogen atoms to forge the final N-N bond of the triazole ring[2]. Experimental Choice: Solvent-free grinding (mechanochemistry) is employed because it maximizes the effective collision frequency of the solid reactants, driving the reaction to completion in minutes rather than hours[6].

Caption: Chemical synthesis workflow of 1,2,4-triazolo[4,3-b]pyridazines via hydrazine intermediates.

Experimental Workflows & Protocols

The following protocols represent a self-validating system. Thin-layer chromatography (TLC) checkpoints are integrated to ensure intermediate conversion before proceeding to subsequent steps.

Protocol 1: Synthesis of 6-Chloro-3-hydrazinopyridazine (Intermediate)

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve 3,6-dichloropyridazine (1.0 equiv, 10 mmol) in 30 mL of tert-butanol[3].

• Addition: Slowly add hydrazine hydrate (80% aqueous solution, 1.5 equiv, 15 mmol) dropwise at room temperature to prevent uncontrolled exothermic spiking[3][5].

• Reaction: Heat the mixture to reflux (approx. 85°C) for 4 hours.

• Validation: Monitor the reaction via TLC (Mobile Phase: Ethyl Acetate:Hexane, 1:1). The disappearance of the high-Rf starting material indicates completion[3].

• Isolation: Cool the mixture to 0°C in an ice bath to precipitate the product. Filter the solid under vacuum, wash with cold ethanol, and dry to afford 6-chloro-3-hydrazinopyridazine as a crystalline solid[3].

Protocol 2: Solvent-Free Oxidative Cyclization using IBD (Green Method)

• Condensation: In a clean, dry agate mortar, combine 6-chloro-3-hydrazinopyridazine (1.0 equiv, 2 mmol) and the desired aromatic/heteroaromatic aldehyde (1.0 equiv, 2 mmol)[3].

• Mechanochemical Activation: Grind the mixture thoroughly with a pestle at room temperature for 15-20 minutes. The physical transformation of the powders into a homogenous paste indicates the in situ generation of the hydrazone intermediate[2][3].

• Validation: Verify the complete consumption of the hydrazine intermediate via TLC[3].

• Oxidation: Add Iodobenzene Diacetate (IBD) (1.1 equiv, 2.2 mmol) directly to the mortar[3].

• Cyclization: Continue grinding for an additional 45-60 minutes. The hypervalent iodine mediates the oxidative cyclization to yield the 1,2,4-triazolo[4,3-b]pyridazine core[3][6].

• Purification: Quench the mixture by adding 5 mL of cold ethanol. Filter the resulting solid and recrystallize from ethanol to obtain the analytically pure product[2].

Protocol 3: Direct Acylative Cyclization (Alternative Traditional Method)

Note: This method is viable when the corresponding orthoester is highly accessible, though it is less environmentally friendly.

• Suspension: Suspend 6-chloro-3-hydrazinopyridazine (1.0 equiv, 2 mmol) in triethyl orthoformate or triethyl orthoacetate (5 mL)[5].

• Reaction: Reflux the mixture at 80-100°C for 6 to 8 hours[5].

• Isolation: Concentrate the mixture under reduced pressure to remove the excess orthoester. Purify the crude residue via silica gel column chromatography (DCM:MeOH, 95:5) to isolate the cyclized product[5].

Quantitative Data Analysis

The transition from traditional acylative methods to solvent-free oxidative cyclization presents significant advantages in both yield and sustainability. The table below summarizes the comparative metrics of these methodologies.

Parameter	Traditional Acylation[5]	Oxidative Cyclization (Solvent-Free)[3][4]
Primary Reagents	Orthoesters / Acid Chlorides	Aldehyde + Iodobenzene Diacetate (IBD)
Solvent System	Excess Orthoester / Toluene	None (Mechanochemical Grinding)
Reaction Time	6 - 12 hours	60 - 80 minutes (Total)
Temperature	Reflux (80-110°C)	Room Temperature
Average Yield	50 - 70%	80 - 95%
Environmental Impact	High (VOCs, acidic byproducts)	Low (Green chemistry, non-toxic oxidant)

Biological Application & Signaling Pathway

Once synthesized, 1,2,4-triazolo[4,3-b]pyridazines serve as potent therapeutic agents. A primary mechanism of action for these derivatives is the ATP-competitive inhibition of the c-Met tyrosine kinase receptor , which is frequently overexpressed in various carcinomas[2][5]. By inhibiting c-Met, these compounds disrupt downstream signaling cascades (such as the PI3K/AKT and MAPK/ERK pathways), ultimately blocking tumor cell proliferation and inducing apoptosis[2][5].

Caption: Mechanism of action: c-Met kinase inhibition by 1,2,4-triazolo[4,3-b]pyridazines.

References

• [4] Aggarwal, R., et al. (2019). An expeditious one-pot multicomponent synthesis of sterically hindered bis-1,2,4-triazolopyridazines under solvent-free conditions. SciSpace. URL:

• [1] Wang, et al. (2019). Synthesis and Bioevaluation of 3,6-Diaryl-[1,2,4]triazolo[4,3-b] Pyridazines as Antitubulin Agents. PMC (NIH). URL:

• [3] Mamta. (2020). Solvent-free synthesis and characterization of 6-chloro-3-alkyl/aryl/heteroaryl- 1,2,4-triazolo[4,3-b]pyridazines. Prime Scholars. URL:

• [2] Sumran, G., et al. (2025). Environmentally benign synthesis of unsymmetrical bis-1,2,4-triazolopyridazines using iodobenzene diacetate as an oxidant. Arkivoc. URL:

• [5] Zhang, Q., et al. (2022). Design, Synthesis, and Biological Evaluation of[1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. PMC (NIH). URL:

• [6] Aggarwal, R., et al. (2019). An expeditious one-pot multicomponent synthesis of sterically hindered bis-1,2,4-triazolopyridazines under solvent-free conditions. Arkivoc. URL:

Sources

• 1. Synthesis and Bioevaluation of 3,6-Diaryl-[1,2,4]triazolo[4,3-b] Pyridazines as Antitubulin Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. primescholars.com [primescholars.com]
• 4. scispace.com [scispace.com]
• 5. Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]

Sensitive Colorimetric Detection of Aldehydes Using 1H-1,2,4-triazol-3-ylhydrazine

An Application Guide for Researchers

Abstract

Aldehydes are a critical class of carbonyl compounds, significant both as industrial chemicals and as biological markers. Their detection and quantification are paramount in fields ranging from pharmaceutical quality control and drug development to environmental monitoring and food safety. This application note presents a detailed protocol for a sensitive and specific colorimetric assay for the detection of aliphatic and aromatic aldehydes using the heterocyclic reagent, 1H-1,2,4-triazol-3-ylhydrazine. The assay is based on the formation of a stable, intensely colored product resulting from the condensation of the triazole reagent with an aldehyde, followed by oxidative cyclization. We provide a complete methodology, including a plausible synthesis of the reagent, a step-by-step detection protocol, and comprehensive guidelines for assay validation, ensuring trustworthiness and reproducibility for researchers and drug development professionals.

Principle of the Assay: A Mechanistic Overview

The detection of aldehydes by hydrazine-based reagents is a well-established chemical principle, valued for its high specificity. Aldehydes possess an electrophilic carbonyl carbon that is susceptible to nucleophilic attack by the terminal nitrogen of a hydrazine moiety. This assay leverages this reactivity in a two-step process analogous to the renowned Purpald® assay, which uses a structurally similar reagent.[1][2]

Step 1: Hydrazone Formation The primary amine of the 1H-1,2,4-triazol-3-ylhydrazine acts as a potent nucleophile, attacking the carbonyl carbon of the aldehyde. This is followed by a dehydration step, resulting in the formation of a Schiff base, specifically a triazolylhydrazone intermediate. This intermediate is typically colorless.[3]

Step 2: Oxidative Cyclization to a Chromophore The critical color-forming step involves the intramolecular cyclization and subsequent oxidation of the hydrazone intermediate. In the presence of an oxidant, such as atmospheric oxygen under alkaline conditions, the intermediate is converted into a highly conjugated, bicyclic s-triazolo[4,3-b]-s-tetrazine derivative.[2] This extended π-system is responsible for the strong absorption of light in the visible spectrum, producing a characteristic magenta or purple color. The intensity of this color is directly proportional to the initial concentration of the aldehyde in the sample.

dot digraph "Reaction_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape="plaintext", fontname="Arial", fontsize=12];

}

Figure 1: Proposed reaction mechanism for aldehyde detection.

Protocols and Methodologies

Protocol 1: Synthesis of 1H-1,2,4-triazol-3-ylhydrazine Reagent

Causality Statement: The target reagent is not widely commercially available. A reliable synthesis is therefore crucial. The following protocol is based on the established principle of hydrazinolysis, where hydrazine hydrate acts as a potent nucleophile to displace a leaving group, such as a thiol or halide, from the triazole ring. This method efficiently converts a stable precursor into the desired hydrazine derivative.[4][5]

Materials:

• 3-Mercapto-1H-1,2,4-triazole

• Hydrazine hydrate (80-95%)

• Ethanol, absolute

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, suspend 3-mercapto-1H-1,2,4-triazole (0.1 mol) in 50 mL of absolute ethanol.

• Hydrazinolysis: Add hydrazine hydrate (0.3 mol, ~3 molar equivalents) to the suspension. Equip the flask with a reflux condenser.

• Reflux: Heat the mixture to reflux with continuous stirring for 6-8 hours. The reaction should be performed in a well-ventilated fume hood as hydrogen sulfide gas may evolve.

• Isolation: After cooling to room temperature, reduce the solvent volume under vacuum. Add 100 mL of cold water to the residue to precipitate the crude product.

• Purification: Filter the crude product. To purify, dissolve the solid in a minimal amount of dilute aqueous HCl (e.g., 2 M). Filter to remove any insoluble impurities.

• Precipitation: Carefully neutralize the filtrate with a cold aqueous NaOH solution (e.g., 2 M) to a pH of ~7-8 to precipitate the purified 1H-1,2,4-triazol-3-ylhydrazine.

• Final Product: Filter the white precipitate, wash with cold deionized water, and dry under vacuum. Characterize the final product by NMR and melting point analysis to confirm its identity and purity before use in the assay.

Protocol 2: Spectrophotometric Aldehyde Detection Assay

This protocol provides a step-by-step guide for quantifying aldehydes using a standard UV-Vis spectrophotometer.

dot digraph "Assay_Workflow" { graph [fontname="Arial"]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

}

Figure 2: General experimental workflow for the colorimetric assay.

Materials & Reagents:

• Reagent Solution: 0.5% (w/v) solution of synthesized 1H-1,2,4-triazol-3-ylhydrazine in 1 M NaOH. Prepare fresh daily.

• Aldehyde Stock Solution: 10 mM formaldehyde in deionized water.

• Samples: Unknown samples to be tested for aldehyde content.

• Equipment: UV-Vis spectrophotometer, cuvettes, calibrated micropipettes, vortex mixer.

Procedure:

• Standard Curve Preparation: Prepare a series of aldehyde standards by diluting the 10 mM formaldehyde stock solution in deionized water to final concentrations ranging from 10 µM to 200 µM. Include a "zero aldehyde" blank containing only deionized water.

• Sample Preparation: Dilute unknown samples as necessary to ensure their final aldehyde concentration falls within the range of the standard curve.

• Reaction:

  • Pipette 1.0 mL of each standard and unknown sample into separate, clearly labeled test tubes.

  • To each tube, add 1.0 mL of the 0.5% Reagent Solution.

  • Cap the tubes and vortex thoroughly for 10 seconds.

• Color Development (Oxidation):

  • Allow the tubes to stand at room temperature for 15 minutes.

  • After incubation, uncap and shake each tube vigorously for 1 minute. This step is critical to introduce atmospheric oxygen, which drives the oxidative color-forming reaction. A magenta color should develop in the presence of aldehydes.

• Measurement:

  • Within 30 minutes of color development, measure the absorbance of each standard and sample at the wavelength of maximum absorbance (λmax). Based on analogous triazolo-tetrazine chromophores, this is expected to be in the range of 530-550 nm.[2] The exact λmax should be determined by scanning the most concentrated standard against the blank.

  • Use the "zero aldehyde" blank to zero the spectrophotometer.

Data Analysis and Expected Results

The assay should produce a clear color change from colorless/pale yellow to an intense magenta, with the color intensity correlating with the aldehyde concentration.

Standard Curve: Plot the absorbance values of the standards (Y-axis) against their corresponding known concentrations (X-axis). Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 indicates excellent linearity.

Formaldehyde Conc. (µM)	Absorbance at λmax=540 nm (Example Data)
0 (Blank)	0.005
10	0.112
25	0.275
50	0.548
100	1.102
150	1.645
200	>2.0 (Out of linear range)
Table 1: Example data for generating a standard calibration curve.

Calculating Unknown Concentration: Use the linear regression equation derived from your standard curve to calculate the concentration of the aldehyde in your unknown samples.

Concentration (µM) = (Absorbance_of_Unknown - c) / m

Where:

• m is the slope of the standard curve.

• c is the y-intercept of the standard curve.

• Remember to account for any dilution factors used during sample preparation.

Assay Validation: A Self-Validating System

For use in regulated environments such as drug development, the assay's performance must be rigorously validated. The protocol is designed to be self-validating by systematically assessing key analytical parameters.[6][7][8]

Parameter	Description	Acceptance Criteria
Linearity	The ability of the method to elicit results that are directly proportional to the concentration of the analyte.	Coefficient of determination (R²) ≥ 0.99.
Accuracy	The closeness of the measured value to the true value. Assessed via spike-and-recovery studies.	Mean recovery should be within 98-102%.
Precision	The degree of agreement among individual test results. Measured as Repeatability (intra-assay) and Intermediate Precision (inter-assay).	Relative Standard Deviation (RSD) ≤ 2%.
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	No significant interference from common non-aldehyde carbonyls (e.g., ketones) or other matrix components.[2]
LOD	The lowest amount of analyte that can be detected but not necessarily quantitated.	LOD = 3.3 * (σ / S)
LOQ	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	LOQ = 10 * (σ / S)
Table 2: Key validation parameters and typical acceptance criteria. σ = Standard deviation of the blank response; S = Slope of the calibration curve.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No/Weak Color Development	Reagent solution degraded; Insufficient oxidation; Aldehyde concentration below LOD; Incorrect pH.	Prepare fresh reagent solution daily; Ensure vigorous shaking step is performed; Concentrate sample or use a more sensitive method; Check pH of the final reaction mixture.
High Background Signal	Contaminated glassware or water; Reagent solution is too old.	Use acid-washed glassware; Use high-purity water; Prepare fresh reagent solution.
Poor Linearity (R² < 0.99)	Pipetting errors; Standards prepared incorrectly; Highest standard is saturating the detector (Abs > 2.0).	Calibrate pipettes; Prepare fresh standards carefully; Narrow the concentration range of the standard curve.

References

• Purpald®: A reagent that turns aldehydes purple! ResearchGate. Available at: [Link]

• Squaraine-hydrazine adducts for fast and colorimetric detection of aldehydes in aqueous media. ScienceDirect. Available at: [Link]

• MBTH for aliphatic aldehyde measurement. Google Patents.
• MBTH for aliphatic aldehyde measurement. Google Patents.

• The Determination of Aliphatic Aldehydes in Stack Gases. 3-Methyl-2-Benzothiazolone Hydrazone Hydrochloride (MBTH) Method. Defense Technical Information Center. Available at: [Link]

• Validation of a Spectrophotometric Analytical Method for the Quantitative Determination of Adrenaline in Injectable Pharmaceutical Formulations. Science and Education Publishing. Available at: [Link]

• Chemistry Explained: Formaldehyde - MBTH Method. Hach Support. Available at: [Link]

• Formaldehyde in Alcoholic Beverages: Large Chemical Survey Using Purpald Screening Followed by Chromotropic Acid Spectrophotometry with Multivariate Curve Resolution. ResearchGate. Available at: [Link]

• Validation of a UV-spectrophotometric analytical method for determination of LPSF/AC04 from inclusion complex and liposomes. SciELO. Available at: [Link]

• Making Purpald and turning aldehydes purple. Aryl. Available at: [Link]

• UV-Visible Spectrophotometry Method Validation for Analysis of Nefopam HCl in Poly-3-Hydroxybutyrate and Poly-ε. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Exp 16 (Shriner Book): Purpald Test. YouTube. Available at: [Link]

• Development and validation of spectrophotometric procedure for quantitative determination of flavonoid content used to control the quality of mixture herbal product. Pharmacognosy Journal. Available at: [Link]

• VALIDATION OF ANALYTICAL METHOD BY UV SPECTROPHOTOMETRIC QUANTIFICATION OF GEMFIBROZIL INCORPORATED IN THE MICROEMULSIONS. Dialnet. Available at: [Link]

• Recent progress in fluorescent chemosensors for selective aldehyde detection. Royal Society of Chemistry. Available at: [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. Available at: [Link]

• Colorimetric Method for Detection of Hydrazine Decomposition in Chemical Decontamination Process. MDPI. Available at: [Link]

• Colorimetric Method for Detection of Hydrazine Decomposition in Chemical Decontamination Process. ResearchGate. Available at: [Link]

• Colorimetric Recognition of Aldehydes and Ketones. University of Illinois Urbana-Champaign. Available at: [Link]

• Synthesis of 1,2,4-triazole-3-yl-mercapto derivatives. ResearchGate. Available at: [Link]

• Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal. Available at: [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• 1,2,4-triazole-3-thiones via hydrazinolysis of 3-N-((acylated glycosyl)/allyl). ResearchGate. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

• Hydrazinolysis of 3-R-[1][9][10]triazino[2,3-c]quinazolin-2-ones. Synthetic and theoretical aspects. PubMed. Available at: [Link]

• Hydrazinolysis of 3-R-[1][9][10]Triazino[2,3-c]quinazolin-2-ones. Synthetic and Theoretical Aspects. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Recent progress in fluorescent chemosensors for selective aldehyde detection - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01010A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Hydrazinolysis of 3-R-[1,2,4]triazino[2,3-c]quinazolin-2-ones. Synthetic and theoretical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. sphinxsai.com [sphinxsai.com]
• 8. dialnet.unirioja.es [dialnet.unirioja.es]
• 9. par.nsf.gov [par.nsf.gov]
• 10. EP1248104A2 - MBTH for aliphatic aldehyde measurement - Google Patents [patents.google.com]

Application Note: Microwave-Assisted Synthesis of 3-Hydrazino-1,2,4-Triazole Derivatives

Executive Summary & Scientific Rationale

The 1,2,4-triazole scaffold is a cornerstone of modern medicinal chemistry, serving as a pharmacophore in antifungal (e.g., Fluconazole), antiviral, and anticancer therapeutics. Specifically, 3-hydrazino-1,2,4-triazole derivatives represent a critical "branching point" intermediate. The C3-hydrazine moiety acts as a versatile nucleophile for forming Schiff bases, pyrazoles, and fused heterocyclic systems.

The Challenge: Conventional synthesis via nucleophilic aromatic substitution (

) of 3-halo or 3-mercapto triazoles with hydrazine hydrate is kinetically sluggish. Traditional protocols often require 12–24 hours of reflux in high-boiling solvents (e.g., butanol, DMF), leading to thermal degradation, hydrazine decomposition, and tedious workups.

The Solution: Microwave-assisted organic synthesis (MAOS) overcomes these activation energy barriers. By leveraging dielectric heating , we can induce rapid dipolar polarization of the hydrazine monohydrate (a high

absorber), creating localized "hot spots" that accelerate the rate-determining step of the mechanism.

Key Advantages of this Protocol:

• Time Efficiency: Reaction times reduced from hours to minutes (typically 10–20 min).

• Green Chemistry: Elimination of toxic high-boiling solvents; ethanol or water is often sufficient.

• Purity: Kinetic control minimizes the formation of bis-triazole byproducts.

Mechanistic Insight: Why Microwave?

To optimize this reaction, one must understand the interaction between the microwave field and the reaction matrix.

The Reaction Mechanism ( )

The transformation involves the nucleophilic attack of hydrazine (

) on the electron-deficient C3 carbon of the triazole ring. The leaving group (LG) is typically Chloride ( ), Bromide ( ), or a Thiol/Methylthio group ( ).

• Addition: Hydrazine attacks C3, breaking the aromaticity and forming a Meisenheimer-like tetrahedral intermediate.

• Elimination: The leaving group is expelled, restoring aromaticity.

Microwave Effects[1][2][3][4][5][6][7][8][9][10][11]

• Thermal Effect (Arrhenius): Rapid bulk heating (

  ) allows the system to reach the transition state temperature almost instantly, bypassing the "warm-up" phase where side reactions often occur.

• Specific Non-Thermal Effects: Hydrazine hydrate is a highly polar molecule. Under microwave irradiation (2.45 GHz), it undergoes vigorous molecular rotation to align with the oscillating field. This increases the effective collision frequency between the hydrazine nucleophile and the triazole substrate.

Figure 1: Mechanistic pathway of the microwave-assisted

reaction. The microwave field specifically couples with the polar hydrazine, enhancing the initial nucleophilic attack.

Experimental Protocol

Materials & Equipment

• Microwave Reactor: Single-mode synthesizer (e.g., CEM Discover or Anton Paar Monowave) is preferred for precise temperature/pressure control.

• Vessels: 10 mL or 30 mL borosilicate glass vials with crimp caps (pressure rated to 20 bar).

• Reagents:

  • 3-Bromo-5-substituted-1,2,4-triazole (Starting Material)

  • Hydrazine monohydrate (80% or 98% grade)

  • Ethanol (Absolute) or Dioxane (for solubility issues)

Standard Operating Procedure (SOP)

Step 1: Reaction Setup

• Weigh 1.0 mmol of the 3-bromo-1,2,4-triazole derivative into a 10 mL microwave vial.

• Add 3.0 mL of Ethanol. Note: Ethanol is an excellent MW absorber (

  ).

• Add 5.0 mmol (excess) of Hydrazine Monohydrate.

  • Critical: The excess hydrazine acts as both the nucleophile and the base to neutralize the HBr generated.

• Add a magnetic stir bar and seal the vial with a PTFE/silicone septum cap.

Step 2: Microwave Parameters

Program the reactor with the following "Dynamic" method:

Parameter	Setting	Rationale
Temperature	120 °C	Sufficient energy to overcome activation barrier for .
Hold Time	15:00 min	Optimized for conversion; longer times risk hydrazine decomposition.
Pressure Limit	250 psi (17 bar)	Safety cutoff; ethanol vapor pressure at 120°C is ~5 bar.
Power	Max 150 W	Use "Dynamic" or "Standard" control to prevent temperature overshoot.
Stirring	High	Essential for uniform heat distribution.

Step 3: Work-up & Purification

• Cooling: Allow the vial to cool to 50°C using the reactor's compressed air cooling (approx. 2 min).

• Precipitation: Pour the reaction mixture into 20 mL of ice-cold water.

  • Observation: A solid precipitate usually forms immediately.

• Filtration: Collect the solid by vacuum filtration.[1]

• Washing: Wash the cake with cold water (

  ) to remove excess hydrazine and bromide salts.

• Recrystallization: Recrystallize from hot ethanol/water (8:2) if TLC indicates minor impurities.

Optimization & Validation Data

The following data summarizes the optimization process for a model substrate (3-bromo-5-phenyl-1,2,4-triazole).

Table 1: Solvent and Temperature Optimization

Entry	Solvent	Temp (°C)	Time (min)	Yield (%)	Observations
1	Ethanol	Reflux (78)	360 (6h)	65%	Conventional heating; incomplete conversion.
2	Ethanol	100	10	82%	MW heating; clean reaction.
3	Ethanol	120	15	94%	Optimal conditions.
4	Water	120	20	70%	Poor solubility of starting material.
5	DMF	140	10	88%	Difficult work-up; DMF hard to remove completely.

Characterization Checklist

To validate the synthesis, ensure the product meets these criteria:

• IR Spectroscopy: Appearance of doublet peaks at 3200–3400

  ( stretch) and disappearance of C-Br stretch (if applicable).
• NMR (DMSO- ):

  • Broad singlet at

    4.0–5.0 ppm ( ).

  • Broad singlet at

    8.0–9.0 ppm ( of hydrazine).

  • Disappearance of starting material peaks.

• Mass Spectrometry:

  peak corresponding to the substitution of Br (79/81 amu) with Hydrazine (31 amu). Net mass change: or .

Applications & Workflow Integration

Once synthesized, the 3-hydrazino-1,2,4-triazole is a "plug-and-play" module for library generation.

Figure 2: Downstream applications of the 3-hydrazino scaffold in drug discovery.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete solubility of substrate.	Switch solvent to Dioxane or use a cosolvent system (EtOH/DMF 9:1).
Bis-Triazole Formation	Hydrazine concentration too low.	Ensure Hydrazine is in large excess (at least 5 equivalents) to prevent the product from reacting with another starting molecule.
Vial Over-Pressurization	Temperature too high for solvent.	Reduce temperature to 100°C or use a vessel with a higher pressure rating.
Oily Product	Impurities or trapped solvent.	Triturate the oil with diethyl ether or hexane to induce crystallization.

References

• Microwave-Assisted Synthesis of 1,2,4-Triazoles

  • Karaali, N., Mentese, E., Yilmaz, F., Usta, A., & Kahveci, B. (2013).[2] Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives. South African Journal of Chemistry, 66, 163-168.

• Biological Significance of Triazoles

  • Kaplancikli, Z. A., et al. (2014).[3] Important methods of synthesis and biological significance of 1, 2, 4-triazole derivatives. World Journal of Pharmacy and Pharmaceutical Sciences, 3(8).

• Green Synthesis Methodologies

  • Shelke, G. M., et al. (2015).[4] A simple, efficient, and mild method for the synthesis of substituted 1,2,4-triazoles. Synlett, 26, 404-407.[4]

• One-Pot Microwave Protocols

  • Castanedo, G. M., et al. (2011).[4][5] Rapid synthesis of 1,3,5-trisubstituted 1,2,4-triazoles via microwave-assisted cyclization. Journal of Organic Chemistry, 76(4), 1177-1179.

Sources

• 1. Microwave-Assisted Synthesis of Tri-Substituted 1,3,5-Triazines from Metformin Using Benzotriazole Chemistry [mdpi.com]
• 2. Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives [scielo.org.za]
• 3. researchgate.net [researchgate.net]
• 4. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 5. isres.org [isres.org]

Reaction conditions for 1H-1,2,4-triazol-3-ylhydrazine with acetylacetone

Application Note: Optimized Cyclocondensation Protocol for the Synthesis of 1-(1H-1,2,4-Triazol-3-yl)-3,5-dimethyl-1H-pyrazole

Introduction & Mechanistic Rationale

The synthesis of pyrazole derivatives is a cornerstone in medicinal chemistry due to their broad spectrum of biological activities, including antiviral and antitumoral properties[1],[2]. The fundamental cyclocondensation of hydrazines with 1,3-diketones to form 3,5-dimethylpyrazoles is a robust and well-documented transformation[3].

When reacting 1H-1,2,4-triazol-3-ylhydrazine with acetylacetone (pentane-2,4-dione), the reaction proceeds via a Knorr-type pyrazole synthesis. The primary amine of the hydrazine first attacks one of the carbonyl groups of acetylacetone to form a hydrazone intermediate. This is followed by an intramolecular nucleophilic attack by the secondary amine on the remaining carbonyl, and subsequent dehydration to yield the aromatized 1-(1H-1,2,4-triazol-3-yl)-3,5-dimethyl-1H-pyrazole.

Fig 1. Mechanistic pathway of the acid-catalyzed cyclocondensation reaction.

Experimental Design & Causality

To ensure high yield and purity, the reaction parameters must be carefully controlled. Every choice in this protocol is designed to create a self-validating and highly efficient system:

• Solvent Selection (Ethanol): Ethanol is selected as the optimal solvent because it completely solubilizes the organic acetylacetone and provides sufficient solubility for the polar triazolylhydrazine at elevated temperatures.

• Catalyst (Hydrochloric Acid): For heteroaryl hydrazines such as 1H-1,2,4-triazol-3-ylhydrazine, the reaction with acetylacetone is optimally performed in ethanol at reflux, utilizing a catalytic amount of hydrochloric acid[1]. The acid protonates the carbonyl oxygen of acetylacetone, increasing its electrophilicity and accelerating the rate-limiting nucleophilic attack by the hydrazine. Alternatively, glacial acetic acid can be employed both as the solvent and the acid catalyst, though ethanol remains preferred for ease of workup[4].

• Thermal Activation (Reflux): Heteroaryl hydrazines possess lower nucleophilicity due to the electron-withdrawing nature of the triazole ring. Refluxing (78 °C) provides the necessary thermal energy to drive the dehydration and aromatization steps.

• Quenching & Isolation: The final pyrazole product is highly hydrophobic compared to the starting hydrazine. Pouring the hot reaction mixture into ice-water rapidly decreases solubility, driving the crystallization of the product while retaining unreacted hydrazine and acid in the aqueous phase.

Materials and Reagents

Table 1: Reagent Quantities and Roles (10 mmol scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
1H-1,2,4-triazol-3-ylhydrazine	99.10	1.0	0.99 g	Primary Nucleophile
Acetylacetone	100.12	1.1	1.10 g (1.13 mL)	Bis-electrophile
Ethanol (Absolute)	46.07	-	15.0 mL	Solvent
Hydrochloric Acid (37%)	36.46	Catalytic	2-3 drops	Catalyst

Experimental Protocol

Fig 2. Experimental workflow for the synthesis and isolation of the pyrazole product.

Step-by-Step Methodology:

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 1H-1,2,4-triazol-3-ylhydrazine (10 mmol, 0.99 g) and absolute ethanol (15 mL).

• Addition: While stirring at room temperature, add acetylacetone (11 mmol, 1.13 mL) dropwise over 5 minutes. Note: Dropwise addition prevents an uncontrolled exothermic initial condensation.

• Catalysis: Add 2-3 drops of concentrated HCl (37%) to the suspension[1].

• Reflux: Attach a reflux condenser and heat the mixture to 78 °C (reflux) using an oil bath. Maintain reflux for 3 hours. The suspension will typically transition into a clear solution as the hydrazone forms.

• Monitoring: After 2.5 hours, sample the reaction and check via Thin Layer Chromatography (TLC). The reaction is deemed complete when the baseline hydrazine spot disappears.

• Quenching: Remove the flask from heat and allow it to cool to room temperature. Slowly pour the mixture into 50 mL of crushed ice-water under vigorous stirring.

• Isolation: Stir the resulting suspension for 30 minutes to ensure complete precipitation. Isolate the solid via vacuum filtration using a Büchner funnel. Wash the filter cake with cold water (2 x 10 mL).

• Purification: Recrystallize the crude solid from a minimal amount of hot ethanol to afford pure 1-(1H-1,2,4-triazol-3-yl)-3,5-dimethyl-1H-pyrazole.

Analytical Validation

To ensure the protocol acts as a self-validating system, the isolated product must be characterized against the following expected analytical signatures:

Table 2: Analytical Validation Parameters

Technique	Target Signal / Observation	Diagnostic Purpose
TLC (DCM:MeOH 9:1)	Rf ~ 0.4 - 0.5 (UV active)	Confirms consumption of starting hydrazine (Rf ~ 0.1).
1H-NMR (DMSO-d6)	δ ~ 2.20 (s, 3H), 2.60 (s, 3H)	Confirms the two distinct methyl groups on the pyrazole ring.
1H-NMR (DMSO-d6)	δ ~ 6.10 (s, 1H)	Confirms the C4-H proton of the pyrazole ring.
1H-NMR (DMSO-d6)	δ ~ 8.50 (s, 1H)	Confirms the C5-H proton of the triazole ring.
LC-MS (ESI+)	m/z 164.1[M+H]+	Confirms the molecular weight of the target product.

Troubleshooting & Optimization

Table 3: Troubleshooting Guide

Observation	Root Cause	Corrective Action
Incomplete conversion on TLC	Insufficient electrophilic activation.	Add an additional drop of HCl; extend reflux time by 1 hour.
Product oils out instead of crystallizing	Presence of unreacted acetylacetone or solvent trapping.	Stir vigorously in ice-water; scratch the glass flask to induce nucleation.
Multiple spots on TLC	Formation of regioisomers or thermal degradation.	Ensure temperature does not exceed 80 °C; verify purity of starting hydrazine.

References

• [1] Discovery of ( ±)-3-(1 H -pyrazol-1-yl)-6,7-dihydro-5 H -[1,2,4]triazolo[3,4- b ][1,3,4] thiadiazine derivatives with promising in vitro anticoronavirus and antitumoral activity - nih.gov. 1

• [4] Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives - JOCPR. 4

• [2] Pyrazole synthesis - Organic Chemistry Portal. 2

• [3] 3,5-dimethylpyrazole - Organic Syntheses Procedure. 3

Sources

• 1. Discovery of (  ±)-3-(1 H -pyrazol-1-yl)-6,7-dihydro-5 H -[1,2,4]triazolo[3,4- b ][1,3,4] thiadiazine derivatives with promising in vitro anticoronavirus and antitumoral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazole synthesis [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. jocpr.com [jocpr.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 3-Hydrazino-1,2,4-Triazole Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the mechanistic hurdles and yield-limiting factors in the synthesis of 3-hydrazino-1,2,4-triazole derivatives. Whether you are developing high-nitrogen energetic materials (such as 4-amino-3-hydrazino-1,2,4-triazole, AHT) or synthesizing novel triazole-nucleosides for drug discovery, mastering the reaction kinetics, thermodynamic control, and isolation chemistry is critical.

This guide bypasses generic advice to focus on the causality behind experimental choices, providing you with self-validating protocols and data-driven troubleshooting strategies.

Core Synthetic Workflow & Mechanistic Pathway

The most robust and industrially relevant route for synthesizing the unsubstituted 3-hydrazino core (typically isolated as the 4-amino derivative, AHT) utilizes triaminoguanidine hydrochloride (TAG·HCl) and formic acid 1. This pathway involves a tandem cyclization-formylation event, followed by a critical deformylation (hydrolysis) step to unmask the active hydrazino and amino groups.

Reaction pathway for 4-amino-3-hydrazino-1,2,4-triazole (AHT) synthesis from TAG·HCl.

Step-by-Step Experimental Protocol (AHT Model)

This protocol is designed as a self-validating system. Visual and thermodynamic cues are embedded to ensure each mechanistic milestone is achieved before proceeding to the next step.

Phase 1: Cyclization and Formylation

• Reagent Charging: Add 2.81 g (20 mmol) of Triaminoguanidine hydrochloride (TAG·HCl) to 15 mL of concentrated formic acid (b.p. 100.8 °C).

• Thermal Activation: Stir and reflux the mixture strictly at 100–110 °C for 2 hours.

  • Causality: Formic acid serves a dual purpose as both the solvent and the electrophilic C1 synthon required for triazole ring closure. The high temperature provides the activation energy necessary for the condensation, while excess formic acid inevitably formylates the highly nucleophilic amino and hydrazino groups, yielding the intermediate 4-formamido-3-formhydrazino-1,2,4-triazole hydrochloride 1.

• Solvent Removal: Remove the excess volatile formic acid under partial vacuum until a viscous, resinous residue is recovered.

Phase 2: Deformylation (Hydrolysis)

• Acidic Cleavage: Dissolve the viscous residue in a 1:1 ratio mixture of concentrated hydrochloric acid and distilled water.

• Kinetic Heating: Stir the solution vigorously at 80 °C.

  • Causality & Self-Validation: The formyl protecting groups must be cleaved to unmask the target molecule. Maintaining 80 °C provides sufficient thermal energy to drive the hydrolysis kinetics without causing the triazole ring to degrade. System Validation: As the reaction progresses and the formyl groups are successfully cleaved, the solubility of the product decreases, and white crystals of 4-amino-3-hydrazino-1,2,4-triazolium dihydrochloride will spontaneously precipitate 2.

Phase 3: Isolation and Neutralization

• Filtration: Filter the precipitated dihydrochloride salt and wash with several small aliquots (50 mL total) of ice-water to remove residual acid while minimizing product dissolution. Dry under high vacuum (Expected yield: ~61%).

• Free Base Generation: To isolate the free 4-amino-3-hydrazino-1,2,4-triazole (AHT), treat the dihydrochloride salt with a stoichiometric amount of NaHCO₃ in a minimal volume of water at 0–5 °C.

Quantitative Data: Yield Optimization Parameters

The following table summarizes how specific thermodynamic and chemical parameters impact the overall yield of the 3-hydrazino-1,2,4-triazole core.

Reaction Parameter	Suboptimal Condition	Optimized Condition	Impact on Yield	Mechanistic Reason
Cyclization Temp	80 °C	100–110 °C	+25%	Overcomes the activation energy barrier for complete triazole ring closure. Lower temps stall at the acyclic intermediate.
Hydrolysis Temp	50 °C	80 °C	+30%	Accelerates deformylation kinetics. Temperatures >90 °C risk partial degradation of the triazole ring.
Hydrolysis Acid	0.1 M HCl	1:1 conc. HCl:H₂O	+40%	High proton concentration is strictly required to protonate the formyl oxygen, making it a viable leaving group.
Neutralization Temp	25 °C	0–5 °C	+15%	Drastically decreases the aqueous solubility of the highly polar free base, preventing product loss in the filtrate.

Troubleshooting & FAQs

Q1: My cyclization yield is exceptionally low, and NMR shows acyclic precursors. How can I prevent this? A: Incomplete cyclization usually stems from insufficient reflux time or a drop in temperature. Formic acid boils at 100.8 °C; you must ensure the reaction is maintained strictly at a rolling reflux (100–110 °C). If the temperature drops, the condensation between TAG·HCl and formic acid stalls, preventing the critical intramolecular nucleophilic attack required to close the 5-membered ring.

Q2: During the hydrolysis step, my product remains a viscous oil instead of precipitating as white crystals. What went wrong? A: This indicates incomplete deformylation, leaving you with a mixture of mono- and di-formylated byproducts that resist crystallization. The intermediate 4-formamido-3-formhydrazino-1,2,4-triazole requires aggressive acidic cleavage. Ensure you are using a true 1:1 ratio of concentrated HCl to water and maintaining the temperature at exactly 80 °C. Lower temperatures drastically reduce the kinetics of formyl cleavage.

Q3: I am trying to synthesize a 3-hydrazino-1,2,4-triazole nucleoside by reacting a 3-methylthio-5-phenyl-1,2,4-triazole precursor with hydrazine. The substitution is failing. Why? A: When synthesizing nucleoside analogs via the ribosylation of 3-methylthio-1,2,4-triazoles, the subsequent displacement of the methylthio group by hydrazine hydrate is an equilibrium-driven process 3. The methylthio moiety is a relatively poor leaving group unless sufficient nucleophile is present. You must use a large molar excess of hydrazine hydrate (typically 3 to 5 equivalents) in absolute ethanol or methanol under reflux. The reaction is driven forward by the continuous release and volatilization of methanethiol gas; ensure your apparatus allows for the safe venting of this byproduct to prevent the equilibrium from stalling.

Q4: How do I maximize the recovery of the free base (AHT) during the final neutralization step? A: 3-Hydrazino-1,2,4-triazoles are highly polar and exhibit significant water solubility. When neutralizing the dihydrochloride salt with NaHCO₃, avoid over-dilution. Use the absolute minimum amount of water necessary to dissolve the salt, and conduct the neutralization in an ice bath (0–5 °C). The sudden drop in solubility at low temperatures will force the free base to precipitate efficiently.

References

• Lin, Q., et al. "4-Amino-3-hydrazino-1,2,4-triazole: a Precursor for the Preparation of Divalent Energetic Materials.
• "Nucleosides 515: Synthesis of Novel 1,2,4-Triazolo[3,4-c]-1,2,4-Triazole Nucleosides.
• "Preparation and Spectral Characterization of Complexes of 4-Amino-3-hydrazino-1,2,4-triazole Hydrochloride with Co(II), Ni(II) and Cu(II)." Taylor & Francis.

Sources

• 1. scispace.com [scispace.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: Purification of 1H-1,2,4-Triazol-3-ylhydrazine Intermediates

Welcome to the Technical Support Center for the isolation and purification of 1H-1,2,4-triazol-3-ylhydrazine and its derivatives. These highly polar, nitrogen-rich intermediates are critical building blocks in the synthesis of energetic materials, agricultural active ingredients, and fused heterocyclic pharmaceutical scaffolds (e.g., triazolopyridines).

Due to their extreme hydrophilicity, amphoteric nature, and the high reactivity of the terminal hydrazine moiety, standard organic workups (like liquid-liquid extraction) frequently result in product loss or degradation. This guide provides field-proven troubleshooting strategies, physicochemical data, and self-validating protocols to ensure high-yield, high-purity recovery.

Part 1: Troubleshooting & FAQs

Q1: Why am I getting near-zero recovery when using standard silica gel column chromatography? A: 1H-1,2,4-triazol-3-ylhydrazine possesses multiple hydrogen-bond donors/acceptors and a highly basic hydrazine moiety. When applied to standard normal-phase silica gel, the basic nitrogen atoms interact irreversibly with the acidic silanol groups on the silica surface, leading to severe streaking or complete retention . Furthermore, eluting such polar compounds requires highly aqueous mobile phases, which can dissolve the silica stationary phase. Solution: Abandon normal-phase silica. Utilize strongly acidic cation-exchange resins (Catch-and-Release method) or reversed-phase (C18) chromatography with a buffered mobile phase.

Q2: My synthesis uses excess hydrazine hydrate. How can I effectively remove the unreacted hydrazine without destroying my product? A: This is the most common bottleneck. Hydrazine hydrate and 1H-1,2,4-triazol-3-ylhydrazine share similar solubility profiles (both are highly water-soluble). Standard distillation of the solvent often leaves behind a viscous, hydrazine-rich syrup . Solution: The most effective method is the continuous removal of excess hydrazine and water via vacuum distillation (using a high-boiling co-solvent like toluene to azeotrope the water), followed by selective salt precipitation. Hydrazine dihydrochloride is highly soluble in water but exhibits differential solubility in cold ethanol compared to the triazolylhydrazine hydrochloride salt.

Q3: My purified product turns yellow/brown upon storage or during the concentration step. What is happening? A: The terminal

group is a strong reducing agent and is highly susceptible to atmospheric oxidation, especially in the presence of trace transition metals or light. Oxidation converts the hydrazine into diazonium or azo intermediates, which are highly colored and prone to decomposition. Solution: Always concentrate fractions under reduced pressure at temperatures below 40°C. Store the final purified product under an inert argon atmosphere at 2–8°C.

Q4: Can I use acetone to wash my glassware or triturate the crude product? A: No. Hydrazines undergo rapid, spontaneous condensation with ketones and aldehydes to form stable hydrazones. Even trace residual acetone in your glassware will react with 1H-1,2,4-triazol-3-ylhydrazine to form the corresponding isopropylidene hydrazone impurity.

Part 2: Quantitative Data & Physicochemical Profiling

Understanding the intrinsic properties of the triazole ring and the hydrazine group is essential for designing a logical purification strategy.

Table 1: Physicochemical Properties of 1H-1,2,4-Triazol-3-ylhydrazine

Property	Value / Characteristic	Causality / Impact on Purification
pKa (Triazole ring)	~2.45 (protonated), ~10.26 (neutral)	Amphoteric nature . Can be manipulated via pH for ion-exchange.
pKa (Hydrazine)	~7.5 - 8.0	Primary site of protonation in mildly acidic media.
Solubility (Water)	Highly Soluble (>100 mg/mL)	Precludes standard EtOAc/Water liquid-liquid extraction.
Solubility (Organics)	Insoluble in Hexane, DCM, Ether	Allows for precipitation/trituration strategies using anti-solvents.
Tautomerism	1H, 2H, and 4H forms	Rapid interconversion in solution; presents as a single species in NMR but can complicate crystallization.

Table 2: Comparison of Purification Strategies

Method	Scalability	Purity	Primary Use Case
Cation-Exchange Resin	High	>98%	Best for removing neutral impurities and traces of metal catalysts.
HCl Salt Precipitation	Very High	>95%	Best for bulk scale-up and removing highly soluble organic byproducts.
Reversed-Phase HPLC	Low (Analytical)	>99%	Best for isolating specific regioisomers or final polishing for biological assays.

Part 3: Self-Validating Experimental Protocols

As an application scientist, you must rely on protocols that validate themselves at each step to prevent downstream failures. Below are the two most robust methods for purifying this intermediate.

Protocol A: Catch-and-Release Ion-Exchange Chromatography

Causality: This method exploits the basicity of the hydrazine group. By protonating the molecule, it binds tightly to a sulfonic acid resin, allowing all neutral and anionic impurities (including unreacted electrophilic precursors) to be washed away.

• Resin Preparation: Swell 50 g of strongly acidic cation-exchange resin (e.g., Dowex 50WX8, H+ form) in 200 mL of deionized (DI) water for 30 minutes. Pack into a glass column.

• Loading: Dissolve the crude reaction mixture (approx. 5 g) in 50 mL of DI water. Adjust the pH to 4.5–5.0 using 1M HCl. Load the solution onto the column at a flow rate of 2 mL/min.

• Washing (Validation Step 1): Wash the column with 300 mL of DI water, followed by 200 mL of 20% Methanol/Water.

  • Self-Validation: Monitor the eluent using a UV lamp (254 nm). Continue washing until the UV absorbance drops completely to baseline, confirming the removal of non-basic aromatic impurities.

• Elution: Elute the target compound using 2M aqueous Ammonia (

  ). The ammonia deprotonates the hydrazine, breaking the ionic interaction with the resin.

• Fraction Collection (Validation Step 2): Collect 20 mL fractions. Spot each fraction on a silica TLC plate and stain with Ninhydrin solution (heat to 100°C).

  • Self-Validation: Fractions containing the 1H-1,2,4-triazol-3-ylhydrazine will rapidly develop a deep purple/brown spot, confirming the presence of the free hydrazine.

• Isolation: Pool the Ninhydrin-positive fractions and lyophilize (freeze-dry) to yield the pure free base as a white to off-white solid.

Protocol B: Recrystallization via Hydrochloride Salt Formation

Causality: Converting the free base to a hydrochloride salt drastically alters its solubility profile, allowing it to be precipitated from organic solvents where it is otherwise prone to oiling out.

• Dissolution: Dissolve the crude, hydrazine-free syrup (see FAQ 2) in the minimum amount of absolute ethanol at room temperature.

• Salt Formation: Under vigorous stirring, dropwise add 1.1 equivalents of anhydrous HCl in dioxane (4M). A localized white precipitate may form immediately.

• Anti-Solvent Addition: Slowly add ice-cold diethyl ether until the solution becomes persistently turbid.

• Crystallization: Transfer the flask to a 4°C refrigerator for 12 hours to allow complete crystallization.

• Filtration & Validation: Filter the crystals under a nitrogen blanket and wash with cold ether.

  • Self-Validation: Dissolve a 5 mg sample in DMSO-

    for -NMR. The spectrum must show a sharp singlet at ~8.3 ppm (triazole C5-H) and broad exchangeable signals for the protons. The absence of a singlet at ~2.0 ppm confirms no acetone condensation occurred.

Part 4: Visualizations

Workflow: Catch-and-Release Purification

The following diagram illustrates the logical flow of the ion-exchange purification method, highlighting where impurities are separated from the target molecule.

Caption: Logical workflow for the Catch-and-Release ion-exchange purification of triazolylhydrazines.

Chemical Degradation Pathways to Avoid

Understanding how the molecule degrades is critical for proper handling. Avoid the pathways highlighted in red and yellow below.

Caption: Common chemical degradation pathways of the hydrazine moiety during workup and storage.

Part 5: References

• Product Class 17: Hydrazones – Thieme Connect. Comprehensive review on the reactivity of hydrazines, hydrazone formation, and the removal of excess hydrazine via distillation. URL: [Link]

• 1,2,4-Triazole: Structure and Properties – Wikipedia. Overview of the tautomerism, pKa values, and amphoteric behavior of the 1,2,4-triazole core. URL:[Link]

• 1H-1,2,4-Triazole | C2H3N3 | CID 9257 – PubChem. National Center for Biotechnology Information. Quantitative physicochemical data, including exact mass, solubility profiles, and dissociation constants. URL:[Link]

Solubility of 3-hydrazino-1,2,4-triazole in DMF and DMSO

Welcome to the Technical Support Center for Heterocyclic Compound Solvation .

As a Senior Application Scientist, I frequently consult with drug development professionals and materials researchers who encounter unpredictable behavior when working with nitrogen-rich heterocycles. 3-Hydrazino-1,2,4-triazole (and its structural derivatives, such as 4-amino-3-hydrazino-5-mercapto-1,2,4-triazole) presents unique thermodynamic and kinetic challenges during solvation.

This guide is designed to move beyond basic instructions. Here, we explore the causality behind solvent interactions, providing you with self-validating protocols to ensure your assays are built on a foundation of absolute chemical integrity.

Part 1: Quantitative Solvation Data

The extensive intermolecular hydrogen bonding networks inherent to azole-based materials dictate their physicochemical properties, including their high resistance to solvation in standard media[1]. To overcome this lattice energy, highly polar aprotic solvents are required.

Table 1: Comparative Solvation Profile of 3-Hydrazino-1,2,4-triazole

Parameter	Dimethyl Sulfoxide (DMSO)	Dimethylformamide (DMF)
Solubility Limit	High (>50 mg/mL)[2]	Moderate (~10-25 mg/mL)
Solvation Mechanism	Strong H-bond acceptor disrupts crystal lattice	Dipole-dipole interactions
Chemical Stability	Excellent (Inert to nucleophilic attack)	Poor (Susceptible to formylation)
Storage Recommendation	Stable at -20°C for prolonged periods	Prepare fresh; do not store

Part 2: Troubleshooting & FAQs

Q1: Why is DMSO vastly superior to DMF for dissolving 3-hydrazino-1,2,4-triazole? The Causality: The triazole ring and the hydrazino group form a rigid, high-lattice-energy crystalline structure held together by multiple N-H···N hydrogen bonds. DMSO's highly polarized S=O bond acts as a potent hydrogen bond acceptor, effectively disrupting these intermolecular bonds and pulling the molecules into solution. While DMF is also a polar aprotic solvent, its dipole moment is lower, making it less thermodynamically efficient at breaking these strong cohesive forces.

Q2: My DMF stock solution turned slightly yellow and my downstream assay failed after leaving it on the bench overnight. What happened? The Causality: You have observed a classic nucleophilic degradation pathway. DMF is susceptible to nucleophilic attack by the highly reactive primary amine of the hydrazino group (-NHNH₂). Over time, especially at room temperature or elevated heat, the hydrazine moiety reacts with the formyl carbonyl of DMF. This leads to the formylation of your compound and the release of dimethylamine gas. When working with hydrazine moieties, solvent selection is critical to avoid this reactivity[3]. Because DMSO lacks an electrophilic carbonyl carbon, it is chemically inert to this nucleophilic attack.

Q3: How can I be absolutely certain my compound is fully dissolved before adding it to my biological or chemical assay? The Causality: Visual inspection is often insufficient because micro-crystals can remain suspended, leading to inaccurate dosing and non-reproducible data. You must implement a self-validating protocol (detailed below) utilizing acoustic cavitation and centrifugal force to guarantee that your concentration is absolute, not merely nominal.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on passive stirring. Use the following self-validating methodology for preparing a 50 mM stock solution.

Protocol: Preparation of a Validated 50 mM Stock Solution in DMSO

Note: Always perform this in a chemical fume hood using anhydrous solvents to prevent water-induced precipitation.

• Gravimetric Measurement: Accurately weigh the required mass of 3-hydrazino-1,2,4-triazole into a sterile, solvent-resistant microcentrifuge tube.

• Solvent Addition: Add the calculated volume of anhydrous DMSO (≥99.9% purity).

• Acoustic Cavitation (Sonication):

  • Action: Place the tube in a bath sonicator at 20–25°C for 5 to 10 minutes.

  • Why: Acoustic cavitation generates microscopic bubbles that implode, creating localized shear forces that physically break apart micro-crystals without applying excessive thermal load that could degrade the compound.

• The Self-Validation Step (Critical):

  • Action: Centrifuge the solution at 10,000 x g for 5 minutes at room temperature.

  • Validation Check: Carefully inspect the bottom of the tube. If a visible pellet or localized turbidity is present, solvation is incomplete. The solution fails validation. You must add more solvent (recalculating your concentration) or repeat sonication.

  • Success: A completely clear supernatant with no pellet validates that the 50 mM concentration is accurate and ready for immediate use or -20°C storage.

Part 4: Workflow Visualization

Logical workflow for solvent selection and self-validating preparation of triazole solutions.

References

• Synthesis, Crystal Structure and Thermal Properties of Azole-Based Energetic Materials Source: ResearchGate URL:[Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole, 99+%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Cyclization of Triazolyl Hydrazine Schiff Bases

Welcome to the technical support guide for the synthesis of cyclized products from triazolyl hydrazine Schiff bases. These heterocyclic scaffolds, such as[1][2][3]triazolo[1,5-a]pyrimidines, are of significant interest in medicinal chemistry and drug development due to their diverse biological activities, including anticancer, antibacterial, and antihypertensive properties.[2][3] However, the crucial intramolecular cyclization step can be prone to failure, leading to low yields, side product formation, and purification challenges.

This guide provides in-depth troubleshooting strategies, detailed protocols, and mechanistic insights to help you overcome common hurdles in your synthetic workflow.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the cyclization reaction in a direct question-and-answer format.

Q1: My cyclization reaction is stalled or incomplete. What are the likely causes and how can I drive it to completion?

An incomplete reaction is one of the most common issues. The underlying cause often relates to insufficient activation energy, catalyst inefficiency, or equilibrium issues.

Potential Causes & Solutions:

• Inadequate Catalyst Activity: The cyclization of a Schiff base (or hydrazone) is often an acid-catalyzed intramolecular nucleophilic addition.[4] The catalyst's role is to protonate the imine nitrogen or another electronegative atom, increasing the electrophilicity of the carbon atom that will be attacked by the triazole ring nitrogen.

  • Troubleshooting Steps:

    • Increase Catalyst Loading: If using a catalytic amount of acid (e.g., acetic acid, p-TsOH), incrementally increase the loading.

    • Switch to a Stronger Acid: If weak acids are ineffective, consider using trifluoroacetic acid (TFA) or a Lewis acid like ZnCl2.[5][6] Be cautious, as strong acids can sometimes promote side reactions or decomposition.

    • Ensure Anhydrous Conditions: Water can hydrolyze the Schiff base intermediate, reversing the reaction.[7][8] Ensure all solvents and reagents are dry, and consider running the reaction under an inert atmosphere (N2 or Ar). Adding molecular sieves (3Å or 4Å) can effectively sequester water formed in situ.[9]

• Insufficient Thermal Energy: The intramolecular cyclization often has a significant activation energy barrier.

  • Troubleshooting Steps:

    • Increase Reaction Temperature: Gradually increase the reflux temperature by switching to a higher-boiling solvent (see Table 1). Monitor by TLC to ensure the product is stable at higher temperatures.

    • Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times and improve yields by providing efficient and uniform heating.[10][11]

• Electronic Effects: The electronic nature of substituents on the aromatic rings can significantly impact reactivity.

  • Causality: Electron-withdrawing groups on the aldehyde-derived portion of the Schiff base increase the electrophilicity of the imine carbon, often facilitating cyclization. Conversely, strong electron-donating groups can slow the reaction down.

Q2: I'm observing significant side products and my yield of the desired cyclized compound is low. How can I improve selectivity?

Side product formation typically arises from competing reaction pathways, such as intermolecular reactions or decomposition.

Potential Causes & Solutions:

• Intermolecular Condensation/Dimerization: If the concentration is too high, the Schiff base may react with another molecule instead of cyclizing intramolecularly.

  • Troubleshooting Steps:

    • Use High Dilution: Run the reaction at a lower concentration (e.g., 0.01-0.05 M) to favor the intramolecular pathway. Add the Schiff base solution slowly via a syringe pump to the heated solvent/catalyst mixture to maintain low concentrations throughout the reaction.

• Decomposition of Starting Material or Product: Triazole Schiff bases or the final cyclized products can be unstable under harsh conditions (strong acid, high heat).[12]

  • Troubleshooting Steps:

    • Lower the Temperature: Find the minimum temperature required for the reaction to proceed at a reasonable rate.

    • Use a Milder Catalyst: Opt for catalysts like silica gel or a milder organic acid instead of strong mineral acids.[4]

    • Reduce Reaction Time: Monitor the reaction closely by TLC and stop it as soon as the starting material is consumed to prevent product degradation.

• Oxidative Side Reactions: Some cyclizations can be sensitive to air.

  • Troubleshooting Steps:

    • Inert Atmosphere: Degas the solvent and run the reaction under a nitrogen or argon atmosphere to prevent oxidation.

Q3: My cyclized product is difficult to purify. It streaks on the TLC plate or I get an oil instead of crystals. What should I do?

Purification of nitrogen-rich heterocyclic compounds can be challenging due to their polarity and basicity, which can lead to poor chromatographic behavior and difficulty in crystallization.[1]

Troubleshooting Purification:

• Chromatography Issues (Streaking):

  • Cause: Basic nitrogen atoms in your compound can interact strongly with acidic silica gel, causing streaking.

  • Solution:

    • Neutralize the Stationary Phase: Add a small amount of a basic modifier like triethylamine (0.5-1%) or a few drops of ammonia solution to the eluent.[1] This deactivates the acidic sites on the silica.

    • Switch Stationary Phase: Consider using neutral or basic alumina, or reversed-phase (C18) silica for highly polar compounds.[1]

• Crystallization Failures ("Oiling Out"):

  • Cause: This often happens when the solution is too concentrated, cooled too quickly, or when impurities are present that inhibit crystal lattice formation.[1]

  • Solution:

    • Slow Down Cooling: After dissolving your compound in a minimum of hot solvent, allow it to cool to room temperature slowly, then transfer it to a refrigerator, and finally to a freezer.

    • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the solvent-air interface to create nucleation sites.

    • Add Seed Crystals: If you have a tiny amount of pure solid, add a single crystal to the supersaturated solution to induce crystallization.[1]

    • Solvent System Optimization: Experiment with different solvent mixtures (e.g., ethanol/hexane, ethyl acetate/petroleum ether) to find conditions where your product is soluble when hot but sparingly soluble when cold.

Data Summary: Optimizing Reaction Conditions

The choice of solvent and catalyst is critical for successful cyclization. The following table provides a starting point for optimization based on common literature precedents.

Parameter	Options	Rationale & Considerations
Solvent	Glacial Acetic Acid	Often acts as both solvent and acid catalyst. Promotes protic mechanisms.
Ethanol / Methanol	Common protic solvents. Good for dissolving starting materials. Refluxing provides moderate heat.[13]
Toluene / Xylene	Aprotic solvents. Allow for higher temperatures and azeotropic removal of water with a Dean-Stark apparatus.
DMF / DMSO	High-boiling polar aprotic solvents. Used when high temperatures are required to overcome activation barriers. Can be difficult to remove.[1]
Catalyst	Brønsted Acids
Acetic Acid (AcOH)	Mild catalyst, often used in stoichiometric amounts or as the solvent.[14]
p-Toluenesulfonic Acid (p-TsOH)	A stronger, solid organic acid. Used in catalytic amounts.[3]
Sulfuric Acid (H₂SO₄)	Very strong acid, effective but may cause charring or side reactions. Use with caution.[15]
Lewis Acids
Zinc Chloride (ZnCl₂)	Can coordinate to nitrogen or oxygen atoms to activate the substrate.[5][6]
Iron/Copper Catalysts	Transition metals can catalyze oxidative cyclization pathways.[16]
Heterogeneous
Silica Gel / Alumina	Solid acid catalysts that can simplify workup (filtration).[4]
Nanoparticle Catalysts	Modern reusable catalysts, often magnetically separable, offering green chemistry advantages.[2][5]

General Experimental Protocol: Acid-Catalyzed Cyclization

This protocol describes a general method for the intramolecular cyclization of a triazolyl hydrazine Schiff base using an acid catalyst.

• Reagent Preparation:

  • Dissolve the triazolyl hydrazine Schiff base (1.0 eq) in a suitable solvent (e.g., glacial acetic acid or toluene, approx. 0.1 M concentration).

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere if sensitivity to moisture is a concern.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the Schiff base solution.

  • If using a catalyst other than the solvent (e.g., p-TsOH, 0.1 eq), add it to the flask.

  • If using toluene, a Dean-Stark apparatus should be fitted to the condenser to azeotropically remove water.

• Reaction Execution:

  • Heat the mixture to reflux (temperature will depend on the solvent) and stir vigorously.

  • Monitor the reaction progress periodically by Thin-Layer Chromatography (TLC), comparing the reaction mixture to a spot of the starting material.

• Workup and Isolation:

  • Once the reaction is complete (typically when the starting material spot has disappeared on TLC), cool the mixture to room temperature.

  • If the solvent is acetic acid, carefully pour the mixture over crushed ice and neutralize with a saturated solution of sodium bicarbonate. The product may precipitate and can be collected by vacuum filtration.

  • If the solvent is organic (e.g., toluene), wash the mixture with saturated NaHCO₃ solution, then with brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.[1]

  • Filter off the drying agent and remove the solvent under reduced pressure (rotary evaporation) to yield the crude product.

• Purification:

  • Recrystallize the crude solid from a suitable solvent (e.g., ethanol, ethyl acetate) or purify by column chromatography on silica gel or alumina as determined by the troubleshooting guide above.[1]

Visualization of Reaction Pathways

The following diagram illustrates the desired reaction pathway versus common off-target reactions that can lead to cyclization failure.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemmethod.com [chemmethod.com]
• 3. The preparation of [1,2,4]triazolo[1,5-a]pyrimidines catalyzed by Schiff base zinc(ii) complex supported on magnetite nanoparticles under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. The preparation of [1,2,4]triazolo[1,5- a ]pyrimidines catalyzed by Schiff base zinc( ii ) complex supported on magnetite nanoparticles under mild con ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02339K [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. journal.antispublisher.com [journal.antispublisher.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. eurekaselect.com [eurekaselect.com]
• 12. nepjol.info [nepjol.info]
• 13. researchgate.net [researchgate.net]
• 14. cyberleninka.ru [cyberleninka.ru]
• 15. Triazole based Schiff bases and their oxovanadium(IV) complexes: Synthesis, characterization, antibacterial assay, and computational assessments - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Hydrazine Hydrate Remediation in Triazole Synthesis

Overview

Synthesizing 1,2,4-triazoles often requires an excess of hydrazine hydrate to drive cyclization or substitution reactions to completion and prevent unwanted dimerization. However, residual hydrazine hydrate is notoriously difficult to remove due to its high boiling point (119–121 °C), strong hydrogen-bonding capability, and tendency to form azeotropes with water. This support guide provides field-proven troubleshooting strategies and self-validating protocols for researchers handling complex triazole reaction mixtures.

I. Troubleshooting FAQs

Q1: Why can't I just evaporate the excess hydrazine hydrate on a rotary evaporator? A: Hydrazine hydrate forms a stable, high-boiling azeotrope with water[1]. Standard rotary evaporation at moderate temperatures (40–60 °C) is insufficient to break this azeotrope. Pushing the temperature higher under deep vacuum poses severe safety risks; concentrated hydrazine is highly reactive, toxic, and potentially explosive upon contact with transition metal impurities or oxygen[2]. Evaporation should only be attempted via co-distillation (azeotropic removal) with a carrier solvent like xylene[3].

Q2: My triazole product is highly polar and water-soluble. How do I separate it from hydrazine without losing my yield in an aqueous wash? A: If liquid-liquid extraction (LLE) causes product loss, you must rely on chemical derivatization (quenching) or solid-phase scavenging. The most effective method is adding a sacrificial ketone, such as acetone or alpha-ketoglutaric acid (AKGA). AKGA covalently binds the excess hydrazine, rapidly neutralizing it into harmless, stable pyridazinecarboxylic acid byproducts[4]. Alternatively, polymer-bound benzaldehyde resins can scavenge the hydrazine, allowing you to simply filter away the solid resin[5].

Q3: Can I use bleach (sodium hypochlorite) to destroy the excess hydrazine? A: While dilute hypochlorite is standard for decontaminating hydrazine spills[2], it is strongly discouraged for reaction mixtures. Hypochlorite is a harsh oxidant that will likely oxidize the nitrogen atoms in your triazole ring or chlorinate sensitive aromatic substituents[6]. Stick to mild electrophilic quenching (aldehydes/ketones) or physical separation methods.

II. Decision Matrix for Hydrazine Removal

Caption: Decision matrix for selecting hydrazine removal strategies.

III. Validated Experimental Protocols

Protocol A: Azeotropic Co-Distillation (For Thermally Stable Triazoles)

Causality: Toluene and xylene form low-boiling ternary azeotropes with hydrazine and water[3]. By repeatedly adding and evaporating these non-polar solvents, the hydrazine is "dragged" into the vapor phase at temperatures well below its standard boiling point, preventing the thermal degradation of the triazole product.

Procedure:

• Transfer the crude reaction mixture to a round-bottom flask.

• Add 3–4 volumes of anhydrous toluene (or xylene for higher vacuum setups).

• Evaporate under reduced pressure (rotary evaporator) at 50–60 °C.

• Repeat the addition and evaporation of the solvent 3 to 4 times.

• Self-Validation Step: Dissolve a small aliquot of the resulting residue in methanol and spot it on a TLC plate. Stain with

  -anisaldehyde or ninhydrin. The absence of a dark, baseline-retained spot confirms the complete removal of hydrazine.

Protocol B: Chemical Quenching via Acetone Derivatization

Causality: Hydrazine is a potent alpha-effect nucleophile. Acetone acts as a sacrificial electrophile, reacting rapidly with hydrazine to form acetone hydrazone[5]. This converts a highly toxic, hydrogen-bonding liquid into a volatile, less reactive species that is easily removed under mild vacuum.

Procedure:

• Cool the crude triazole reaction mixture to 0 °C in an ice bath.

• Slowly add a 10-fold molar excess of cold acetone dropwise (Note: hydrazone formation is exothermic).

• Stir the mixture at room temperature for 2 hours to ensure complete conversion.

• Evaporate the acetone and volatile acetone hydrazone under reduced pressure.

• Self-Validation Step: Analyze the crude mixture via

  H NMR. The disappearance of the broad singlet (typically around 3.5–4.5 ppm) and the absence of sharp acetone hydrazone methyl peaks confirm successful quenching and removal.

Protocol C: Liquid-Liquid Extraction with Brine (For Lipophilic Triazoles)

Causality: Hydrazine hydrate is infinitely miscible with water[7]. By using a saturated sodium chloride solution (brine), the ionic strength of the aqueous phase is maximized. This "salting-out" effect forces the moderately lipophilic triazole into the organic phase while retaining the highly polar hydrazine in the aqueous layer[8].

Procedure:

• Dilute the crude mixture with a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

• Transfer to a separatory funnel and wash with an equal volume of distilled water.

• Wash the organic layer with 3–4 portions of saturated brine.

• Self-Validation Step: Test the pH of the final aqueous brine wash using indicator paper. Hydrazine is highly basic; a neutral pH (around 7.0) in the final wash confirms that the hydrazine has been completely depleted from the organic layer.

• Dry the organic layer over anhydrous

  , filter, and concentrate.

IV. Quantitative Comparison of Removal Strategies

Removal Method	Typical Efficiency	Triazole Yield Impact	Scalability	Primary Safety Concern
Azeotropic Distillation	90–95%	Low loss	High	Flammable solvent vapors; heating toxic residues
Acetone Quenching	> 98%	Minimal	Medium	Exothermic hydrazone formation
LLE (Brine Washes)	85–90%	Moderate (partitioning loss)	High	Handling large volumes of toxic aqueous waste
Scavenger Resins	> 99%	Minimal	Low (Cost prohibitive)	Resin swelling and clogging in large columns

V. References

• Remove excess hydrazine hydrate? ResearchGate[Link]

• Hydrazine hydrate removal by column chromatography Reddit (r/OrganicChemistry)[Link]

• Safety and Handling of Hydrazine Defense Technical Information Center (DTIC)[Link]

• Organic Compound Turns Toxic Waste into Harmless Byproducts NASA Spinoff [Link]

• Development of a Hydrazine-Based Solid-Phase Extraction and Clean-Up Method for Highly Selective Quantification of Zearalenone in Edible Vegetable Oils by HPLC-FLD PMC (National Institutes of Health)[Link]

Sources

• 1. Hydrazine hydrate - IRO Water Treatment [irowater.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. researchgate.net [researchgate.net]
• 4. Organic Compound Turns Toxic Waste into Harmless Byproducts | NASA Spinoff [spinoff.nasa.gov]
• 5. Development of a Hydrazine-Based Solid-Phase Extraction and Clean-Up Method for Highly Selective Quantification of Zearalenone in Edible Vegetable Oils by HPLC-FLD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. 2-Bromo-5-hydrazinylpyridine | 1268882-60-5 | Benchchem [benchchem.com]
• 8. Isobutyric acid hydrazide | 3619-17-8 | Benchchem [benchchem.com]

Technical Support Center: 1H-1,2,4-triazol-3-ylhydrazine

Welcome to the technical support guide for 1H-1,2,4-triazol-3-ylhydrazine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting for handling this compound in solution. Our goal is to explain the causality behind experimental observations and provide robust protocols to ensure the integrity of your results.

Introduction

1H-1,2,4-triazol-3-ylhydrazine is a bifunctional molecule featuring a highly stable 1,2,4-triazole ring and a reactive hydrazine moiety. The triazole core offers aromatic stability and acts as a valuable pharmacophore, known for its resistance to metabolic degradation.[1][2] Conversely, the hydrazine group is a potent nucleophile and reducing agent, making it a versatile handle for synthesis but also the primary source of the compound's instability. Understanding the interplay between these two groups is critical for its successful application in research and development.

This guide addresses the most common questions and challenges related to the stability of 1H-1,2,4-triazol-3-ylhydrazine in solution, providing both theoretical explanations and practical, validated protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of 1H-1,2,4-triazol-3-ylhydrazine in solution?

The stability of this compound is a tale of two moieties. The 1,2,4-triazole ring is exceptionally stable due to its aromaticity and is generally resistant to hydrolysis, oxidation, and reduction under typical experimental conditions.[3][4][5] The weak point is the exocyclic hydrazine group (-NHNH2). Therefore, the primary factors driving degradation are those that affect the hydrazine group:

• Oxidizing Agents: Atmospheric oxygen, peroxide contaminants in solvents (e.g., older ethers), and metal ions can readily oxidize the hydrazine moiety.

• pH: Both strongly acidic and, more significantly, basic conditions can promote degradation pathways.

• Temperature: Elevated temperatures accelerate decomposition reactions.[6]

• Light: While the triazole ring itself is relatively photostable, hydrazine derivatives can be light-sensitive.

Q2: How does pH influence the stability of the compound in aqueous solutions?

The pH of the solution is a critical stability parameter.

• Neutral to Mildly Acidic (pH 4-7): This is generally the most stable range. The hydrazine moiety is partially protonated, which reduces its susceptibility to oxidation.

• Alkaline (pH > 8): Stability significantly decreases in basic conditions. The hydrazine group is deprotonated, making it a much stronger reducing agent and far more susceptible to oxidation by dissolved oxygen. This can lead to the formation of diimide, nitrogen gas, and other decomposition products.

• Strongly Acidic (pH < 2): While the triazole ring itself is highly resistant to acid hydrolysis, prolonged exposure to strong, hot acid could potentially lead to cleavage, though this is less common than base-mediated decomposition.[3][7]

Q3: Is 1H-1,2,4-triazol-3-ylhydrazine sensitive to air (oxidation)?

Yes. The hydrazine functional group is inherently sensitive to oxidation, especially in the presence of metal ions which can catalyze the reaction. Solutions left open to the air, particularly at neutral or alkaline pH, will degrade over time. For reactions requiring prolonged heating or incubation, it is best practice to work under an inert atmosphere (e.g., Nitrogen or Argon).

Q4: What are the recommended solvents and storage conditions for stock solutions?

For optimal stability, stock solutions should be prepared and stored with the following considerations:

• Solvents: Use high-purity, deoxygenated solvents. Anhydrous DMSO or DMF are common choices for creating high-concentration stock solutions. For aqueous buffers, prepare them fresh using deionized, degassed water. Avoid using aged ethers like THF or dioxane unless they have been freshly distilled to remove peroxides.

• Temperature: Store stock solutions at ≤ -20°C. For long-term storage, aliquoting and storing at -80°C is recommended to minimize freeze-thaw cycles.[8]

• Atmosphere: After preparing a stock solution, flush the vial headspace with an inert gas like argon or nitrogen before sealing.

• Light: Store solutions in amber vials to protect them from light.

Q5: What are the likely degradation products?

Direct degradation pathways for this specific molecule are not extensively published. However, based on the known chemistry of hydrazines and triazoles, likely degradation products could include:

• Oxidation Products: Oxidation of the hydrazine can lead to the formation of 3-amino-1H-1,2,4-triazole through the loss of the terminal NH2 group, or potentially dimerization products.

• Ring Opening: Under very harsh conditions (e.g., high heat), decomposition of the triazole ring itself can occur, leading to the evolution of nitrogen gas (N2) and various fragments.[9]

Troubleshooting Guide

Problem: My HPLC analysis shows my compound's peak area decreasing rapidly, even in a freshly prepared sample.

• Causality & Solution: This often points to instability within the analytical system itself. The hydrazine moiety can be oxidized by dissolved oxygen in the mobile phase or by reactive sites on the column or tubing.

  • De-gas Mobile Phase: Ensure your mobile phase is thoroughly degassed, preferably with an in-line degasser or by sparging with helium.

  • Use Fresh Solvents: Prepare the mobile phase fresh daily using high-purity (HPLC-grade) solvents.

  • Consider an Additive: Adding a small amount of a scavenger like EDTA (~0.1 mM) to the mobile phase can chelate trace metal ions that catalyze oxidation.

  • Check Sample Diluent: If you are diluting your stock solution in an aqueous buffer for analysis, ensure this buffer is also de-gassed and used immediately.

Problem: My reaction yields are inconsistent when using 1H-1,2,4-triazol-3-ylhydrazine as a starting material.

• Causality & Solution: Inconsistent purity of the starting material is the most likely cause. If a stock solution is used, its concentration may be decreasing over time due to degradation.

  • Use Fresh Material: Whenever possible, use freshly prepared solutions of the compound for each experiment. Avoid using old stock solutions.

  • Validate Concentration: If a stock solution must be used, validate its concentration immediately before use. This can be done by preparing a fresh standard and comparing its HPLC peak area or by using a quantitative NMR (qNMR) technique.

  • Inert Atmosphere: For sensitive reactions, add the 1H-1,2,4-triazol-3-ylhydrazine solution to the reaction vessel under an inert atmosphere to prevent oxidation during the reaction setup.

Problem: My stock solution in DMSO has turned yellow/brown over time.

• Causality & Solution: A color change is a clear visual indicator of degradation. This is likely due to the formation of oxidized, chromophoric byproducts. The solution should be discarded. To prevent this:

  • Aliquot and Store Properly: Prepare smaller aliquots of your stock solution to minimize the number of times the main stock is warmed and exposed to air.

  • Inert Headspace: Always flush the vial with argon or nitrogen before re-sealing and freezing.

  • Purity of Solvent: Ensure the DMSO used is of high purity and anhydrous. Water content can accelerate degradation pathways.

Data & Visualization

Key Factors in Solution Stability

The following diagram illustrates the primary environmental factors that can lead to the degradation of 1H-1,2,4-triazol-3-ylhydrazine in solution. The hydrazine moiety is the principal site of instability.

Caption: A validated workflow for HPLC-based stability monitoring.

Detailed Steps:

• Sample Preparation (T=0): Prepare a solution of 1H-1,2,4-triazol-3-ylhydrazine in your desired experimental buffer or solvent. Immediately take an aliquot, dilute it to the analytical concentration range, and label it as the "T0" sample.

• Incubation: Place the remaining bulk solution under the desired test conditions (e.g., 37°C incubator, benchtop exposed to light, etc.).

• Time Point Sampling: At each desired time point (e.g., 1, 4, 8, 24 hours), take another aliquot from the incubated solution and dilute it in the same manner as the T0 sample.

• Standard Preparation: Just before analysis, prepare a fresh standard of 1H-1,2,4-triazol-3-ylhydrazine from solid material. This control validates the performance of the HPLC system and confirms the identity of the peak.

• HPLC Analysis: Analyze the samples using a suitable reversed-phase HPLC method. [10]A C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid to ensure protonation) is a good starting point.

• Injection Sequence (Self-Validation): Inject the samples in a bracketing sequence: Standard -> T0 Sample -> Time Point Sample(s) -> Standard . This sequence verifies that the instrument response is stable throughout the run.

• Data Analysis: Compare the peak area of the compound in the time point samples to the peak area in the T0 sample. The percentage remaining indicates the stability under the tested conditions.

References

• Lu, M., & Guo, Y. (2019). 4 Initial decomposition pathways of 1H-1,2,4-triazole and 1H-1,2,3-triazole. ResearchGate. Available at: [Link]

• Yang, Z.-L., et al. (2024). Synthesis, characterization and thermal decomposition mechanism of new 5-amino-3-hydrazinyl-1H-1,2,4-triazole-based energetic materials. ResearchGate. Available at: [Link]

• Carl ROTH. (2024). Safety Data Sheet: 1,2,4-Triazole. Retrieved from [Link]

• OSHA. (1997). HYDRAZINE (Method 108). Retrieved from [Link]

• Orlov, V. M., et al. (2011). Calculated Reaction Pathway for the Hydrazinolysis Mechanism of 3-Me-t[8][9][11]riazino[2,3-c]quinazolin-2-one. ResearchGate. Available at: [Link]

• Svirskis, S., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. PMC. Available at: [Link]

• Bayer AG. (1983). Process for producing 1h-1,2,4-triazole. Google Patents.
• Dembitsky, V. M., & Gloriozova, H. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Journal of Advanced Pharmacy and Life Sciences.
• Agrawal, R., et al. (2011). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica.
• A review on 1, 2, 4 Triazole. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences.

• Svirskis, S., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. MDPI. Available at: [Link]

• Stability of 1,2,4-triazoles? (2018). ResearchGate. Available at: [Link]

• Singh, G., & Kumar, D. (2016). Investigation of the thermal decomposition and stability of energetic 1,2,4-triazole derivatives using a UV laser based pulsed photoacoustic technique. RSC Advances. Available at: [Link]

• Faria, J. V., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. PMC. Available at: [Link]

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI. Available at: [Link]

• Research Progress of 1,2,3-Triazole Derivatives in Pesticide Discovery. (2026).
• Sharma, S., & Kumar, P. (2023). Synthesis and Bioactivity of 1,2,4-Triazoles. TIJER.org.

• EPA. (n.d.). Mefentrifluconazole Degradate 1,2,4-triazole 49762553. Retrieved from [Link]

• Faria, J. V., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. ResearchGate. Available at: [Link]

• He, C., et al. (2018). Synthesis and reactivity of 5-hydrazino-3-nitro-1,2,4-triazole (HNT): an amphoteric energetic platform. ResearchGate. Available at: [Link]

• Cheng, Y. R. (n.d.).
• Shishov, A., et al. (2022). 1-Methyl-1H-1,2,4-triazole as the main marker of 1,1-dimethylhydrazine exposure in plants. SpringerLink.

• Volgin, A. Y., & Pirogov, A. V. (2018). Chromatographic methods of determining hydrazine and its polar derivatives. ResearchGate. Available at: [Link]

• Stierstorfer, J., & Klapötke, T. M. (2019). Nitraza‐/Oxa‐Propylene‐ and Hydrazonemethylene‐Bridged 1,2,4‐Nitraminotriazoles and Selected Salts. Open Access LMU.

Sources

• 1. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Investigation of the thermal decomposition and stability of energetic 1,2,4-triazole derivatives using a UV laser based pulsed photoacoustic technique - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. eprints.utar.edu.my [eprints.utar.edu.my]
• 8. carlroth.com [carlroth.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. echemi.com [echemi.com]

Technical Support Center: Recrystallization of 3-Hydrazino-1,2,4-Triazole Derivatives

Welcome to the Technical Support Center. 3-Hydrazino-1,2,4-triazole and its derivatives (such as 4-amino-3-hydrazino-1,2,4-triazole) are highly versatile precursors used in the synthesis of divalent energetic materials, agrochemicals, and pharmaceutical nucleoside analogs[1]. However, due to their high nitrogen content, extensive hydrogen-bonding capabilities, and significant polarity, researchers frequently encounter purification bottlenecks such as "oiling out" or unwanted hydrate formation.

This guide provides field-proven troubleshooting strategies, solvent selection matrices, and self-validating methodologies to ensure high-purity crystalline yields.

Solvent Selection Matrix

Selecting the correct solvent system is the most critical variable in the recrystallization of triazole derivatives. The table below summarizes quantitative data and empirical outcomes for common solvent systems.

Solvent System	Dielectric Constant (ε)	Typical Yield	Hydrate Formation	Primary Application & Causality
Water	80.1	65–80%	Yes (Monohydrate)	Best for highly polar salts or thiol-derivatives (e.g., Purpald). The extensive H-bonding network stabilizes the crystal lattice but often traps water[2].
Methanol	32.7	70–94%	No	Ideal for neutral derivatives and energetic precursors. Provides a balance of solubility at boiling and rapid precipitation upon cooling[1].
Butyl Acetate	5.0	>90%	No (Anhydrous)	Used as a secondary recrystallization solvent to force the exclusion of water from monohydrated crystals[3].
Isopropanol / Ethanol	~18–24	Variable	No	Used as co-solvents to tune solubility gradients, specifically to rescue oiled-out mixtures by lowering the boiling point.

Recrystallization Decision Workflow

The following logic tree illustrates the standard operating procedure for solvent selection and troubleshooting phase separation issues.

Workflow for solvent selection and troubleshooting during recrystallization.

Troubleshooting & FAQs

Q1: My 3-hydrazino-1,2,4-triazole derivative "oiled out" during cooling instead of forming a crystalline lattice. What causes this, and how can I rescue the batch?

Causality: "Oiling out" is a liquid-liquid phase separation. It occurs when the boiling point of your chosen solvent is higher than the melting point of the solute, or when the solution becomes supersaturated to a degree that favors the formation of a super-cooled liquid rather than a rigid crystal lattice. Because triazoles form strong intermolecular hydrogen bonds, they easily supercool into viscous oils.

Rescue Methodology:

• Reheating: Return the flask to the heat source and warm the biphasic mixture until the oil completely redissolves into a homogeneous solution.

• Solvent Adjustment: Add 5–10% (v/v) of a miscible co-solvent (e.g., ethanol or isopropanol) to alter the saturation curve and lower the overall boiling point of the solvent mixture.

• Controlled Cooling: Remove from heat and cool the solution at a strict, controlled rate of 1–2 °C per minute. Rapid thermal shock is the primary trigger for oiling out.

• Nucleation Induction: Before the solution reaches the temperature at which it previously oiled out, introduce a pure seed crystal. If a seed is unavailable, vigorously scratch the inner wall of the glass flask with a glass stirring rod to create micro-abrasions that serve as nucleation sites.

• Validation: Once crystals form, perform a rapid melting point test on a dried aliquot. A sharp melting point range (within 1-2 °C) validates that the lattice is free of trapped solvent oils.

Q2: I successfully recrystallized my compound from water, but elemental analysis shows it is a hydrate. How do I obtain the pure anhydrous form?

Causality: The amino and hydrazino groups on the 1,2,4-triazole ring act as powerful hydrogen bond donors and acceptors. When recrystallized from water, these molecules frequently incorporate water into their crystal lattice, yielding stable monohydrated crystals[3].

Anhydrous Conversion Methodology:

• Isolation: Vacuum filter the monohydrated crystals obtained from the aqueous recrystallization and dry them under a light vacuum to remove surface moisture.

• Hydrophobic Recrystallization: Dissolve the monohydrate in boiling butyl acetate. The hydrophobic nature of butyl acetate disrupts the water-triazole hydrogen bonds[3].

• Crystallization: Allow the solution to cool slowly to room temperature. The thermodynamic preference in this non-polar environment forces the exclusion of water, yielding the pure anhydrous compound[3].

• Validation: Confirm the removal of the hydration sphere via FT-IR (look for the disappearance of the broad -OH stretch around 3400–3500 cm⁻¹) or by verifying the mass loss via Thermogravimetric Analysis (TGA).

Q3: My crude product contains unreacted hydrazine hydrate from the hydrazinolysis step. How do I ensure it is completely removed during recrystallization?

Causality: Hydrazine hydrate is typically used in large stoichiometric excess to drive the formation of the hydrazino-triazole ring. Because it is highly polar and water-soluble, it can co-precipitate or become trapped in the crystal lattice if the solvent evaporates too quickly.

Purification Methodology:

• Pre-Wash: Before recrystallization, suspend the crude solid in ice-cold water (0–4 °C). Hydrazine hydrate is infinitely miscible in water, whereas most substituted 3-hydrazino-1,2,4-triazoles exhibit reduced solubility at near-freezing temperatures.

• Filtration: Filter the suspension rapidly through a Büchner funnel.

• Recrystallization: Proceed with recrystallization using Methanol. Methanol provides excellent solubility for the target compound at boiling, but effectively leaves trace hydrazine in the mother liquor upon cooling[1].

• Validation: Test the mother liquor with a few drops of an acidic aldehyde (e.g., p-dimethylaminobenzaldehyde). The absence of a bright yellow/orange azine precipitate confirms the hydrazine has been successfully purged.

References

• Title: 3,4,5-Trinitropyrazole-Based Energetic Salts Source: ResearchGate URL: 3

• Title: Isobutyric acid hydrazide | 3619-17-8 Source: Benchchem URL:

• Title: 4-Amino-3-hydrazino-1,2,4-triazole: a Precursor for the Preparation of Divalent Energetic Materials Source: SciSpace URL: 1

• Title: 4-Amino-3-hydrazino-1,2,4-triazol-5-thiol | 1750-12-5 Source: ChemicalBook URL: 2

Sources

• 1. scispace.com [scispace.com]
• 2. 4-Amino-3-hydrazino-1,2,4-triazol-5-thiol | 1750-12-5 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectrum of 1H-1,2,4-triazol-3-ylhydrazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the structural elucidation of nitrogen-rich heterocyclic compounds is of paramount importance. Among these, 1H-1,2,4-triazol-3-ylhydrazine stands out as a versatile building block. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, is an indispensable tool for confirming the molecular structure of such compounds. This guide provides an in-depth analysis of the 1H NMR spectrum of 1H-1,2,4-triazol-3-ylhydrazine, offering a comparative perspective with related structures and detailing the experimental nuances required for accurate spectral acquisition and interpretation.

The Foundational Principles: Understanding the 1H NMR Landscape of Triazoles and Hydrazines

The 1H NMR spectrum of 1H-1,2,4-triazol-3-ylhydrazine is best understood by dissecting the contributions of its two key functional moieties: the 1,2,4-triazole ring and the hydrazine group.

The 1,2,4-triazole ring is an aromatic heterocycle, and its protons are typically found in the downfield region of the spectrum (δ 7.5–9.5 ppm) due to the deshielding effect of the ring current.[1] The exact chemical shift of the C-H proton is sensitive to the electronic nature of the substituents on the ring.[1] Furthermore, the N-H proton of the triazole ring presents as a broad singlet with a chemical shift that is highly dependent on solvent, concentration, and temperature.[1] Its labile nature means it can be readily exchanged with deuterium, a property often exploited for peak assignment.

Hydrazine and its derivatives introduce additional exchangeable protons (-NH and -NH2). These protons also give rise to broad signals with variable chemical shifts.[2][3] The rate of proton exchange can influence the appearance of these signals, which can sometimes be so broad as to be indistinguishable from the baseline.[2] The choice of an appropriate deuterated solvent, such as DMSO-d6, is crucial as it can slow down the exchange rate and allow for the observation of these labile protons.[2]

Experimental Protocol for High-Fidelity 1H NMR Acquisition

To obtain a clean and interpretable 1H NMR spectrum of 1H-1,2,4-triazol-3-ylhydrazine, a meticulous experimental approach is necessary.

Materials:

• 1H-1,2,4-triazol-3-ylhydrazine

• Deuterated dimethyl sulfoxide (DMSO-d6, 99.9 atom % D)

• NMR tubes (5 mm)

• Tetramethylsilane (TMS) as an internal standard (optional, as the residual solvent peak can be used for referencing)

Instrumentation:

• 400 MHz (or higher) NMR spectrometer

Procedure:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 1H-1,2,4-triazol-3-ylhydrazine and dissolve it in 0.6-0.7 mL of DMSO-d6 in a clean, dry vial. The use of DMSO-d6 is recommended to facilitate the observation of exchangeable N-H protons.

• Transfer to NMR Tube: Transfer the solution to a 5 mm NMR tube.

• Referencing: The residual proton signal of DMSO-d5 in DMSO-d6 at approximately 2.50 ppm can be used as an internal reference.[4]

• Spectrometer Setup:

  • Lock the spectrometer on the deuterium signal of DMSO-d6.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-14 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to obtain a good signal-to-noise ratio.

• Data Acquisition: Acquire the 1H NMR spectrum.

• Deuterium Exchange (Optional but Recommended): To confirm the assignment of N-H protons, add a drop of deuterium oxide (D2O) to the NMR tube, shake gently, and re-acquire the spectrum. The signals corresponding to the exchangeable N-H protons will diminish or disappear.

Spectral Analysis and Interpretation: A Comparative Approach

The anticipated 1H NMR spectrum of 1H-1,2,4-triazol-3-ylhydrazine in DMSO-d6 would exhibit distinct signals corresponding to the different proton environments in the molecule.

dot

Caption: Molecular structure of 1H-1,2,4-triazol-3-ylhydrazine with proton environments labeled.

Proton Label	Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Key Considerations
(a)	Triazole N1-H	Highly variable (e.g., 12-14)	Broad singlet	Disappears upon D2O exchange. Chemical shift is sensitive to concentration and temperature.
(b)	Triazole C5-H	~8.0 - 9.0	Singlet	Located in the deshielded aromatic region.
(c)	Hydrazine N-H	Variable (e.g., 4-6)	Broad singlet	Disappears upon D2O exchange.
(d)	Hydrazine -NH2	Variable (e.g., 4-6)	Broad singlet	Disappears upon D2O exchange. May coalesce with the other N-H signal.

Comparative Data:

Compound	Proton	Typical Chemical Shift (δ, ppm) in DMSO-d6
1,2,4-Triazole	C3-H, C5-H	~8.3
N1-H	~13.9 (broad)
Hydrazine	-NH2	~3.3 (broad)
1H-1,2,4-triazol-3-ylhydrazine (Predicted)	C5-H	~8.0 - 9.0
Triazole N1-H	~12.0 - 14.0 (broad)
Hydrazine -NH, -NH2	~4.0 - 6.0 (broad)

In-depth Discussion of Spectral Features

• Triazole Protons: The C5-H proton is expected to be a sharp singlet in the aromatic region.[1] Its downfield shift is a direct consequence of the aromatic nature of the triazole ring. The N1-H proton of the triazole ring is anticipated to be a very broad signal at a significantly downfield chemical shift, a characteristic feature of N-H protons in such heterocyclic systems.[1]

• Hydrazine Protons: The protons of the hydrazine moiety (-NH-NH2) are all exchangeable. In DMSO-d6, they are expected to appear as two distinct broad singlets, or potentially as a single broad signal due to rapid exchange between the two nitrogen environments. Their chemical shifts are less predictable than those of the C-H protons but are expected to be in the mid-field region. The definitive identification of these peaks relies on the D2O exchange experiment.

• Tautomerism and Proton Exchange: It is crucial to recognize that 1H-1,2,4-triazol-3-ylhydrazine can exist in different tautomeric forms. While the 1H-tautomer is generally considered the most stable, the presence of other tautomers in solution could lead to additional, less intense signals. The exchangeable nature of the N-H protons is a dynamic process, and factors such as temperature and solvent can significantly alter the appearance of the spectrum.[2][5]

dot

Caption: Experimental and analytical workflow for 1H NMR analysis.

Conclusion

The 1H NMR spectrum of 1H-1,2,4-triazol-3-ylhydrazine, while not complex in terms of the number of signals, requires careful consideration of the dynamic processes at play, namely proton exchange and potential tautomerism. By employing a robust experimental protocol, particularly with the use of DMSO-d6 and a D2O exchange experiment, researchers can confidently assign the signals and confirm the structure of this important heterocyclic compound. This guide provides the foundational knowledge and practical insights necessary for drug development professionals and scientists to effectively utilize 1H NMR spectroscopy in their research endeavors involving 1,2,4-triazole derivatives.

References

• ResearchGate. ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles... Available from: [Link]

• SpectraBase. Hydrazine - Optional[1H NMR] - Chemical Shifts. Available from: [Link]

• National Chemical Laboratory. NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Available from: [Link]

• MDPI. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Available from: [Link]

• AIP Publishing. Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Available from: [Link]

• ACD/Labs. Exchangeable Protons in NMR—Friend or Foe?. Available from: [Link]

• Instituto Politécnico de Bragança. Advanced NMR techniques for structural characterization of heterocyclic structures. Available from: [Link]

• ResearchGate. 1 H NMR chemical shifts of free hydrazidic (NH h ), amidic (NH a ), carbamidic (NH cb ), and carbazidic NH (NH cz ) protons in reference compounds 28, 29, 30 and 31 (300 MHz, CDCl 3 /10 mm). Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. acdlabs.com [acdlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sites.esa.ipb.pt [sites.esa.ipb.pt]

A Comparative Guide to the Characterization of 3-hydrazino-1,2,4-triazole: An In-Depth Analysis of FT-IR Spectroscopy and Alternative Techniques

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, 1,2,4-triazole derivatives stand out for their broad spectrum of biological activities, making them crucial scaffolds in drug discovery and materials science. Among these, 3-hydrazino-1,2,4-triazole serves as a key building block for the synthesis of more complex and functionally diverse molecules. Accurate structural elucidation of this precursor is paramount for ensuring the integrity and success of subsequent research and development endeavors.

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectroscopic characteristics of 3-hydrazino-1,2,4-triazole. We will delve into the interpretation of its characteristic absorption peaks, drawing comparisons with structurally related compounds to provide a robust framework for its identification. Furthermore, this guide will objectively compare FT-IR spectroscopy with other powerful analytical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), offering insights into the selection of the most appropriate method for unambiguous characterization.

I. The Molecular Fingerprint: Unraveling the FT-IR Spectrum of 3-hydrazino-1,2,4-triazole

FT-IR spectroscopy is a rapid, non-destructive, and highly informative technique for identifying the functional groups present in a molecule. The infrared spectrum of 3-hydrazino-1,2,4-triazole is characterized by a unique pattern of absorption bands that arise from the vibrational motions of its constituent atoms.

The key to interpreting the spectrum lies in recognizing the contributions from the two main structural components: the 1,2,4-triazole ring and the hydrazino (-NHNH2) substituent.

Below is a summary of the expected characteristic FT-IR absorption peaks for 3-hydrazino-1,2,4-triazole, based on established group frequencies and data from analogous compounds.

Vibrational Mode	**Expected Wavenumber (cm⁻¹) **	Intensity	Notes
N-H Stretching (Hydrazino & Triazole NH)	3400 - 3100	Strong, Broad	Multiple overlapping bands are expected due to the different N-H groups (NH and NH₂). The broadness is indicative of hydrogen bonding.
C-H Stretching (Triazole Ring)	3150 - 3050	Medium to Weak	Aromatic C-H stretching typically appears in this region.
N-H Bending (Hydrazino)	1650 - 1580	Medium to Strong	Scissoring vibration of the -NH₂ group.
C=N Stretching (Triazole Ring)	1640 - 1560	Medium to Strong	Characteristic of the triazole ring system.
N=N Stretching (Triazole Ring)	1570 - 1550	Medium	Another key indicator of the triazole ring structure.[1]
Ring Skeletal Vibrations	1500 - 1300	Medium to Strong	A series of bands corresponding to the stretching and bending of the triazole ring.
C-N Stretching	1300 - 1100	Medium	Vibrations associated with the C-N bonds within the ring and the link to the hydrazino group.
N-N Stretching (Hydrazino)	1100 - 900	Medium to Weak	Stretching of the nitrogen-nitrogen single bond.
Ring Bending/Deformation	Below 900	Medium to Weak	Out-of-plane bending and other deformation modes of the triazole ring.

Expert Insight: The high-frequency region (above 3000 cm⁻¹) is particularly diagnostic. The presence of multiple, often broad, N-H stretching bands is a strong indicator of the hydrazino and triazole NH protons. The absence of a strong carbonyl (C=O) absorption around 1700 cm⁻¹ is crucial for confirming the purity of the compound, especially if it has been synthesized from a hydrazide precursor.[2]

Visualizing the Vibrational Landscape

To better understand the relationship between the molecular structure and its vibrational modes, the following diagram illustrates the key functional groups of 3-hydrazino-1,2,4-triazole.

Caption: Key functional groups in 3-hydrazino-1,2,4-triazole and their corresponding FT-IR vibrational modes.

II. A Comparative Analysis: FT-IR vs. Other Analytical Techniques

While FT-IR provides a rapid and valuable fingerprint of the molecule, a comprehensive characterization often necessitates the use of complementary techniques. Here, we compare FT-IR with Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Technique	Information Provided	Strengths	Limitations
FT-IR Spectroscopy	Functional groups present, molecular fingerprint.	Rapid, non-destructive, relatively inexpensive, sensitive to changes in bonding environment.	Provides limited information on the carbon-hydrogen framework and molecular connectivity. Can be difficult to interpret complex spectra.
NMR Spectroscopy (¹H, ¹³C)	Detailed information on the carbon-hydrogen framework, molecular connectivity, and the chemical environment of individual atoms.	Provides unambiguous structural elucidation. Quantitative capabilities.	Slower analysis time, requires deuterated solvents, higher instrument cost. Less sensitive than MS.
Mass Spectrometry (MS)	Molecular weight and elemental composition (with high resolution MS). Fragmentation patterns provide structural clues.	Extremely sensitive, provides accurate molecular weight. Can be coupled with chromatography for mixture analysis.	Isomeric compounds can be difficult to distinguish. Fragmentation can be complex to interpret.

Expert Insight: For the definitive structural confirmation of 3-hydrazino-1,2,4-triazole, a combination of these techniques is ideal. FT-IR provides a quick verification of the synthesis and the presence of key functional groups. ¹H and ¹³C NMR would then be used to confirm the precise arrangement of atoms and the connectivity within the molecule. High-resolution mass spectrometry would provide the exact molecular formula, confirming the elemental composition.

Workflow for Structural Elucidation

The following diagram outlines a logical workflow for the comprehensive characterization of 3-hydrazino-1,2,4-triazole.

Caption: A decision-making workflow for the comprehensive characterization of 3-hydrazino-1,2,4-triazole.

III. Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The quality of an FT-IR spectrum is highly dependent on proper sample preparation. For a solid sample like 3-hydrazino-1,2,4-triazole, the KBr pellet method is a standard and reliable technique.

Objective: To obtain a high-quality transmission FT-IR spectrum of solid 3-hydrazino-1,2,4-triazole.

Materials:

• 3-hydrazino-1,2,4-triazole (1-2 mg)

• FT-IR grade Potassium Bromide (KBr), dried (100-200 mg)

• Agate mortar and pestle

• Pellet press with die set

• FT-IR spectrometer

Procedure:

• Sample Preparation:

  • Gently grind a small amount of KBr in the agate mortar to ensure it is a fine, dry powder.

  • Add 1-2 mg of the 3-hydrazino-1,2,4-triazole sample to the mortar.

  • Thoroughly grind the sample and KBr together until a homogenous, fine powder is obtained. The particle size should be minimized to reduce scattering of the infrared radiation.

• Pellet Formation:

  • Transfer the powdered mixture to the pellet die.

  • Assemble the die and place it in the hydraulic press.

  • Apply pressure according to the manufacturer's instructions (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment. This is crucial to correct for atmospheric water and carbon dioxide absorptions.

  • Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • The final spectrum should be displayed in terms of transmittance or absorbance.

Trustworthiness of the Protocol: This protocol incorporates a background correction step, which is essential for obtaining an accurate spectrum of the analyte. The use of dry KBr and thorough grinding minimizes spectral artifacts, ensuring the reliability of the obtained data.

IV. Conclusion

The characterization of 3-hydrazino-1,2,4-triazole is a critical step in its utilization for further synthetic applications. FT-IR spectroscopy serves as an invaluable tool for the initial identification and verification of this compound, providing a rapid and informative molecular fingerprint. However, for unambiguous structural confirmation, a multi-technique approach incorporating NMR spectroscopy and mass spectrometry is highly recommended. By understanding the principles and applying the robust experimental protocols outlined in this guide, researchers can confidently and accurately characterize this important heterocyclic building block.

References

• A Review: Triazole and their derivatives - IRJET. (2020). International Research Journal of Engineering and Technology (IRJET). [Link]

• Mustafa, M. A., et al. (2012). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. International Journal of Research in Pharmacy and Chemistry. [Link]

Sources

• 1. ripublication.com [ripublication.com]
• 2. ijrpc.com [ijrpc.com]

Navigating the Maze: A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Triazolyl Hydrazines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, triazolyl hydrazines and their derivatives represent a class of compounds with significant therapeutic potential. Their structural elucidation is a critical step in their development and quality control. Mass spectrometry stands as a premier analytical technique for this purpose, offering unparalleled sensitivity and structural information. This guide, designed for researchers and scientists, provides an in-depth exploration of the mass spectrometric fragmentation patterns of triazolyl hydrazines, offering a comparative analysis of different ionization techniques and analytical platforms.

The Significance of Fragmentation Analysis

Understanding the fragmentation patterns of triazolyl hydrazines is not merely an academic exercise. It is fundamental to:

• Unambiguous Structure Confirmation: Mass spectrometry provides a molecular fingerprint, and the fragmentation pattern serves as a key to deciphering the precise arrangement of atoms within the molecule.

• Isomer Differentiation: Subtle differences in the substitution patterns on the triazole ring or the hydrazine moiety can lead to vastly different biological activities. Fragmentation analysis can often distinguish between such isomers.

• Metabolite Identification: In drug metabolism studies, identifying the biotransformation products of a parent drug is crucial. Characteristic fragmentation patterns can help in pinpointing the sites of metabolic modification.

• Impurity Profiling: Ensuring the purity of an active pharmaceutical ingredient (API) is a regulatory requirement. Mass spectrometry can detect and identify minute quantities of process-related impurities and degradation products.

Principles of Ionization and Fragmentation in Mass Spectrometry

The journey of a triazolyl hydrazine molecule through a mass spectrometer begins with its conversion into a gas-phase ion. The choice of ionization technique significantly influences the extent of fragmentation and the type of structural information obtained.

Electron Impact (EI) Ionization: The "Hard" Technique

Electron Impact (EI) is a high-energy ionization method that often leads to extensive fragmentation. While this can sometimes result in the absence of a clear molecular ion peak, the rich fragmentation pattern provides detailed structural information. The fragmentation process in EI is typically initiated by the removal of an electron to form a radical cation (M+•), which then undergoes a series of unimolecular decompositions.

Electrospray Ionization (ESI): The "Soft" Technique

In contrast, Electrospray Ionization (ESI) is a "soft" ionization technique that imparts minimal excess energy to the analyte molecule.[1][2] This results in the preservation of the molecular ion, most commonly as a protonated molecule [M+H]+ in positive ion mode.[3] Fragmentation in ESI is typically induced by collision-induced dissociation (CID) in the gas phase, allowing for controlled fragmentation experiments (MS/MS).[2][4]

Characteristic Fragmentation Patterns of Triazolyl Hydrazines

While the exact fragmentation pattern is highly dependent on the specific substituents, some general trends can be observed for triazolyl hydrazines.

Fragmentation of the 1,2,4-Triazole Ring

The 1,2,4-triazole ring is a relatively stable heterocyclic system. However, under energetic conditions like EI, it can undergo characteristic cleavages. A major fragmentation pathway for many 1,2,4-triazoles involves the elimination of a molecule of hydrogen cyanide (HCN).[5] The loss of molecular nitrogen (N2) is generally not a major fragmentation pathway.[5] The stability of the triazole ring often leads to its appearance as a prominent fragment in the mass spectrum.[6][7]

Cleavage of the Hydrazine/Hydrazone Linkage

The N-N bond of the hydrazine moiety and the C=N bond of a hydrazone are susceptible to cleavage. This can lead to fragments corresponding to the triazole portion and the substituent attached to the hydrazine nitrogen.

A common fragmentation pathway for hydrazones involves cleavage of the N-N bond, which can be initiated by the charge or radical site. The stability of the resulting fragments will dictate the predominant pathway.

The following diagram illustrates a generalized fragmentation scheme for a hypothetical substituted triazolyl hydrazone under mass spectrometric analysis.

Caption: Generalized Fragmentation Pathway of a Triazolyl Hydrazone.

Comparative Analysis of Analytical Approaches: GC-MS vs. LC-MS

The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) is primarily dictated by the physicochemical properties of the analyte.[8][9]

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Analyte Properties	Volatile and thermally stable compounds.	Non-volatile, polar, and thermally labile compounds.[10]
Ionization	Primarily Electron Impact (EI).	Primarily Electrospray Ionization (ESI), APCI.
Fragmentation	Extensive, provides detailed structural information.	Controlled fragmentation via MS/MS.
Derivatization	Often required for polar analytes to increase volatility.[9]	Generally not required.
Sample Throughput	Can be higher for routine analyses.	Can be slower due to longer chromatography run times.
Application to Triazolyl Hydrazines	Suitable for less polar and more volatile derivatives.	Generally more applicable due to the polarity of many triazolyl hydrazines.[11]

For many bioactive triazolyl hydrazones, which tend to be polar and have higher molecular weights, LC-MS is often the preferred method .[11] It avoids the need for derivatization and the potential for thermal degradation in the GC inlet.

Experimental Protocol: A Step-by-Step Guide to LC-MS/MS Analysis

This section provides a generalized protocol for the analysis of a triazolyl hydrazine derivative using LC-MS/MS. It is essential to optimize these conditions for each specific analyte.

1. Sample Preparation

• Standard Solution: Prepare a stock solution of the triazolyl hydrazine standard in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL. Perform serial dilutions to create calibration standards.

• Sample Matrix (e.g., Plasma): For analysis in a biological matrix, a protein precipitation or liquid-liquid extraction step is typically required to remove interferences.

2. Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column is a common starting point (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient might start at 5% B, ramp to 95% B over several minutes, hold, and then return to initial conditions for equilibration. The gradient profile must be optimized for the specific analyte.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 1 - 5 µL.

3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is generally suitable for these compounds.

• Capillary Voltage: 3.5 - 4.5 kV.

• Source Temperature: 120 - 150 °C.

• Desolvation Temperature: 350 - 450 °C.

• Gas Flows (Nebulizer, Drying Gas): Optimize according to the instrument manufacturer's recommendations.

• MS Scan Mode:

  • Full Scan (MS1): To determine the m/z of the protonated molecular ion [M+H]+.

  • Product Ion Scan (MS/MS): Select the [M+H]+ ion as the precursor and apply collision energy to generate fragment ions. This provides structural confirmation.

  • Multiple Reaction Monitoring (MRM): For quantitative analysis, monitor specific transitions from the precursor ion to a characteristic product ion.

The following diagram illustrates a typical LC-MS/MS workflow for the analysis of triazolyl hydrazines.

Caption: Workflow for LC-MS/MS Analysis of Triazolyl Hydrazines.

Conclusion

Mass spectrometry is an indispensable tool for the structural characterization of triazolyl hydrazines. A thorough understanding of their fragmentation patterns under different ionization conditions is paramount for accurate identification and analysis. While Electron Impact ionization provides detailed structural information through extensive fragmentation, Electrospray Ionization coupled with tandem mass spectrometry offers a more controlled approach, particularly for the polar and thermally sensitive derivatives often encountered in drug discovery. The choice between GC-MS and LC-MS should be guided by the analyte's properties, with LC-MS being the more versatile technique for this class of compounds. By carefully selecting the analytical method and optimizing the experimental parameters, researchers can confidently navigate the complexities of triazolyl hydrazine analysis, accelerating the pace of discovery and development.

References

• Harvey, D. (2019). Mass Spectrometry. In Chemistry LibreTexts. Retrieved from [Link]

• Arome Science. (2025, October 24). GC-MS vs LC-MS: How to Choose for Metabolomics Research. Retrieved from [Link][8]

• ResolveMass Laboratories Inc. (2026, February 11). GC-MS vs LC-MS. Retrieved from [Link][9]

• Sherif, M. H., & Abd El-Hady, H. (2013). Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives with antimicrobial activity. Organic Chemistry: An Indian Journal, 9(7), 263-268.

• Trade Science Inc. (n.d.). Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives with antimicrobial activity. Retrieved from [Link]

• Feketeová, L., Pysanenko, A., Garrow, T. A., & Denifl, S. (2020). Decomposition of triazole and 3-nitrotriazole upon low-energy electron attachment. Physical Chemistry Chemical Physics, 22(3), 1137-1144.

• University of Colorado Boulder. (n.d.). Fragmentation Mechanisms. In Intro to Mass Spectrometry. Retrieved from [Link][12]

• Black, D. StC., & Kumar, N. (1973). Mass spectra of 1,2,4‐triazoles—II: Alkyl 1,2,4‐triazoles. Australian Journal of Chemistry, 26(6), 1367-1370.

• Patil, S. (2013, May 7). LC-MS or GC-MS. Which would be best method for the characterization of a bioactive compound?. ResearchGate. Retrieved from [Link][11]

• Patsnap. (2025, May 9). LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules?. Retrieved from [Link][10]

• Tsupko, T. G., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules, 28(2), 868.
• Karpenko, Y. V., Panasenko, M. O., & Kharytonenko, H. I. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Journal of Organic and Pharmaceutical Chemistry, 23(3).
• Lebedev, A. T., Samguina, T. Y., & Blumenthal, T. (1990). Electron impact induced fragmentation of 1-aryl-5-hydroxy-1,2,3,-triazole-4-carboxamides. Australian Journal of Chemistry, 43(12), 2021-2026.
• Ali, T. E., et al. (2016). Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. Journal of Chemical and Pharmaceutical Research, 8(8), 65-72.
• Harvey, D. J. (2013). The usefulness of hydrazine derivatives for mass spectrometric analysis of carbohydrates. Mass spectrometry reviews, 32(5), 337-377.
• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, S. K. C., & Chan, K. M. (2003). Electrospray ionisation mass spectrometry: principles and clinical applications. The Clinical Biochemist Reviews, 24(1), 3.
• Karpenko, Y. V., Panasenko, M. O., & Kharytonenko, H. I. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents.

• Chem Help ASAP. (2022, November 22). common fragmentation mechanisms in mass spectrometry [Video]. YouTube. [Link]

• Mandal, M. K., & Banerjee, S. (2011). Electrospray ionization mass spectrometry: a technique to access the information beyond the molecular weight of the analyte. Journal of the Indian Chemical Society, 88(11), 1731-1750.
• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines.

• Wikipedia contributors. (2023, December 19). Fragmentation (mass spectrometry). In Wikipedia, The Free Encyclopedia. Retrieved March 4, 2026, from [Link][4]

• Mandal, M. K., & Banerjee, S. (2011). Electrospray ionization mass spectrometry: a technique to access the information beyond the molecular weight of the analyte. Journal of the Indian Chemical Society, 88(11), 1731-1750.

• Stack Exchange. (2021, August 7). What is the difference of spectra of EI-MS and ESI-MS/MS?. Chemistry Stack Exchange. Retrieved from [Link][13]

• Ramli, N. A., et al. (2024). GCMS and LCMS/MS Based Analysis for the Identification and Characterization of Bioactive Metabolites of Seaweed Kappaphycus striatus.
• Borys, H. B., et al. (2020). ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients. Pharmacia, 67(1), 27.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. connectsci.au [connectsci.au]
• 6. LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 7. researchgate.net [researchgate.net]
• 8. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules? [synapse.patsnap.com]
• 11. researchgate.net [researchgate.net]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to the Reactivity of 3-Hydrazino-1,2,4-triazole and Phenylhydrazine

For researchers, scientists, and professionals in drug development, the selection of a hydrazine building block is a critical decision that dictates synthetic strategy and molecular architecture. This guide provides an in-depth comparison of two prominent hydrazines: the heterocyclic 3-hydrazino-1,2,4-triazole and the classic aromatic phenylhydrazine. We will explore their distinct electronic properties, compare their performance in key synthetic transformations, and provide validated experimental protocols to illustrate their practical applications.

Fundamental Differences: An Electronic and Structural Overview

The reactivity of a hydrazine is fundamentally governed by the nucleophilicity of its terminal -NH2 group. This, in turn, is modulated by the electronic nature of the substituent attached to the hydrazine moiety. The core difference between 3-hydrazino-1,2,4-triazole and phenylhydrazine lies in the nature of this substituent: a five-membered, nitrogen-rich triazole ring versus an aromatic phenyl ring.

• Phenylhydrazine: The phenyl group is generally considered electron-withdrawing through a combination of inductive and resonance effects.[1] The lone pair of electrons on the nitrogen atom adjacent to the ring is delocalized into the aromatic system, reducing its availability for nucleophilic attack. This decreased electron density makes phenylhydrazine less basic and a weaker reducing agent compared to aliphatic hydrazines.[1]

• 3-Hydrazino-1,2,4-triazole: The 1,2,4-triazole ring is an electron-deficient heterocycle due to the presence of three electronegative nitrogen atoms. This exerts a strong inductive electron-withdrawing effect on the attached hydrazino group, similarly reducing the nucleophilicity of the nitrogen atoms compared to unsubstituted hydrazine.

The interplay of these electronic factors is crucial in determining the reaction pathways each molecule preferentially undergoes.

Caption: Electronic effects influencing the nucleophilicity of the two hydrazines.

Head-to-Head: Key Synthetic Transformations

While both molecules readily undergo condensation with carbonyls to form hydrazones, their true divergence in reactivity is showcased in subsequent cyclization reactions, which define their primary synthetic utility.

A. Condensation Reactions: The Common Ground

The initial reaction of both hydrazines with aldehydes or ketones is a condensation reaction to form a hydrazone.[2][3] This reaction proceeds via nucleophilic attack of the terminal amino group on the carbonyl carbon, followed by the elimination of a water molecule.[3] Studies have shown that while electron-withdrawing groups on an arylhydrazine can slow the rate of hydrazone formation, simple alkylhydrazines often react at rates similar to phenylhydrazine.[4] This suggests that the nucleophilicity of both 3-hydrazino-1,2,4-triazole and phenylhydrazine is sufficient for efficient hydrazone formation under standard conditions.

B. Cyclization Reactions: Divergent Pathways to Core Scaffolds

The synthetic utility of these hydrazines is defined by the unique heterocyclic scaffolds they produce.

Phenylhydrazine: The Gateway to Indoles via Fischer Synthesis

Phenylhydrazine is synonymous with the Fischer indole synthesis, a powerful acid-catalyzed reaction for constructing the indole nucleus.[5][6] Discovered in 1883 by Emil Fischer, this method remains indispensable for synthesizing a vast range of indole derivatives, including antimigraine drugs of the triptan class.[5][7]

The mechanism involves:

• Formation of a phenylhydrazone from phenylhydrazine and an aldehyde or ketone.[8]

• Tautomerization to an enamine intermediate.[8]

• A decisive, acid-catalyzed[8][8]-sigmatropic rearrangement.[7]

• Loss of ammonia to yield the aromatic indole ring.[5]

3-Hydrazino-1,2,4-triazole: A Precursor to Fused Triazolo-Heterocycles

In contrast, 3-hydrazino-1,2,4-triazole is a cornerstone for building fused heterocyclic systems, most notably [2][5][6]triazolo[4,3-a]pyrimidines . These scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities.[9][10]

The typical synthesis involves:

• Condensation of 3-hydrazino-1,2,4-triazole with a 1,3-dicarbonyl compound (or an equivalent synthon like an α,β-unsaturated ketone).

• An intramolecular cyclization with dehydration, where the hydrazino moiety and the triazole ring participate to form the fused pyrimidine ring.

This fundamental difference in reaction partners and resulting scaffolds is the most critical point of comparison for the synthetic chemist.

Caption: Divergent synthetic pathways of phenylhydrazine and 3-hydrazino-1,2,4-triazole.

Quantitative and Qualitative Comparison

The following table summarizes the key performance differences between the two reagents.

Feature	3-Hydrazino-1,2,4-triazole	Phenylhydrazine	Supporting Rationale
Substituent Type	Heterocyclic (1,2,4-Triazole)	Aromatic (Phenyl)	Fundamental structural difference.
Electronic Effect	Strong inductive withdrawal	Resonance & inductive withdrawal	The triazole ring is highly electron-deficient; the phenyl ring delocalizes the N-1 lone pair.[1]
Primary Cyclization Pathway	Condensation-intramolecular cyclization	Fischer Indole Synthesis	Leads to distinct heterocyclic systems.
Key Reaction Partner	1,3-Dicarbonyl compounds	Aldehydes and ketones	The choice of reaction partner dictates the final product scaffold.[5][10]
Primary Synthetic Output	Fused[2][5][6]triazolo[4,3-x] systems	Indoles and derivatives	These core structures are central to different areas of medicinal chemistry.

Field-Proven Experimental Protocols

To provide a practical context for this comparison, we present validated, step-by-step protocols for a characteristic reaction of each hydrazine.

Protocol 1: Fischer Indole Synthesis of 2-Phenylindole

This two-step protocol, adapted from established methods, first forms the stable hydrazone intermediate, which is then cyclized under acidic conditions.[11] This approach is a self-validating system, as the isolation of the intermediate confirms the successful completion of the initial condensation before proceeding to the more demanding cyclization step.

Part A: Synthesis of Acetophenone Phenylhydrazone

• Reaction Setup: In a suitable flask, combine acetophenone (4.0 g, 0.033 mol) and phenylhydrazine (3.6 g, 0.033 mol).

• Heating: Gently warm the mixture on a steam bath for 1 hour. The causality here is to provide sufficient thermal energy to drive the condensation reaction to completion.

• Dissolution: Dissolve the hot mixture in 80 mL of 95% ethanol.

• Crystallization: Induce crystallization by agitating the solution, then cool thoroughly in an ice bath to maximize product precipitation.

• Isolation: Collect the crystalline product by filtration and wash with 25 mL of cold ethanol to remove any unreacted starting materials. A typical yield of acetophenone phenylhydrazone is 87-91%.[11]

Part B: Acid-Catalyzed Cyclization to 2-Phenylindole

• Catalyst Preparation: Prepare the acid catalyst by adding polyphosphoric acid (50 g) to a flask equipped with a mechanical stirrer and heat to 80-90°C.

• Addition of Hydrazone: Gradually add the dried acetophenone phenylhydrazone (5.3 g, 0.025 mol) to the hot acid over 10-15 minutes. The controlled addition is crucial to manage the exothermic nature of the reaction.

• Cyclization Reaction: Increase the temperature to 135-140°C and maintain for 10 minutes. This higher temperature is required to overcome the activation energy of the[8][8]-sigmatropic rearrangement.

• Workup: Cool the reaction mixture to 90°C and slowly add 150 g of crushed ice. The addition of ice quenches the reaction and precipitates the organic product.

• Isolation and Purification: Collect the crude product by filtration, wash thoroughly with water, and recrystallize from ethanol to yield pure 2-phenylindole. The typical yield is 72-80%.[11]

Protocol 2: Synthesis of 7-Methyl-5-phenyl-[2][5][6]triazolo[4,3-a]pyrimidin-5-one

This protocol demonstrates the synthesis of a fused triazolopyrimidine system, a reaction pathway characteristic of 3-hydrazino-1,2,4-triazole and its analogs (in this case, using the commercially available 3-amino-1,2,4-triazole as a direct stand-in, which reacts via the same mechanism). The choice of a weak acid catalyst (acetic acid) is sufficient to promote both condensation and the subsequent intramolecular cyclization in a one-pot procedure.

Part A: One-Pot Condensation and Cyclization

• Reaction Setup: In a round-bottom flask, suspend 3-amino-1,2,4-triazole (1.0 g, 0.012 mol) and ethyl benzoylacetate (a 1,3-dicarbonyl equivalent) (2.3 g, 0.012 mol) in 20 mL of glacial acetic acid.

• Heating: Heat the mixture to reflux (approximately 120°C) for 12-16 hours. The prolonged heating in acetic acid provides the necessary conditions to first form the hydrazone-like intermediate, which then undergoes intramolecular cyclization and dehydration to form the thermodynamically stable fused aromatic system.[10]

• Isolation: Cool the reaction mixture to room temperature. The product will typically precipitate from the acetic acid solution.

• Purification: Collect the solid product by filtration, wash with cold water to remove the acetic acid, and then with a small amount of cold ethanol. The product can be further purified by recrystallization if necessary.

Conclusion

While both 3-hydrazino-1,2,4-triazole and phenylhydrazine are valuable nucleophilic building blocks, their reactivity profiles are distinct and lead to vastly different molecular scaffolds.

• Phenylhydrazine remains the reagent of choice for the Fischer indole synthesis , a robust and reliable method for creating the indole core structure. Its reactivity is well-understood and extensively documented.

• 3-Hydrazino-1,2,4-triazole is a specialized reagent for the construction of fused triazolo-heterocycles , particularly triazolopyrimidines. Its utility lies in its ability to act as a bifunctional precursor, where both the hydrazino group and the triazole ring participate in forming the final product.

For the medicinal chemist or synthetic researcher, the choice between these two reagents is not a matter of superior or inferior reactivity, but rather a strategic decision based on the desired final molecular architecture. Understanding their fundamental electronic differences and characteristic reaction pathways is paramount to leveraging their full synthetic potential.

References

• Wikipedia. Fischer indole synthesis. [Link]

• Chemistry Learner. Fischer Indole Synthesis: Definition, Examples and Mechanism. [Link]

• Online Chemistry Tuitions. Condensation reactions of aldehydes and Ketones with phenylhydrazine and 2,4-DNP. [Link]

• MDPI. New 3H-Indole Synthesis by Fischer's Method. Part I. [Link]

• National Institutes of Health (NIH). Comparing hydrazine-derived reactive groups as inhibitors of quinone-dependent amine oxidases. [Link]

• PubMed. Dehydrohalogenation Condensation Reaction of Phenylhydrazine with Cl-Terminated Si(111) Surfaces. [Link]

• askIITians. What happens when acetaldehyde is treated with phenylhydrazine? Give a balanced chemical equation? [Link]

• ResearchGate. Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis. [Link]

• SciSpace. Insight into the hard-soft acid-base properties of differently substituted phenylhydrazines in reactions with dimethyl carbonate. [Link]

• ResearchGate. Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis | Request PDF. [Link]

• Royal Society of Chemistry. Tandem cyclocondensation-Knoevenagel–Michael reaction of phenyl hydrazine, acetoacetate derivatives and arylaldehydes. [Link]

• ResearchGate. One pot condensation reaction of phenylhydrazine, ethyl acetoacetate... [Link]

• Grokipedia. Phenylhydrazine. [Link]

• National Institutes of Health (NIH). Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. [Link]

• Organic Chemistry Portal. Synthesis of 1,2,4-triazolo[4,3-a]pyridines. [Link]

• National Institutes of Health (NIH). Design, Synthesis, Antimicrobial Evaluation, Molecular Docking, and Computational Studies of New 1,2,4-Triazolo[4,3-a]pyrimidin-5(1 H)-one Derivatives. [Link]

• National Institutes of Health (NIH). Synthesis of oleophilic electron-rich phenylhydrazines. [Link]

• Defense Technical Information Center. Structure-Activity Comparison of Hydrazine to Other Nasotoxic Chemicals. [Link]

• National Institutes of Health (NIH). The synthesis and evaluation of triazolopyrimidines as anti-tubercular agents. [Link]

• Royal Society of Chemistry. Synthesis, molecular structure, and reactions of 1H-1,2,4-triazolo[4,3-a]pyrimidinium betaines. [Link]

• Universitas Pendidikan Indonesia. Triazolopyrimidine Derivatives: A Comprehensive Review of Their Synthesis, Reactivity, Biological Properties, and Molecular Dock. [Link]

• ISRES Publishing. synthesis of 1,2,4 triazole compounds. [Link]

• MDPI. Insights into the Reaction Kinetics of Hydrazine-Based Fuels: A Comprehensive Review of Theoretical and Experimental Methods. [Link]

• SciSpace. A review on methods of synthesis of 1,2,4-triazole derivatives. [Link]

• MDPI. Efficient Routes to Pyrazolo[3,4-e][2][5][6]triazines and a New Ring System:[2][5][6]Triazino[5,6-d][5][6][8]triazines. [Link]

• ResearchGate. Chemical Reactivity of 3Hydrazino5,6-diphenyl-1,2,4-triazine (I) Towards π-Acceptors Activated Carbonitriles. [Link]

• ResearchGate. Chemical reactivity of 3-hydrazino-5,6-diphenyl-1,2,4-triazine towards pi-acceptors activated carbonitriles. [Link]

• ResearchGate. Synthesis and reactions of some 1,2,4-triazolo-[4,3-b]-1,2,4-triazoles. [Link]

• Organic Chemistry Portal. Synthesis of 1H-1,2,4-triazoles. [Link]

• ACS Publications. Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. [Link]

• National Institutes of Health (NIH). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

• ResearchGate. (PDF) Hydrazinolysis of 3-R-[2][5][6]Triazino[2,3-c]quinazolin-2-ones. Synthetic and Theoretical Aspects. [Link]

• PubMed. Synthesis and antihypertensive activity of novel 3-hydrazino-5-phenyl-1,2,4-triazines. [Link]

• Royal Society of Chemistry. Synthesis and reactivity of 5-hydrazino-3-nitro-1,2,4-triazole (HNT): an amphoteric energetic platform. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. What happens when acetaldehyde is treated with phenylhydrazine? Give - askIITians [askiitians.com]
• 4. Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 6. Fischer Indole Synthesis: Definition, Examples and Mechanism [chemistrylearner.com]
• 7. mdpi.com [mdpi.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Design, Synthesis, Antimicrobial Evaluation, Molecular Docking, and Computational Studies of New 1,2,4-Triazolo[4,3-a]pyrimidin-5(1 H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The synthesis and evaluation of triazolopyrimidines as anti-tubercular agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to 13C NMR Chemical Shifts for 1,2,4-Triazole Hydrazine Derivatives

For researchers and professionals in drug development, the precise structural elucidation of novel compounds is paramount. Among the vast landscape of heterocyclic compounds, 1,2,4-triazole hydrazine derivatives have garnered significant attention for their broad spectrum of pharmacological activities.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, stands as an indispensable tool for confirming the carbon framework of these molecules, providing a detailed fingerprint of their chemical environment.[3]

This guide offers an in-depth comparison of 13C NMR chemical shifts for this specific class of compounds. Moving beyond a simple data repository, we will explore the underlying principles governing these shifts, present comparative experimental data, and provide a robust protocol for data acquisition, ensuring both scientific integrity and practical applicability.

The Foundational Role of 13C NMR in Characterizing 1,2,4-Triazole Derivatives

While 1H NMR provides critical information about the proton environments, 13C NMR spectroscopy offers direct insight into the carbon skeleton of a molecule.[4][5] For 1,2,4-triazole hydrazine derivatives, this is particularly crucial for unambiguously confirming the formation of the heterocyclic ring and for tracking the influence of various substituents.

The carbon atoms of the 1,2,4-triazole ring, designated as C3 and C5, are sp2 hybridized and are situated in an electron-deficient environment due to the adjacent electronegative nitrogen atoms.[6] This electronic environment causes their signals to appear significantly downfield in the 13C NMR spectrum, typically in the range of δ 140-170 ppm .[3] The precise chemical shift within this range is highly sensitive to the nature of the substituents on the triazole ring and the attached hydrazine moiety.

Visualizing the Core Structure

To facilitate the discussion and data interpretation, the general structure of a 4-substituted 1,2,4-triazole derivative is presented below, with the key carbon atoms of the triazole ring numbered.

Caption: Experimental workflow for 13C NMR analysis.

Step-by-Step Methodology:

• Sample Preparation (Trustworthiness):

  • Solvent Selection: DMSO-d6 is often the solvent of choice for 1,2,4-triazole derivatives due to its ability to dissolve a wide range of polar compounds and solubilize molecules with hydrogen-bonding capabilities (like the N-H of the hydrazine or triazole). [7]CDCl3 can also be used for less polar derivatives. [8]The choice of solvent is critical as it can slightly influence chemical shifts; consistency is key for comparative studies.

  • Concentration: Weigh approximately 10-20 mg of the purified compound and dissolve it in 0.6-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

  • Internal Standard: Add a small amount of Tetramethylsilane (TMS) as an internal standard. TMS is chemically inert and its signal is defined as 0.0 ppm, providing a reliable reference point for all other chemical shifts.

• Data Acquisition (Expertise):

  • Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz for 1H, which corresponds to 100 MHz for 13C) for optimal signal resolution and sensitivity. [7] * Proton Decoupling: The most common 13C NMR experiment is performed with broadband proton decoupling. This technique irradiates all proton frequencies, which collapses the C-H coupling and results in a single, sharp peak for each unique carbon atom, simplifying the spectrum immensely. [4] * Acquisition Parameters: Key parameters include the pulse angle (typically 90°) and the relaxation delay (D1), which is the time allowed for the nuclei to return to equilibrium between pulses. A D1 of 1-2 seconds is usually sufficient.

  • Number of Scans: Due to the low natural abundance of the 13C isotope (~1.1%), a large number of scans (transients) are required to achieve an adequate signal-to-noise ratio. [4]This can range from several hundred to several thousand, depending on the sample concentration.

• Data Processing and Interpretation:

  • After acquisition, the Free Induction Decay (FID) is processed using a Fourier Transform to generate the frequency-domain spectrum.

  • The spectrum must be accurately phased and the baseline corrected to ensure proper peak integration and identification.

  • The chemical shifts (δ) are reported in parts per million (ppm) relative to the TMS signal at 0.0 ppm.

  • The signals for the C3 and C5 carbons of the 1,2,4-triazole ring should be identified in the characteristic downfield region of δ 140-170 ppm. [3]

Comparison with Alternative Analytical Techniques

While 13C NMR is unparalleled for mapping the carbon framework, a comprehensive characterization relies on a suite of analytical methods.

• 1H NMR Spectroscopy: This is the most common NMR technique and is highly complementary to 13C NMR. It provides detailed information on the number, connectivity, and chemical environment of protons. For 1,2,4-triazole derivatives, it is used to identify protons on the triazole ring (C3-H, C5-H), which typically resonate in the downfield region (δ 7.5-9.5 ppm), as well as protons on the hydrazine and other substituent groups. [3]* FT-IR Spectroscopy: Fourier-Transform Infrared Spectroscopy is used to identify the presence of specific functional groups based on their vibrational frequencies. For these derivatives, FT-IR can confirm the presence of N-H, C=N, and C-N bonds within the triazole and hydrazine structures, as well as other groups like C=O or aromatic rings. [9]* Mass Spectrometry (MS): MS provides the crucial determination of the molecular weight of the compound and, through fragmentation analysis (MS/MS), can offer further structural clues that support the NMR data. [9] Each technique provides a unique piece of the structural puzzle. However, only 13C NMR gives a direct count and electronic assessment of every unique carbon atom, making it the definitive method for confirming the core molecular skeleton.

Conclusion

The 13C NMR chemical shifts of 1,2,4-triazole hydrazine derivatives are a powerful diagnostic tool for structural verification in medicinal chemistry and drug discovery. The signals of the core triazole carbons, C3 and C5, are reliably found in the downfield region of δ 140-170 ppm, with their exact positions being exquisitely sensitive to the substitution pattern on the heterocyclic ring and its appendages. By understanding the electronic factors that govern these shifts and employing a standardized, robust experimental protocol, researchers can confidently elucidate the structures of novel derivatives. When integrated with complementary techniques like 1H NMR, FT-IR, and Mass Spectrometry, 13C NMR provides the authoritative grounding necessary for advancing the development of these pharmacologically significant compounds.

References

• Novel hydrazide-hydrazone containing 1,2,4-triazole as potent inhibitors of antiapoptotic protein Bcl-xL: Synthesis, biological evaluation, and docking studies. PubMed.
• Application Notes and Protocols for 1H and 13C NMR Spectral Analysis of 1,2,4-Triazole Derivatives. Benchchem.
• SYNTHESIS AND CHARACTERIZATION OF 1,2,4-TRIAZOLO-1,3,4- THIADIAZOLE DERIVATIVES. UTAR Institutional Repository.
• Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica.
• Synthesis and Spectral Characterization of 1,2,4-Triazole Derivatives. AIP Publishing.
• Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. PharmaInfo.
• Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. Digital Repository.
• 13C NMR Chemical Shifts Guide. Scribd.
• ¹³C NMR Spectroscopy – Organic Chemistry I. KPU Pressbooks.
• Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts.
• 13C NMR Spectroscopy. University of Bath.
• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. PMC.
• Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. Iraqi Journal of Science.

Sources

• 1. Novel hydrazide-hydrazone containing 1,2,4-triazole as potent inhibitors of antiapoptotic protein Bcl-xL: Synthesis, biological evaluation, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 3. benchchem.com [benchchem.com]
• 4. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. eprints.utar.edu.my [eprints.utar.edu.my]
• 7. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. derpharmachemica.com [derpharmachemica.com]

A Comparative Guide to the Crystal Structures of 3-Hydrazino-1,2,4-Triazole Complexes

For researchers and professionals in drug development and materials science, understanding the three-dimensional architecture of metal-ligand complexes is paramount. The coordination of metal ions with nitrogen-rich heterocyclic ligands, such as derivatives of 1,2,4-triazole, gives rise to a vast array of structures with diverse and often valuable properties. This guide provides an in-depth comparison of the crystal structures of coordination polymers formed between the versatile ligand 3-hydrazino-4-amino-1,2,4-triazole (HATr) and various transition metals. We will delve into the subtle yet significant differences in their coordination geometries, and the experimental methodologies that enable their synthesis and characterization.

The Ligand: 3-Hydrazino-4-amino-1,2,4-triazole (HATr) - A Versatile Building Block

The 3-hydrazino-4-amino-1,2,4-triazole (HATr) ligand is a molecule of significant interest due to its high nitrogen content (73.65%) and its multiple potential coordination sites. The presence of the triazole ring, an amino group, and a hydrazino group provides a rich platform for forming stable complexes with a variety of metal ions. The coordination can occur through the nitrogen atoms of the triazole ring and the terminal nitrogen of the hydrazino group, allowing HATr to act as a bridging-chelating ligand. This versatility in coordination modes is a key factor in the structural diversity of its metal complexes.[1]

Comparative Crystal Structure Analysis: Mn(II) vs. Cd(II) Complexes with HATr

A direct comparison of the crystal structures of Manganese(II) and Cadmium(II) complexes with HATr reveals both similarities and distinct differences, primarily driven by the nature of the central metal ion. Both the Mn(II) complex, [Mn2(HATr)4(NO3)4·2H2O]n, and the Cd(II) complex, [Cd2(HATr)4(NO3)4·H2O]n, crystallize in the triclinic P-1 space group and feature one-dimensional polymeric chains.[1]

In both structures, the metal centers are six-coordinate with a distorted octahedral geometry. The HATr ligand acts as a bridging-chelating ligand, linking the metal ions to form infinite 1-D chains. Each metal ion is coordinated by four nitrogen atoms from two triazole rings and two terminal nitrogens from the hydrazine groups of two other HATr ligands.[1]

The primary distinctions arise from the differences in ionic radii and electronic configurations of Mn(II) and Cd(II). These differences manifest in the bond lengths and angles within the coordination sphere, as detailed in the table below. The Mn-N bond lengths in the manganese complex range from 2.204(18) to 2.329(2) Å. In contrast, the Cd-N bond lengths in the cadmium complex are longer, ranging from 2.299(4) to 2.422(5) Å, which is expected due to the larger ionic radius of Cd(II).[1]

Parameter	[Mn2(HATr)4(NO3)4·2H2O]n	[Cd2(HATr)4(NO3)4·H2O]n
Crystal System	Triclinic	Triclinic
Space Group	P-1	P-1
Coordination Geometry	Distorted Octahedral	Distorted Octahedral
Metal-Nitrogen Bond Lengths (Å)	2.204(18) - 2.329(2)	2.299(4) - 2.422(5)
Structure	1-D Polymeric Chains	1-D Polymeric Chains

These structural details, determined through single-crystal X-ray diffraction, provide invaluable insights into how the choice of metal ion influences the overall architecture of the resulting coordination polymer.

Experimental Protocols

Synthesis of 3-Hydrazino-4-amino-1,2,4-triazole (HATr) Ligand

A common route for the synthesis of 4-amino-1,2,4-triazole derivatives involves the reaction of triaminoguanidine hydrochloride with formic acid. The resulting intermediate is then hydrolyzed to yield the desired triazole.[2]

Step-by-step methodology:

• Reflux triaminoguanidine hydrochloride in formic acid.

• Remove the solvent to obtain a viscous residue.

• Isolate the 4-formamido-3-formylhydrazino-triazole hydrochloride intermediate.

• Hydrolyze the intermediate using a 1:1 mixture of hydrochloric acid and water to form 4-amino-3-hydrazino-1,2,4-triazolium dihydrochloride.[2]

• Treat the dihydrochloride salt with a stoichiometric amount of a base like sodium bicarbonate to isolate the free 4-amino-3-hydrazino-1,2,4-triazole (HATr).[2]

Synthesis of Metal-HATr Complexes

The synthesis of the Mn(II) and Cd(II) coordination polymers with HATr follows a straightforward precipitation method.

Step-by-step methodology for [Mn2(HATr)4(NO3)4·2H2O]n and [Cd2(HATr)4(NO3)4·H2O]n: [1]

• Dissolve 3-hydrazino-4-amino-1,2,4-triazole (HATr) in absolute methanol.

• In a separate flask, prepare a solution of the corresponding metal nitrate (Mn(NO3)2 or Cd(NO3)2·4H2O) in absolute methanol.

• Add the metal nitrate solution dropwise to the HATr solution while stirring.

• Continue stirring the mixture for approximately one hour.

• Collect the resulting precipitate by filtration.

• Wash the precipitate with distilled water and dry it in the air.

The Influence of the Hydrazino Group: A Comparison with 4-Amino-1,2,4-triazole Complexes

The presence of the hydrazino group at the 3-position of the triazole ring in HATr significantly influences the coordination chemistry compared to the simpler 4-amino-1,2,4-triazole (NH2trz) ligand. In a known trinuclear cobalt(II) complex with NH2trz, 2c2H2O, the NH2trz ligands exhibit both monodentate and bidentate bridging coordination through the N1 and N2 atoms of the triazole ring.[3]

In contrast, the HATr ligand in the Mn(II) and Cd(II) complexes demonstrates a bridging-chelating coordination mode, utilizing the triazole ring nitrogens and the terminal nitrogen of the hydrazino group.[1] This additional coordination site provided by the hydrazino group facilitates the formation of the observed 1-D polymeric chains with a distinct connectivity pattern.

Conclusion

The crystal structure data for metal complexes of 3-hydrazino-4-amino-1,2,4-triazole demonstrate the ligand's capacity to form intriguing one-dimensional polymeric structures. The comparison between the Mn(II) and Cd(II) complexes highlights the influence of the metal ion's intrinsic properties on the resulting coordination geometry and bond parameters. Furthermore, the presence of the hydrazino group introduces an additional coordination site compared to simpler 4-amino-1,2,4-triazole, leading to distinct structural motifs. This understanding of structure-property relationships is crucial for the rational design of new materials with tailored properties for applications in areas such as energetic materials and pharmaceuticals.

References

• 4-Amino-3-hydrazino-1,2,4-triazole: a Precursor for the Preparation of Divalent Energetic Materials. SciSpace. [Link]

• Two coordination polymers with 3-hydrazino-4-amino-1,2, 4-triazole as ligand: synthesis, crystal structures, and non - Taylor & Francis. Taylor & Francis Online. [Link]

• (PDF) Structures of new Cu(II) and Co(II) 4-amino-1,2,4-triazole coordination compounds. ResearchGate. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the UV-Vis Absorption Spectra of Triazole-Based Hydrazones

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, triazole-based hydrazones have emerged as a class of compounds with significant potential. Their diverse biological activities, including antimicrobial, anticancer, and anticonvulsant properties, have made them a focal point of intensive research.[1][2][3] The electronic properties of these molecules, which are fundamental to their mechanism of action and potential applications, can be effectively probed using UV-Vis spectroscopy. This guide provides a comprehensive comparison of the UV-Vis absorption spectra of various triazole-based hydrazones, supported by experimental data, to aid researchers in their characterization and development efforts.

The Significance of UV-Vis Spectroscopy for Triazole-Based Hydrazones

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule, providing insights into its electronic structure. For triazole-based hydrazones, this technique is particularly valuable for several reasons:

• Structural Characterization: The position and intensity of absorption bands can help confirm the successful synthesis of the target molecule and provide clues about its electronic environment.

• Understanding Electronic Transitions: The spectra reveal the energies required for n→π* and π→π* electronic transitions within the molecule, which are crucial for understanding its photophysical properties and reactivity.

• Investigating Environmental Effects: The sensitivity of the UV-Vis spectra to solvent polarity (solvatochromism) can be used to study solute-solvent interactions and infer information about the ground and excited states of the molecule.

Fundamental Principles of UV-Vis Absorption in Triazole-Based Hydrazones

The UV-Vis absorption of triazole-based hydrazones is governed by the promotion of electrons from lower energy molecular orbitals (HOMO - Highest Occupied Molecular Orbital) to higher energy molecular orbitals (LUMO - Lowest Unoccupied Molecular Orbital). The key electronic transitions observed in these compounds are:

• π → π* Transitions: These transitions involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital. They are typically of high intensity and occur in molecules with conjugated systems, such as the aromatic rings and the C=N-N=C backbone of hydrazones. Increased conjugation in the molecule leads to a smaller HOMO-LUMO energy gap, resulting in a bathochromic (red) shift, i.e., absorption at a longer wavelength.

• n → π* Transitions: These transitions involve the excitation of an electron from a non-bonding orbital (n), typically from the lone pairs on nitrogen and oxygen atoms, to a π* antibonding orbital. These transitions are generally of lower intensity compared to π→π* transitions.

The following diagram illustrates the principal electronic transitions in a generalized triazole-based hydrazone structure.

Caption: Key electronic transitions in triazole-based hydrazones.

Comparative Analysis of UV-Vis Absorption Maxima (λmax)

The absorption maximum (λmax) of a triazole-based hydrazone is influenced by its specific chemical structure, including the nature and position of substituents on the aromatic rings, and the polarity of the solvent. The following table summarizes the experimentally determined λmax values for a selection of triazole-hydrazone derivatives in various solvents.

Compound	Solvent	λmax (nm)	Reference
4-((2-(4-nitrophenyl)hydrazono)methyl)-1H-1,2,3-triazole	DMSO	385	[4]
4-((2-(4-chlorophenyl)hydrazono)methyl)-1H-1,2,3-triazole	DMSO	360	[4]
4-((2-phenylhydrazono)methyl)-1H-1,2,3-triazole	DMSO	350	[4]
(E)-N'-(4-nitrobenzylidene)-2-(5-phenyl-1H-1,2,4-triazol-3-yl)acetohydrazide	Ethanol	320	[1]
2-(5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl)-N'-(4-nitrobenzylidene)acetohydrazide	Ethanol	322	[1]
Thiazole-hydrazone conjugate 5a	DMF	353.63	[5]
Thiazole-hydrazone conjugate 5a	DMSO	355.29	[5]
Thiazole-hydrazone conjugate 5a	Acetonitrile	342.83	[5]
Thiazole-hydrazone conjugate 5a	Methanol	346.42	[5]
Thiazole-hydrazone conjugate 5a	Ethanol	349.18	[5]
Thiazole-hydrazone conjugate 5a	Benzene	349.75	[5]
Thiazole-hydrazone conjugate 5a	Toluene	348.92	[5]
Thiazole-hydrazone conjugate 5a	Ethyl acetate	348.09	[5]
Thiazole-hydrazone conjugate 5a	n-Hexane	348.63	[5]
Thiazole-hydrazone conjugate 5a	1,4-dioxane	353.63	[5]

Analysis of Substituent Effects

The electronic nature of substituents on the aromatic rings of triazole-based hydrazones plays a critical role in determining their λmax.

• Electron-Withdrawing Groups (EWGs): Substituents like the nitro group (-NO2) can extend the conjugation of the π-system, leading to a bathochromic shift (a shift to longer wavelengths). This is evident in the comparison between the 4-nitrophenyl derivative (λmax = 385 nm in DMSO) and the unsubstituted phenyl derivative (λmax = 350 nm in DMSO).[4]

• Electron-Donating Groups (EDGs): Conversely, electron-donating groups can cause a hypsochromic shift (a shift to shorter wavelengths), although the effect can be more complex and dependent on the position of the substituent.

The Influence of Solvent Polarity (Solvatochromism)

Triazole-based hydrazones often exhibit solvatochromism, where their λmax changes with the polarity of the solvent. This phenomenon arises from the differential stabilization of the ground and excited states of the molecule by the solvent.

• Positive Solvatochromism: A bathochromic shift with increasing solvent polarity is observed when the excited state is more polar than the ground state. The polar solvent stabilizes the excited state to a greater extent, reducing the energy gap for the electronic transition.

• Negative Solvatochromism: A hypsochromic shift with increasing solvent polarity occurs when the ground state is more polar than the excited state. In this case, the polar solvent preferentially stabilizes the ground state, increasing the energy required for the transition.

The data for the thiazole-hydrazone conjugate 5a shows that the λmax is highest in polar aprotic solvents like DMF and DMSO, suggesting a more polar excited state and thus positive solvatochromism.[5]

Experimental Protocol for UV-Vis Absorption Spectroscopy

This section provides a detailed, step-by-step methodology for obtaining high-quality UV-Vis absorption spectra of triazole-based hydrazones.

Materials and Equipment

• UV-Vis Spectrophotometer (double beam recommended)

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• Spectroscopic grade solvents (e.g., DMSO, DMF, ethanol, acetonitrile, etc.)

• The synthesized and purified triazole-based hydrazone sample

Experimental Workflow Diagram

Caption: Experimental workflow for UV-Vis spectral analysis.

Step-by-Step Procedure

• Sample Preparation:

  • Accurately weigh a small amount (typically 1-5 mg) of the purified triazole-based hydrazone using an analytical balance.

  • Prepare a stock solution of a known concentration (e.g., 1 x 10⁻³ M) by dissolving the compound in a suitable spectroscopic grade solvent in a volumetric flask. Ensure the compound is fully dissolved; sonication may be used if necessary.

  • From the stock solution, prepare a series of dilutions (e.g., 1 x 10⁻⁴ M, 5 x 10⁻⁵ M, 1 x 10⁻⁵ M) to determine the optimal concentration that gives an absorbance reading within the linear range of the instrument (typically 0.2 - 0.8 a.u.).

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and its light sources (deuterium and tungsten lamps) and allow the instrument to warm up for at least 30 minutes for stabilization.

  • Set the desired wavelength range for the scan (e.g., 200-800 nm).

  • Select appropriate scan parameters, such as scan speed, data interval, and slit width, according to the instrument's manual and the specific requirements of the experiment.

• Baseline Correction:

  • Fill a clean quartz cuvette with the same spectroscopic grade solvent used to prepare the sample solutions. This will serve as the blank.

  • If using a double-beam spectrophotometer, place a cuvette with the blank solvent in both the sample and reference holders.

  • Perform a baseline correction or "auto zero" to subtract the absorbance of the solvent and the cuvette.

• Sample Measurement:

  • Empty the cuvette from the sample holder and rinse it several times with the sample solution to be measured.

  • Fill the cuvette with the sample solution, ensuring there are no air bubbles.

  • Place the sample cuvette back into the sample holder.

  • Initiate the scan to record the absorption spectrum of the sample.

• Data Analysis:

  • The resulting spectrum will show absorbance as a function of wavelength.

  • Identify the wavelength of maximum absorbance (λmax) from the peak of the absorption band.

  • Record the absorbance value at λmax.

  • Process and save the data for further analysis and comparison.

Conclusion

The UV-Vis absorption spectra of triazole-based hydrazones provide a wealth of information about their electronic structure and how it is influenced by chemical modifications and the surrounding environment. By systematically comparing the λmax values of different derivatives in various solvents, researchers can gain a deeper understanding of the structure-property relationships that govern the activity of these promising compounds. The standardized experimental protocol outlined in this guide will enable the acquisition of reliable and reproducible spectral data, facilitating the rational design and development of novel triazole-based hydrazones for a wide range of applications in medicine and materials science.

References

• Synthesis, Computational study, Solvatochromism and Biological Studies of Thiazoles-Hydrazones Derivatives. (2023). The Distant Reader. Available at: [Link]

• Novel hydrazide-hydrazone containing 1,2,4-triazole as potent inhibitors of antiapoptotic protein Bcl-xL: Synthesis, biological evaluation, and docking studies. (2024). PubMed. Available at: [Link]

• Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. (2011). Scientific & Academic Publishing. Available at: [Link]

• Synthesis and Characterization of Substituted 1,2,4-Triazole and Its Derivatives. (2019). ResearchGate. Available at: [Link]

• Synthesis, Computational study, Solvatochromism and Biological Studies of Thiazoles-Hydrazones Derivatives. (2023). Chimica Techno Acta. Available at: [Link]

Sources

• 1. Novel hydrazide-hydrazone containing 1,2,4-triazole as potent inhibitors of antiapoptotic protein Bcl-xL: Synthesis, biological evaluation, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles [article.sapub.org]
• 3. researchgate.net [researchgate.net]
• 4. distantreader.org [distantreader.org]
• 5. tandfonline.com [tandfonline.com]

Validation of Schiff base formation using TLC monitoring

Validating Schiff Base Formation: A Comparative Guide to TLC Monitoring Strategies

Introduction: The Analytical Challenge of Schiff Bases

Schiff base (imine) formation is a fundamental carbon-nitrogen bond-forming reaction, achieved through the condensation of a primary amine with an aldehyde or ketone[1]. While the synthesis is mechanistically straightforward, monitoring its progress via Thin Layer Chromatography (TLC) frequently presents a critical analytical bottleneck. Because imine formation is a reversible equilibrium reaction that produces water as a byproduct[2], the resulting C=N bond is inherently susceptible to hydrolysis.

As a Senior Application Scientist, I frequently see researchers abandon successful imine syntheses due to "false negatives" on their TLC plates. This guide objectively compares TLC stationary phases and visualization methods, providing a field-proven, self-validating protocol to accurately monitor and confirm Schiff base formation.

Causality in Stationary Phase Selection: The Hydrolysis Problem

The most common error in monitoring Schiff base reactions is the default use of standard Silica Gel 60 F254 plates.

The Causality: Silica gel is densely populated with silanol (Si-OH) groups, rendering its surface mildly acidic[3]. When a crude reaction mixture containing a moisture-sensitive Schiff base is spotted onto this high-surface-area acidic matrix and exposed to ambient moisture, the imine undergoes rapid acid-catalyzed hydrolysis back into its starting amine and carbonyl precursors[1][3].

The Result: The researcher observes intense spots corresponding to the starting materials and concludes the reaction has failed, when in reality, the product was destroyed by the analytical technique itself. To circumvent this, the stationary phase must be altered to remove the Brønsted acid catalyst.

Logical relationship demonstrating how acidic silica gel catalyzes the hydrolysis of Schiff bases.

Table 1: Comparison of TLC Stationary Phases for Imine Monitoring

Stationary Phase	Mechanism of Action	Performance for Imines	Recommendation
Standard Silica Gel (SiO2)	Separation via polar interactions with silanol groups.	Poor. Acidic surface induces rapid hydrolysis of the C=N bond[3].	Avoid for sensitive imines.
Neutral Alumina (Al2O3)	Separation via interactions with neutral aluminum oxide sites.	Excellent. Neutral pH prevents acid-catalyzed degradation[3].	Preferred for highly sensitive or aliphatic imines.
Base-Deactivated Silica	Silica pre-treated with 1-5% Triethylamine (Et3N) to cap acidic silanols[4].	Good to Excellent. Retains the resolving power of silica while protecting the imine.	Highly Recommended for routine lab workflows.

Visualization Strategies: Establishing a Self-Validating Matrix

Relying solely on UV quenching (254 nm) is a flawed analytical strategy. Both the aromatic starting materials and the conjugated imine product absorb UV light[5], and their retention factors (

) frequently overlap.

To establish a self-validating system, we must use orthogonal chemical stains to prove the absence of starting materials, which indirectly and robustly confirms the presence of the product.

• Ninhydrin Stain: Specifically reacts with primary amines to form a deep pink/purple complex (Ruhemann's purple) upon heating[6][7]. A successful Schiff base reaction will show the complete disappearance of the Ninhydrin-active spot.

• 2,4-Dinitrophenylhydrazine (2,4-DNP): Reacts exclusively with aldehydes and ketones to form bright yellow/orange hydrazone precipitates[4][6]. The consumption of the carbonyl starting material is confirmed when the 2,4-DNP active spot vanishes.

Table 2: Comparison of TLC Visualization Stains for Schiff Base Reactions

Visualization Method	Target Functional Group	Positive Result Appearance	Utility in Imine Validation
UV Lamp (254 nm)	Conjugated pi-systems / Aromatics[5]	Dark spots on green fluorescent background	Non-specific. Used for general tracking.
Ninhydrin	Primary Amines[6][7]	Pink / Purple spot (requires 120°C heat)	Tracks consumption of the amine precursor.
2,4-DNP	Aldehydes / Ketones[4][6]	Yellow / Orange spot (immediate)	Tracks consumption of the carbonyl precursor.
Phosphomolybdic Acid (PMA)	General oxidizable groups[5][7]	Dark green/blue spot (requires heat)	Too broad; acidic nature may degrade imine[7].

Experimental Methodology: The Tri-Plate Validation Protocol

This step-by-step workflow utilizes base-deactivated silica and a multi-stain approach to create a foolproof, self-validating analytical matrix. By mathematically eliminating the presence of both starting materials, you confirm product formation even if the imine spot is difficult to visualize directly.

Step 1: Plate Deactivation (If using Silica)

• Prepare an eluent system containing your optimized standard solvents (e.g., Hexane/Ethyl Acetate) supplemented with 2-5% Triethylamine (

  )[4].

• Pre-elute the Silica Gel 60 F254 plates in this basic solvent system to the top edge.

• Dry the plates thoroughly in a fume hood to neutralize the acidic silanol groups. (Note: Skip this step entirely if utilizing Neutral Alumina plates).

Step 2: Spotting the Matrix

• Prepare three identical TLC plates.

• On each plate, spot the following four lanes to establish reference controls:

  • Lane 1: Pure Primary Amine (Reference)

  • Lane 2: Pure Carbonyl Compound (Reference)

  • Lane 3: Co-spot of Amine + Carbonyl

  • Lane 4: Crude Reaction Mixture

Step 3: Elution and Orthogonal Visualization

• Elute all three plates in the

  -spiked solvent system and allow them to dry.

• Plate 1 (UV Validation): Observe under 254 nm UV light[5]. Mark all conjugated spots. You should observe a new spot in Lane 4 with a distinct

  value.

• Plate 2 (Amine Validation): Dip in Ninhydrin stain and heat vigorously (120°C) for 2-5 minutes[6]. Validation criterion: Lane 4 must show no pink/purple spots at the

  of the starting amine.

• Plate 3 (Carbonyl Validation): Dip in 2,4-DNP stain[6]. Validation criterion: Lane 4 must show no yellow/orange spots at the

  of the starting carbonyl.

The Tri-Plate Validation Protocol workflow for orthogonal confirmation of Schiff base synthesis.

References[4] How to detect imine from schiff base formation reaction? - ResearchGate. Available at:https://www.researchgate.net/post/How_to_detect_imine_from_schiff_base_formation_reaction[3] How to purify Schiff base product? - ResearchGate. Available at:https://www.researchgate.net/post/How_to_purify_Schiff_base_product[1] REVIEW ON SCHIFF BASES - World Journal of Pharmaceutical Sciences. Available at:https://wjpsonline.com/index.php/wjps/article/view/schiff-bases[2] Technical Support Center: Schiff Base Formation from Fluorenone - Benchchem. Available at:https://www.benchchem.com/tech-support/schiff-base-formation-from-fluorenone[6] TLC Visualization Reagents - EPFL. Available at:https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/10/TLC_Stains.pdf[5] 2.1.4F: Visualizing TLC Plates - Chemistry LibreTexts. Available at:https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/02%3A_Chromatography/2.01%3A_Thin_Layer_Chromatography_(TLC)/2.1.04%3A_Step-by-Step_Procedures_for_Thin_Layer_Chromatography/2.1.4F%3A_Visualizing_TLC_Plates[7] TLC stains: Thin Layer Chromatography stains - Reachdevices. Available at: http://www.reachdevices.com/TLC_stains.html

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. epfl.ch [epfl.ch]
• 7. TLC stains [reachdevices.com]

Safety & Regulatory Compliance

Proper Disposal of 1H-1,2,4-triazol-3-ylhydrazine: A Comprehensive Guide for Laboratory Professionals

For researchers and professionals in drug development, the proper handling and disposal of specialized chemical reagents are paramount to ensuring laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe disposal of 1H-1,2,4-triazol-3-ylhydrazine, a compound that combines the chemical properties of both a triazole and a hydrazine moiety. Due to the absence of a specific Safety Data Sheet (SDS) for this exact compound, the following procedures are synthesized from established best practices for handling hydrazine derivatives and triazole-containing molecules. It is imperative to treat 1H-1,2,4-triazol-3-ylhydrazine as a hazardous substance, exercising extreme caution throughout the handling and disposal process.

Hazard Assessment: Understanding the Risks

1H-1,2,4-triazol-3-ylhydrazine incorporates two functional groups of toxicological concern:

• The Hydrazine Group (-NHNH₂): Hydrazine and its derivatives are known for their potential toxicity, including being corrosive and capable of causing severe skin burns and eye damage.[1] Many are also suspected carcinogens.[1] Acute exposure can lead to irritation of the eyes, nose, and throat, as well as more severe effects on the central nervous system, liver, and kidneys.[2] Hydrazine itself is a strong reducing agent and can be highly reactive.[3]

• The 1,2,4-Triazole Ring: The 1,2,4-triazole moiety is found in many biologically active compounds.[4] While generally more stable than the hydrazine group, 1,2,4-triazole can cause eye irritation and is suspected of being a reproductive toxin.[5][6] It may also be harmful if swallowed.[7]

Given these properties, 1H-1,2,4-triazol-3-ylhydrazine should be handled as a substance that is toxic, a potential carcinogen, an irritant, and environmentally hazardous.

Table 1: Summary of Potential Hazards

Hazard Category	Potential Effects
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[1]
Skin Corrosion/Irritation	May cause severe skin burns and irritation.[1]
Eye Damage/Irritation	Can cause serious eye damage and irritation.[5][7]
Carcinogenicity	Suspected of causing cancer, based on data for hydrazine derivatives.[1][2]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[5][6]
Environmental Hazard	Likely to be harmful to aquatic life with long-lasting effects.[6]

Personal Protective Equipment (PPE): The First Line of Defense

Strict adherence to proper PPE is mandatory when handling 1H-1,2,4-triazol-3-ylhydrazine in any form, including during disposal procedures.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.[8]

• Eye Protection: Chemical safety goggles with side shields or a full-face shield are essential.[8]

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required.[8]

• Respiratory Protection: All handling of the solid material or its solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[8]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and contamination.

• Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the immediate area. Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain the Spill: For small spills, cover with an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.

• Clean-Up: Gently sweep the absorbent mixture into a designated hazardous waste container.[1] Avoid creating dust. The spill area should then be wiped with a suitable solvent (e.g., isopropanol, ethanol) and a disposable cloth, which must also be placed in the contaminated waste bag.[1]

• Decontamination: Thoroughly decontaminate the area and any equipment that may have come into contact with the chemical.

Detailed Disposal Protocol

The primary and mandated method for the disposal of 1H-1,2,4-triazol-3-ylhydrazine is through a licensed and certified hazardous waste management company.[1] Do not attempt to dispose of this chemical down the drain or in regular trash. The following step-by-step protocol outlines the process for preparing the waste for collection.

Step 1: Segregation and Collection of Waste

• Solid Waste: Collect all solid 1H-1,2,4-triazol-3-ylhydrazine waste, including any contaminated materials (e.g., weighing paper, spatulas, gloves, and absorbent from spills), in a designated, sealable, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 1H-1,2,4-triazol-3-ylhydrazine should be collected in a separate, compatible, and clearly labeled liquid waste container.

Step 2: Containerization and Labeling

• Primary Container: Ensure the primary waste container is in good condition and securely sealed.

• Secondary Containment: Place the primary container into a larger, sealable plastic bag or a secondary container to prevent leakage.

• Labeling: The outer container must be clearly labeled as "Hazardous Waste" and include:

  • The full chemical name: "1H-1,2,4-triazol-3-ylhydrazine"

  • The primary hazards (e.g., "Toxic," "Potential Carcinogen," "Irritant," "Environmentally Hazardous")

  • The date of accumulation

  • The name of the researcher and laboratory information

Step 3: Storage Pending Disposal

• Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area.

• This area should be away from incompatible materials, particularly strong oxidizing agents and acids.[3]

Step 4: Arranging for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste management company to arrange for pickup and disposal.

• Provide them with all necessary information about the waste, including its chemical composition and known hazards.

Step 5: Laboratory-Scale Pre-Treatment (For Dilute Aqueous Solutions - Expert Use Only)

For dilute aqueous solutions, a pre-treatment step of oxidation can be considered to reduce the reactivity of the hydrazine moiety before collection by a waste management company. This procedure should only be performed by trained personnel in a controlled environment, such as a chemical fume hood, and with appropriate secondary containment.

• Dilution: Further dilute the aqueous waste with water to a concentration of less than 5%.

• Neutralization/Oxidation: Slowly and with stirring, add a dilute solution of an oxidizing agent such as sodium hypochlorite (<5%) or calcium hypochlorite (<5%).[9] Be aware of potential gas evolution. The addition should be controlled to prevent a runaway reaction.

• Completion and Collection: Allow the mixture to stir for several hours to ensure the reaction is complete. This neutralized solution must still be collected and disposed of as hazardous chemical waste. Transfer the solution to a labeled hazardous waste container.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of 1H-1,2,4-triazol-3-ylhydrazine.

Caption: Disposal workflow for 1H-1,2,4-triazol-3-ylhydrazine.

Conclusion: A Commitment to Safety

The proper disposal of 1H-1,2,4-triazol-3-ylhydrazine is not merely a procedural task but a critical component of a robust laboratory safety culture. By understanding the inherent hazards, utilizing appropriate personal protective equipment, and adhering to a systematic disposal protocol, researchers can protect themselves, their colleagues, and the environment. Always consult your institution's specific guidelines and the relevant regulatory requirements for hazardous waste management.

References

• U.S. Environmental Protection Agency. (n.d.). Hydrazine. EPA. Retrieved from [Link]

• INCHEM. (n.d.). ICSC 0682 - 1,2,4-TRIAZOLE. Retrieved from [Link]

• Columbus Chemical Industries, Inc. (2025, January 14). 1,2,4-Triazole - SAFETY DATA SHEET. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Hydrazines. Retrieved from [Link]

• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. Environmental Health & Safety. Retrieved from [Link]

• INCHEM. (1991). Hydrazine (HSG 56, 1991). Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• Australian Government Department of Health. (2016, July 1). 1H-1,2,4-Triazole: Human health tier II assessment. Retrieved from [Link]

• National Institutes of Health. (n.d.). Comparing hydrazine-derived reactive groups as inhibitors of quinone-dependent amine oxidases. PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. Retrieved from [Link]

• KTU ePubl. (2022, August 20). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. epa.gov [epa.gov]
• 3. arxada.com [arxada.com]
• 4. epubl.ktu.edu [epubl.ktu.edu]
• 5. 1,2,4-Triazole: Overview, Antioxidant Activities and Toxicity_Chemicalbook [chemicalbook.com]
• 6. ICSC 0682 - 1,2,4-TRIAZOLE [chemicalsafety.ilo.org]
• 7. columbuschemical.com [columbuschemical.com]
• 8. ehs.unm.edu [ehs.unm.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]